Diethylamine

• CAS: 109-89-7

Core Science & Biosynthesis

Diethylamine: A Comprehensive Technical Guide to its Physical and Chemical Properties

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth overview of the physical and chemical properties of diethylamine ((C₂H₅)₂NH), a secondary amine of significant industrial and pharmaceutical relevance. This document consolidates critical data on its physicochemical characteristics, offers detailed experimental protocols for their determination, and illustrates key chemical principles through logical diagrams. The information presented herein is intended to serve as a vital resource for professionals engaged in research, development, and quality control involving diethylamine.

Physical Properties of Diethylamine

Diethylamine is a colorless, volatile, and flammable liquid at room temperature.[1][2] It possesses a characteristic strong, fishy, or ammonia-like odor.[3][4] Commercial samples may appear brown due to the presence of impurities.[5][6]

Quantitative Physical Data

The key physical properties of diethylamine are summarized in the table below for easy reference and comparison.

Property	Value	Units	Conditions	References
Molecular Formula	C₄H₁₁N	-	-	[1]
Molecular Weight	73.14	g/mol	-	[1][7]
Melting Point	-50 to -49.8	°C	-	[1][5][8]
Boiling Point	55 to 56.4	°C	760 mmHg	[1][5][8]
Density	0.7074	g/mL	20 °C	[5]
Vapor Density	2.53	(Air = 1)	-	[3][9]
Vapor Pressure	195	mmHg	20 °C	[3][10]
237	mmHg	25 °C	[3]
Flash Point	-28 to -15	°C	Closed Cup	[3][11]
Refractive Index	1.385 - 1.3864	nD	20 °C	[3][5][8]
Solubility in Water	Miscible	-	-	[5][12]
log P (Octanol/Water)	0.58 - 0.657	-	-	[5][13]
Autoignition Temp.	312	°C	-	[13]
Explosive Limits	1.8 - 10.1	% by volume in air	-	[1][14]

Chemical Properties of Diethylamine

Diethylamine's chemical behavior is primarily dictated by the lone pair of electrons on the nitrogen atom, which imparts basic and nucleophilic properties.

Basicity and pKa

Diethylamine is a moderately strong base.[6] In aqueous solution, it establishes an equilibrium with its conjugate acid, the diethylammonium ion. The pKa of the diethylammonium ion is a measure of the basicity of diethylamine.

Property	Value	Conditions	References
pKa of conjugate acid ((C₂H₅)₂NH₂⁺)	10.98 - 11.09	25 °C	[3][5][10]
pKb	3.0	Aqueous Solution	[6][10]

The acid-base equilibrium of diethylamine in water is depicted in the following diagram:

Acid-Base Equilibrium of Diethylamine in Water.

Reactivity

• Reaction with Acids: As a base, diethylamine readily reacts with acids to form diethylammonium salts.[10]

• Reaction with Oxidizing Agents: Diethylamine is incompatible with strong oxidizing agents.[15]

• Formation of N-Nitrosamines: In the presence of nitrous acid or other nitrosating agents, diethylamine can form N-nitrosodiethylamine, a potent carcinogen.[6]

• Incompatibility: It is also incompatible with cellulose nitrate and attacks metals such as aluminum, copper, lead, tin, and zinc.[6][8]

Experimental Protocols

The following sections detail the methodologies for determining the key physical and chemical properties of diethylamine.

Determination of Boiling Point (Thiele Tube Method)

The Thiele tube method is a convenient technique for determining the boiling point of a small liquid sample.[16]

Apparatus:

• Thiele tube

• Thermometer (with appropriate range)

• Capillary tube (sealed at one end)

• Small test tube

• Rubber band or wire for attachment

• Heating source (e.g., Bunsen burner)

• Heat-transfer fluid (e.g., mineral oil)

Procedure:

• Add a small amount of diethylamine (approximately 0.5 mL) to the small test tube.

• Place the capillary tube, with its open end down, into the diethylamine in the test tube.

• Attach the test tube to the thermometer using a rubber band, ensuring the sample is aligned with the thermometer bulb.

• Fill the Thiele tube with a suitable heat-transfer fluid to a level above the side-arm.

• Clamp the Thiele tube and immerse the thermometer and sample assembly into the oil bath.

• Gently heat the side-arm of the Thiele tube with a small flame. The design of the tube promotes convection currents, ensuring uniform heating.[16]

• As the temperature rises, a stream of bubbles will emerge from the capillary tube.

• Continue heating until a continuous and rapid stream of bubbles is observed.

• Remove the heat source and allow the apparatus to cool slowly.

• The boiling point is the temperature at which the stream of bubbles ceases and the liquid just begins to enter the capillary tube.[16]

• Record the temperature. For high accuracy, the determination should be repeated, and the observed boiling point should be corrected for atmospheric pressure.

General Workflow for Boiling Point Determination.

Determination of Melting Point (Capillary Method)

For substances that are solid at or below room temperature, the melting point can be determined using a capillary method. Since diethylamine has a very low melting point, this procedure requires a suitable cooling bath.

Apparatus:

• Melting point apparatus with a cooling stage or a Thiele tube setup with a cooling bath (e.g., dry ice/acetone)

• Thermometer (low-temperature range)

• Capillary tubes (sealed at one end)

Procedure:

• Ensure the diethylamine sample is completely frozen.

• Introduce a small amount of the frozen diethylamine into a capillary tube.

• Pack the sample to the bottom of the tube to a height of 2-3 mm.[17]

• Place the capillary tube in the melting point apparatus.

• Cool the apparatus to a temperature well below the expected melting point.

• Slowly increase the temperature at a rate of about 1-2 °C per minute as the expected melting point is approached.[8]

• Record the temperature at which the first droplet of liquid appears (the beginning of melting).

• Record the temperature at which the entire sample becomes a clear liquid (the end of melting). This range is the melting point.[8]

Determination of Density (Pycnometer Method)

A pycnometer is a flask with a specific volume used for the precise determination of density.

Apparatus:

• Pycnometer (specific gravity bottle)

• Analytical balance

• Temperature-controlled water bath

• Thermometer

Procedure:

• Clean and dry the pycnometer and weigh it accurately on an analytical balance (m₁).

• Fill the pycnometer with distilled water and place it in a temperature-controlled water bath (e.g., at 20 °C) until it reaches thermal equilibrium.

• Ensure the pycnometer is completely full, with no air bubbles. Insert the stopper and wipe any excess water from the outside.

• Weigh the pycnometer filled with water (m₂).

• Empty and dry the pycnometer thoroughly.

• Fill the pycnometer with diethylamine and repeat the thermal equilibration in the water bath.

• Wipe the outside of the pycnometer and weigh it (m₃).

• The density of diethylamine (ρ_diethylamine) can be calculated using the following formula: ρ_diethylamine = [(m₃ - m₁) / (m₂ - m₁)] * ρ_water where ρ_water is the density of water at the measurement temperature.

Determination of Solubility in Water

A qualitative assessment of solubility can be performed by simple observation.

Procedure:

• Take a known volume of distilled water in a test tube (e.g., 5 mL).

• Add a small amount of diethylamine dropwise to the water.

• Agitate the mixture after each addition.

• Observe if the diethylamine dissolves completely, forming a single homogeneous phase.

• Continue adding diethylamine until it no longer dissolves or if it is miscible in all proportions. Diethylamine is reported to be miscible with water.[5]

Determination of pKa (Potentiometric Titration)

Potentiometric titration is a standard method for determining the pKa of a weak base like diethylamine.[11][15]

Apparatus:

• pH meter with a glass electrode

• Burette

• Beaker

• Magnetic stirrer and stir bar

• Standardized solution of a strong acid (e.g., 0.1 M HCl)

• Volumetric flasks and pipettes

Procedure:

• Calibrate the pH meter using standard buffer solutions.

• Accurately prepare a dilute aqueous solution of diethylamine of known concentration (e.g., 0.1 M).

• Pipette a known volume of the diethylamine solution into a beaker and place it on the magnetic stirrer.

• Immerse the pH electrode in the solution and begin stirring.

• Record the initial pH of the solution.

• Add the standardized HCl solution from the burette in small, known increments.

• After each addition, allow the pH reading to stabilize and record the pH and the volume of titrant added.

• Continue the titration past the equivalence point (the point of rapid pH change).

• Plot a graph of pH versus the volume of HCl added. The equivalence point is the midpoint of the steepest portion of the curve.

• The pKa is equal to the pH at the half-equivalence point (the point where half of the volume of HCl required to reach the equivalence point has been added).

Determination of Flash Point (Closed-Cup Method)

The flash point of a volatile liquid like diethylamine is typically determined using a closed-cup apparatus, such as the Pensky-Martens or Tag Closed Cup tester, as this method is suitable for low-viscosity, flammable liquids.[3][14]

Apparatus:

• Closed-cup flash point tester (e.g., Pensky-Martens)

• Thermometer

• Ignition source (e.g., a small flame or electric igniter)

Procedure:

• Pour the diethylamine sample into the test cup up to the marked level.

• Close the cup with the lid, which is equipped with a thermometer, a stirrer, and an opening for the ignition source.

• Begin stirring and heat the sample at a slow, constant rate.[2]

• At regular temperature intervals, apply the ignition source to the vapor space above the liquid through the opening in the lid.

• The flash point is the lowest temperature at which the application of the ignition source causes the vapors of the sample to ignite with a brief flash.[2]

• Record this temperature, corrected for barometric pressure.

Safety and Handling

Diethylamine is a hazardous chemical that requires careful handling. It is highly flammable and its vapors can form explosive mixtures with air.[4] It is corrosive and can cause severe burns to the skin and eyes.[11] Inhalation of vapors may cause respiratory irritation.[3] Appropriate personal protective equipment, including gloves, safety goggles, and respiratory protection, should be used when working with diethylamine. It should be stored in a cool, dry, well-ventilated area away from sources of ignition and incompatible materials.[11]

Disclaimer: This document is intended for informational purposes only and does not constitute a substitute for professional safety guidance and adherence to established laboratory safety protocols and regulations. Always consult the Safety Data Sheet (SDS) for diethylamine before use.

References

• 1. Diethylamine | (C2H5)2NH | CID 8021 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Flash Point - Prime Process Safety Center [primeprocesssafety.com]
• 3. Flash Point Testing: 2 Methods Offered By Eurofins TestOil - TestOil [testoil.com]
• 4. scribd.com [scribd.com]
• 5. hrcak.srce.hr [hrcak.srce.hr]
• 6. DIETHYLAMINE - Ataman Kimya [atamanchemicals.com]
• 7. quora.com [quora.com]
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• 9. pubs.acs.org [pubs.acs.org]
• 10. Diethylamine | 109-89-7 [chemicalbook.com]
• 11. mdpi.com [mdpi.com]
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• 14. uregina.scholaris.ca [uregina.scholaris.ca]
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• 16. chem.libretexts.org [chem.libretexts.org]
• 17. scimed.co.uk [scimed.co.uk]

An In-depth Technical Guide to the pKa and Basicity of Diethylamine in Aqueous Solutions

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the basicity of diethylamine in aqueous solutions, focusing on its acid dissociation constant (pKa), the factors governing its base strength, and the experimental methods for its determination.

Core Concepts: pKa, pKb, and Amine Basicity

The basicity of an amine in water is a measure of its ability to accept a proton from a water molecule, establishing an equilibrium that produces a conjugate acid (an ammonium ion) and a hydroxide ion. This equilibrium is fundamental to understanding the behavior of diethylamine in aqueous environments.

The strength of a base can be quantified by its base dissociation constant (Kb) or, more conveniently, by the acid dissociation constant (pKa) of its conjugate acid.

• Kb and pKb: The base dissociation constant, Kb, is the equilibrium constant for the reaction of the amine with water. A larger Kb value indicates a stronger base. The pKb is the negative logarithm of Kb (pKb = -log(Kb)), meaning a smaller pKb value corresponds to a stronger base .

• pKa of the Conjugate Acid: It is common practice in organic and medicinal chemistry to describe the basicity of an amine by the pKa of its conjugate acid (in this case, the diethylammonium ion, (CH₃CH₂)₂NH₂⁺). A higher pKa value for the conjugate acid signifies a stronger base . This is because a high pKa indicates that the conjugate acid is weak and does not readily donate its proton, implying that the conjugate base (the amine) is strong and holds onto the proton tightly.

In an aqueous solution at 25°C, these values are related by the ion product of water (Kw):

pKa + pKb = 14

This relationship allows for the direct conversion between the two scales. Throughout this guide, we will primarily refer to the pKa of the conjugate acid as the measure of basicity.

Quantitative Data for Diethylamine and Related Amines

The basicity of diethylamine is best understood in the context of related aliphatic amines. The following table summarizes key quantitative data for diethylamine and provides a comparison with ammonia, ethylamine (a primary amine), and dimethylamine.

Compound	Formula	Type	pKa of Conjugate Acid	pKb of Amine
Ammonia	NH₃	-	~9.25	~4.75[1][2]
Ethylamine	CH₃CH₂NH₂	Primary	~10.6	~3.35[1][2]
Dimethylamine	(CH₃)₂NH	Secondary	~10.73[3]	~3.27[4]
Diethylamine	(CH₃CH₂)₂NH	Secondary	~10.98 - 11.0 [5][6][7][8]	~3.0 [4][9]

Note: pKa and pKb values are approximate and can vary slightly depending on the experimental conditions (temperature, ionic strength).

Factors Influencing Diethylamine's Basicity in Aqueous Solution

In the gas phase, amine basicity is primarily governed by the inductive effect. However, in an aqueous solution, the interplay between the inductive effect and solvation by water molecules is critical.

• Inductive Effect (+I): Alkyl groups, like the two ethyl groups in diethylamine, are electron-donating.[9] They push electron density onto the nitrogen atom, making the lone pair of electrons more available to accept a proton and stabilizing the positive charge on the resulting conjugate acid. This effect increases basicity.

• Solvation Effect: The stability of the protonated amine (the conjugate acid) is significantly influenced by its ability to form hydrogen bonds with surrounding water molecules. Greater solvation provides more stability to the conjugate acid, which shifts the equilibrium towards protonation and thus increases the basicity of the amine.

  • Primary ammonium ions (RNH₃⁺) can form three hydrogen bonds.

  • Secondary ammonium ions ((R)₂NH₂⁺), such as diethylammonium, can form two hydrogen bonds.

  • Tertiary ammonium ions ((R)₃NH⁺) can form only one hydrogen bond.

For diethylamine, a secondary amine, there is a favorable balance between the strong electron-donating inductive effect of two alkyl groups and the still significant stabilization of its conjugate acid through solvation.[9] This balance makes diethylamine one of the strongest bases among simple alkylamines in aqueous solution.

Caption: Interplay of inductive and solvation effects on diethylamine's basicity.

The equilibrium of diethylamine in water, which defines its basicity, is illustrated below.

Caption: Equilibrium of diethylamine in an aqueous solution.

Experimental Protocol: pKa Determination by Potentiometric Titration

Potentiometric titration is a highly accurate and standard method for determining the pKa of amines.[5] The procedure involves titrating a solution of the amine with a strong acid and monitoring the pH change. The pKa is then determined from the resulting titration curve.

Materials and Apparatus

• Diethylamine solution: Accurately prepared solution of known concentration (e.g., 0.01 M) in deionized water.

• Titrant: Standardized strong acid solution (e.g., 0.1 M Hydrochloric Acid, HCl).

• pH Meter: Calibrated with standard buffers (e.g., pH 4.0, 7.0, and 10.0).

• Combined pH Electrode: Suitable for aqueous solutions.

• Buret: Calibrated, for precise delivery of the titrant.

• Magnetic Stirrer and Stir Bar.

• Beaker/Reaction Vessel.

• Inert Gas (Optional): Nitrogen or Argon to purge the solution of dissolved CO₂, which can interfere with the titration.

Detailed Methodology

• System Calibration: Calibrate the pH meter using at least three standard buffer solutions that bracket the expected pKa. Ensure the calibration slope is within the acceptable range (typically 95-105%).

• Sample Preparation: Accurately pipette a known volume (e.g., 50.0 mL) of the diethylamine solution into a clean beaker. If necessary, add a background electrolyte (e.g., KCl) to maintain constant ionic strength.

• Titration Setup: Place the beaker on the magnetic stirrer and add a stir bar. Immerse the calibrated pH electrode and the tip of the buret into the solution, ensuring they do not touch the sides or bottom of the beaker. If using an inert gas, begin purging the solution.

• Initial Measurement: Record the initial pH of the diethylamine solution before adding any titrant.

• Titration Process: Add the HCl titrant in small, precise increments (e.g., 0.1-0.2 mL). After each addition, allow the pH reading to stabilize before recording the pH and the total volume of titrant added. Reduce the increment size significantly as you approach the equivalence point (the region of most rapid pH change).

• Data Collection: Continue the titration well past the equivalence point until the pH curve flattens out in the acidic region.

• Data Analysis:

  • Plot the recorded pH values (y-axis) against the volume of titrant added (x-axis) to generate the titration curve.

  • Determine the equivalence point (Veq), which is the inflection point of the curve. This can be found visually or more accurately by calculating the first or second derivative of the curve.

  • The pKa of the conjugate acid corresponds to the pH at the half-equivalence point (Veq / 2). At this point, the concentrations of the amine and its conjugate acid are equal ([ (CH₃CH₂)₂NH ] = [ (CH₃CH₂)₂NH₂⁺ ]).

References

• 1. Describe factors that determine the basicity of amine according to Solomo.. [askfilo.com]
• 2. scribd.com [scribd.com]
• 3. researchgate.net [researchgate.net]
• 4. dergipark.org.tr [dergipark.org.tr]
• 5. benchchem.com [benchchem.com]
• 6. Development of Methods for the Determination of pKa Values - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pKa of Diethylamine [vcalc.com]
• 8. discussion.tiwariacademy.com [discussion.tiwariacademy.com]
• 9. mdpi.com [mdpi.com]

Unraveling the Supramolecular Architecture of Diethylamine: A Technical Guide

For Immediate Release

A comprehensive technical guide detailing the supramolecular structure of diethylamine, focusing on its unique helical arrangement driven by hydrogen bonding. This document is intended for researchers, scientists, and drug development professionals, providing in-depth data, experimental protocols, and visualizations to facilitate a deeper understanding of this fundamental chemical structure.

Executive Summary

Diethylamine, a simple secondary amine, exhibits a surprisingly complex and elegant supramolecular structure. Unlike other small hydrogen-bonding molecules that typically form cyclic aggregates, diethylamine self-assembles into a remarkable supramolecular helix. This guide elucidates the intricate details of this helical architecture, providing quantitative structural data, a breakdown of the experimental methods used for its characterization, and visual representations of the intermolecular interactions that govern this unique assembly. Understanding the supramolecular chemistry of diethylamine offers valuable insights into the principles of molecular self-assembly, which is of paramount importance in fields ranging from materials science to drug design.

The Supramolecular Helix of Diethylamine

The defining feature of the supramolecular structure of diethylamine is its formation of a helical chain in the solid state. This arrangement is primarily dictated by a network of intermolecular hydrogen bonds, supplemented by weaker dipole-dipole interactions and London dispersion forces.

Hydrogen Bonding Network

The hydrogen bond forms between the hydrogen atom of the N-H group of one diethylamine molecule and the lone pair of electrons on the nitrogen atom of an adjacent molecule. This directional interaction propagates through the crystal lattice, creating the helical motif. The ethyl groups of the diethylamine molecules are positioned to accommodate this helical packing. Computational studies have confirmed that this helical arrangement is the lowest energy aggregate for diethylamine, making it more stable than the cyclic structures favored by similar-sized molecules.[1]

Quantitative Structural Data

The precise geometry of the diethylamine supramolecular helix has been determined using single-crystal X-ray diffraction. The following tables summarize the key intramolecular and intermolecular parameters derived from this analysis.

Intramolecular Bond Lengths and Angles

This table provides the bond lengths and angles within a single diethylamine molecule in the crystalline state.

Bond/Angle	Atom 1	Atom 2	Atom 3	Value (Å or °)
Bond Lengths (Å)
C-N	C	N	1.468
C-C	C	C	1.512
N-H	N	H	0.890
C-H	C	H	0.980 - 0.990
Bond Angles (°)
C-N-C	C	N	C	113.8
C-N-H	C	N	H	109.1
N-C-C	N	C	C	112.9
H-C-H	H	C	H	107.8 - 108.5
N-C-H	N	C	H	109.2 - 110.1
C-C-H	C	C	H	110.2 - 110.8

Intermolecular Hydrogen Bond Parameters

This table details the geometry of the hydrogen bonds that link the diethylamine molecules into the helical chain.

Parameter	Donor (D)	Hydrogen (H)	Acceptor (A)	Value (Å or °)
Distances (Å)
D-H	N	H	0.890
H···A	H	N'	2.13
D···A	N	N'	3.018
Angle (°)
D-H···A	N	H	N'	176.8

Data sourced from the Crystallography Open Database (COD) and derived from the work of Hanke & Steiner (2018).

Experimental Protocols

The definitive structural elucidation of diethylamine was achieved through single-crystal X-ray diffraction.

Single-Crystal X-ray Diffraction

Crystal Growth: Single crystals of diethylamine were grown in situ on the diffractometer. A stream of cold nitrogen gas was used to freeze a liquid sample of diethylamine, and a higher temperature laser was then used to melt a small zone of the frozen sample. By slowly moving this molten zone, a single crystal was grown from the melt.

Data Collection: A suitable single crystal was selected and centered on the diffractometer. X-ray diffraction data were collected at a low temperature (typically around 150 K) to minimize thermal vibrations of the atoms. A monochromatic X-ray beam (e.g., Mo Kα radiation, λ = 0.71073 Å) was used. The crystal was rotated through a series of angles, and the diffraction pattern was recorded on a detector.

Structure Solution and Refinement: The collected diffraction data were processed to yield a set of structure factors. The crystal structure was solved using direct methods and then refined by full-matrix least-squares on F². All non-hydrogen atoms were refined anisotropically. Hydrogen atoms were located in the difference Fourier map and refined isotropically.

Visualizations

The following diagrams illustrate the key structural features of the diethylamine supramolecular assembly.

Hydrogen Bonding Pathway

This diagram shows the fundamental hydrogen bonding interaction between two diethylamine molecules, which is the primary driving force for the formation of the supramolecular helix.

Figure 1: Hydrogen bonding between two diethylamine molecules.

Supramolecular Helix Formation

This diagram illustrates the propagation of the hydrogen bonding network, leading to the formation of the helical supramolecular structure of diethylamine.

Figure 2: Helical assembly of diethylamine molecules via H-bonds.

Conclusion

The supramolecular structure of diethylamine, characterized by its unique helical assembly, provides a compelling case study in the principles of molecular recognition and self-assembly. The detailed quantitative data and experimental protocols presented in this guide offer a valuable resource for researchers in chemistry, materials science, and drug development. A thorough understanding of such fundamental supramolecular structures is critical for the rational design of new materials and therapeutics with tailored properties and functions.

References

• 1. creative-biostructure.com [creative-biostructure.com]

An In-depth Technical Guide on Diethylamine as a Secondary Amine Nucleophile in Organic Chemistry

Audience: Researchers, Scientists, and Drug Development Professionals

Introduction: The Nucleophilic Character of Diethylamine

Diethylamine ((CH₃CH₂)₂NH) is a secondary amine that serves as a versatile and potent nucleophile in a wide array of organic transformations.[1] Its utility in synthetic chemistry, from the construction of pharmaceutical intermediates to the catalysis of complex reactions, is well-established.[2][3] The nucleophilicity of diethylamine stems from the lone pair of electrons on the nitrogen atom, which can readily attack electron-deficient centers.[4]

Several key factors contribute to its reactivity profile:

• Basicity: Diethylamine is a weak base with a pKa of its conjugate acid around 10.98.[5][6] This basicity is strong enough to deprotonate many carbon acids and to act as a Brønsted base catalyst, but its primary role in many reactions is that of a nucleophile.[1]

• Electronic Effects: The two electron-donating ethyl groups increase the electron density on the nitrogen atom, enhancing its nucleophilicity compared to ammonia or primary amines like ethylamine.[7] In aqueous solvents, diethylamine is approximately 100 times more nucleophilic than ethylamine and 100,000 times more nucleophilic than ammonia.[7]

• Steric Hindrance: While the ethyl groups enhance nucleophilicity electronically, they also introduce moderate steric bulk. This can influence the regioselectivity and stereochemistry of its addition to electrophiles, a feature that can be exploited in synthetic design.[1] Compared to a tertiary amine like triethylamine, diethylamine is less sterically hindered, allowing it to more easily access electrophilic sites.

Core Reactivity and Key Transformations

Diethylamine's role as a nucleophile is evident in several fundamental classes of organic reactions, including nucleophilic substitution, nucleophilic addition, and multi-component reactions.

Nucleophilic Substitution Reactions (Sₙ2)

A cornerstone of diethylamine's utility is its participation in bimolecular nucleophilic substitution (Sₙ2) reactions. It readily displaces leaving groups from primary and secondary alkyl halides to form tertiary amines.[8] This reaction is fundamental in the synthesis of numerous compounds, including active pharmaceutical ingredients (APIs).[2]

Application Example: Synthesis of Lidocaine A prominent example is the synthesis of the local anesthetic Lidocaine.[9][10] The final key step involves the Sₙ2 displacement of a chloride ion from 2-chloro-N-(2,6-dimethylphenyl)acetamide by diethylamine.[9][11] This alkylation reaction forms the desired tertiary amine product, Lidocaine.[9]

Caption: Sₙ2 mechanism in the final step of Lidocaine synthesis.

Conjugate Nucleophilic Addition (Michael Addition)

Diethylamine is a potent nucleophile for 1,4-conjugate addition (Michael addition) to α,β-unsaturated carbonyl compounds.[1] The nucleophilic nitrogen attacks the β-carbon of the unsaturated system, leading to the formation of a new carbon-nitrogen bond and yielding a β-amino carbonyl product.[1] This reaction is a powerful tool for introducing aminofunctional groups in organic synthesis.[1]

Multi-component Reactions

Multi-component reactions (MCRs) are highly efficient processes where three or more reactants combine in a single step to form a product that incorporates substantial portions of all reactants. Diethylamine is a key reagent in several important MCRs.

The Mannich reaction is a three-component condensation of an active hydrogen compound (like a ketone), an aldehyde (often formaldehyde), and a secondary amine like diethylamine to form a β-amino carbonyl compound known as a "Mannich base".[12][13][14] The reaction proceeds through the initial formation of a reactive N,N-diethyliminium ion (an Eschenmoser's salt analogue) from diethylamine and formaldehyde.[15][16] This electrophilic iminium ion is then attacked by the enol form of the ketone to generate the final product.[13]

Caption: Logical workflow of the Mannich Reaction.

The Strecker synthesis is a method for producing amino acids from an aldehyde or ketone.[17][18] When a secondary amine like diethylamine is used in place of ammonia, the reaction yields N-substituted α-amino acids.[17] The process involves the reaction of an aldehyde with diethylamine to form an iminium ion, which is then attacked by a cyanide source (e.g., HCN or KCN) to form an N,N-diethyl-α-aminonitrile.[19][20] Subsequent hydrolysis of the nitrile group affords the N,N-diethyl-α-amino acid.[21]

Quantitative Data Summary

The physicochemical properties of diethylamine and its performance in key reactions are summarized below for easy reference.

Table 1: Physicochemical Properties of Diethylamine

Property	Value	Reference(s)
Chemical Formula	C₄H₁₁N	[22][23]
Molar Mass	73.14 g·mol⁻¹	[22][23]
Appearance	Colorless liquid	[22][23]
Boiling Point	55.5 °C	[24]
Density	0.707 g/mL at 25 °C	[24]
pKa of Conjugate Acid	10.98	[5][6]
Solubility in Water	Miscible	[22]

Table 2: Representative Reaction Data

Reaction	Electrophile	Product	Yield	Reference(s)
Lidocaine Synthesis (Sₙ2)	2-chloro-N-(2,6-dimethylphenyl)acetamide	Lidocaine	71% (overall)	[10]
Mannich Reaction (General)	Formaldehyde + Ketone	β-Amino Ketone	76% (example)	[13]
N-Alkylation (Sₙ2)	1-Iodopentane	N,N-diethylpentylamine	>95%	[8]
Nucleophilic Addition	Dimethyl acetylenedicarboxylate	Diethylaminomaleate	85%	[25]

Experimental Protocols

Detailed methodologies for key reactions highlight the practical application of diethylamine as a nucleophile.

Protocol: Synthesis of Lidocaine via Nucleophilic Substitution

This two-step protocol, adapted from procedures for introductory organic chemistry labs, culminates in an Sₙ2 reaction featuring diethylamine.[10]

Step 1: Synthesis of 2-chloro-N-(2,6-dimethylphenyl)acetamide

• In a fume hood, dissolve 0.05 mol of 2,6-dimethylaniline in 45 mL of glacial acetic acid in an Erlenmeyer flask.[9]

• Cool the solution to approximately 10°C using an ice bath.[9]

• While stirring, slowly add 0.06 mol of chloroacetyl chloride to the solution.[9]

• After 30 minutes of continuous stirring, add a solution of 15 g of sodium acetate in 75 mL of water.[9]

• A precipitate of the intermediate, 2-chloro-N-(2,6-dimethylphenyl)acetamide, will form.[9]

• Isolate the solid product via vacuum filtration and allow it to air dry.[11]

Step 2: Synthesis of Lidocaine (2-diethylamino-N-(2,6-dimethylphenyl)acetamide)

• Suspend the dried 2-chloro-N-(2,6-dimethylphenyl)acetamide (e.g., 0.03 mol) in 150 mL of toluene in a round-bottom flask equipped with a reflux condenser.[9][26]

• Add an excess of diethylamine (e.g., 0.09 mol, approximately 3 equivalents) to the flask.[9][27]

• Heat the reaction mixture to reflux and maintain for 1.5 to 4 hours.[9][26] Reaction progress can be monitored by Thin-Layer Chromatography (TLC).[27]

• After cooling to room temperature, the byproduct, diethylammonium chloride, will precipitate and should be removed by filtration.[9]

• Transfer the toluene filtrate to a separatory funnel and wash it three times with 30 mL portions of water.[9]

• Dry the organic layer with anhydrous sodium sulfate, filter, and remove the toluene solvent using a rotary evaporator.[9]

• The resulting crude Lidocaine base can be further purified or converted to its hydrochloride salt for better water solubility.[9]

Caption: Experimental workflow for the synthesis of Lidocaine.

General Protocol: Mannich Reaction

This protocol provides a general framework for conducting a Mannich reaction using diethylamine.

• Reaction Setup: In a suitable reaction vessel, charge the ketone (1.0 eq) and a protic solvent such as ethanol or methanol.[13]

• Reagent Addition: Add diethylamine (1.1 eq) followed by an aqueous solution of formaldehyde (37% w/w, 1.0 eq).[13]

• Reaction Conditions: Stir the resulting mixture at room temperature. The reaction is typically complete within 24 hours.[13] Monitor progress by TLC or GC-MS.

• Workup and Isolation:

  • Perform a solvent extraction using a nonpolar solvent like ethyl acetate.[13]

  • Wash the combined organic layers with water and then brine.

  • To isolate the Mannich base, the organic layer can be acidified (e.g., with 2N HCl) to extract the protonated amine into the aqueous phase.[13]

  • The aqueous layer is then basified (e.g., with 2N NaOH) to a pH > 9, and the free amine product is re-extracted into an organic solvent.[13]

  • The final organic layer is dried over an anhydrous salt (e.g., Na₂SO₄), filtered, and concentrated under reduced pressure to yield the purified Mannich base.[13]

Conclusion

Diethylamine is a powerful and versatile secondary amine nucleophile with significant applications in organic synthesis and drug development.[2][22] Its reactivity in nucleophilic substitution, conjugate addition, and multi-component reactions like the Mannich and Strecker syntheses allows for the efficient construction of complex nitrogen-containing molecules.[1][12][17] A thorough understanding of its reactivity, combined with optimized experimental protocols, enables researchers and scientists to effectively leverage diethylamine as a key building block in the creation of novel chemical entities.

References

• 1. fiveable.me [fiveable.me]
• 2. greenchemindustries.com [greenchemindustries.com]
• 3. nbinno.com [nbinno.com]
• 4. chemguide.co.uk [chemguide.co.uk]
• 5. alfa-chemistry.com [alfa-chemistry.com]
• 6. pKa of Diethylamine [vcalc.com]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. benchchem.com [benchchem.com]
• 9. is.muni.cz [is.muni.cz]
• 10. pubs.acs.org [pubs.acs.org]
• 11. people.chem.umass.edu [people.chem.umass.edu]
• 12. alfa-chemistry.com [alfa-chemistry.com]
• 13. Mannich Reaction | NROChemistry [nrochemistry.com]
• 14. researchgate.net [researchgate.net]
• 15. benchchem.com [benchchem.com]
• 16. youtube.com [youtube.com]
• 17. Strecker amino acid synthesis - Wikipedia [en.wikipedia.org]
• 18. Strecker Synthesis [organic-chemistry.org]
• 19. masterorganicchemistry.com [masterorganicchemistry.com]
• 20. masterorganicchemistry.com [masterorganicchemistry.com]
• 21. Synthesis of Alpha-Amino Acids - Free Sketchy MCAT Lesson [sketchy.com]
• 22. Diethylamine - Wikipedia [en.wikipedia.org]
• 23. Diethylamine | (C2H5)2NH | CID 8021 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 24. scientificlabs.co.uk [scientificlabs.co.uk]
• 25. cdnsciencepub.com [cdnsciencepub.com]
• 26. Virtual Lab 2 - Synthesis of Lidocaine [qub.ac.uk]
• 27. cerritos.edu [cerritos.edu]

An In-depth Technical Guide to the Industrial Synthesis of Diethylamine from Ethanol and Ammonia

For Researchers, Scientists, and Drug Development Professionals

Abstract

Diethylamine (DEA), a crucial secondary amine, serves as a versatile building block in the synthesis of a wide array of fine chemicals and active pharmaceutical ingredients. Its industrial production is predominantly achieved through the catalytic amination of ethanol with ammonia. This technical guide provides a comprehensive overview of this synthesis, detailing the underlying reaction mechanism, common catalytic systems, and process conditions. While precise, comparative quantitative data on the selective synthesis of diethylamine is often proprietary and not extensively published, this document synthesizes available information to guide research and development efforts.

Core Reaction and Thermodynamics

The synthesis of diethylamine from ethanol and ammonia is a sequential reaction that also produces monoethylamine (MEA) and triethylamine (TEA). The overall reactions can be summarized as follows:

• Formation of Monoethylamine (MEA): C₂H₅OH + NH₃ ⇌ C₂H₅NH₂ + H₂O

• Formation of Diethylamine (DEA): C₂H₅NH₂ + C₂H₅OH ⇌ (C₂H₅)₂NH + H₂O[1]

• Formation of Triethylamine (TEA): (C₂H₅)₂NH + C₂H₅OH ⇌ (C₂H₅)₃N + H₂O

These reactions are reversible and exothermic. The process is typically carried out in the vapor phase over a solid catalyst at elevated temperatures and pressures.[2] The product distribution is a complex function of reaction conditions, catalyst selection, and reactant ratios.

Reaction Mechanism

The industrial synthesis of diethylamine from ethanol and ammonia proceeds via a reductive amination pathway, often referred to as a "borrowing hydrogen" or hydrogen-transfer mechanism. This multi-step process occurs on the surface of the catalyst.

The generally accepted mechanism involves three main steps:

• Dehydrogenation: Ethanol is dehydrogenated to form acetaldehyde.

• Condensation: The acetaldehyde then reacts with ammonia (to form ethylamine) or an ethylamine (to form diethylamine or triethylamine) to form an imine intermediate.

• Hydrogenation: The imine is subsequently hydrogenated to the corresponding amine.

Caption: Reaction pathway for the synthesis of ethylamines.

Catalytic Systems

The choice of catalyst is critical for achieving high conversion and desired selectivity. The catalysts employed are typically bifunctional, possessing both acidic sites for dehydration and metallic sites for hydrogenation/dehydrogenation.

Commonly Used Catalysts:

• Metal Oxides: Alumina (Al₂O₃) and silica (SiO₂) are frequently used, often as supports.[3]

• Supported Metals: Various metals have been investigated for their catalytic activity, including:

  • Nickel (Ni): Often supported on alumina, nickel catalysts are widely used.[2]

  • Copper (Cu): Copper-based catalysts are also common.

  • Cobalt (Co) and Iron (Fe): These have also been explored for this reaction.

  • Precious Metals: Ruthenium (Ru), Palladium (Pd), and Platinum (Pt) show activity but are generally less economical for large-scale industrial processes.

A notable example from recent research is a bimetallic 9%Ni-3%Cu/MgAlO catalyst, which has been shown to achieve high ethanol conversion (98.7%) and high selectivity towards ethylamines (98.9%) under optimized conditions.[4]

Catalyst Component	Support	Typical Operating Temperature (°C)	Key Characteristics
Nickel (Ni)	Alumina (Al₂O₃)	150 - 230	Widely used industrial catalyst.[2]
Copper (Cu)	Alumina (Al₂O₃)	150 - 230	Common industrial catalyst.[2]
Cobalt (Co)	Alumina (Al₂O₃), Zirconia (ZrO₂)	80 - 300	Active hydrogenation/dehydrogenation metal.[5]
Ni-Cu Bimetallic	Magnesia-Alumina (MgAlO)	~200	High conversion and selectivity reported in research.[4]

Experimental Protocols and Process Conditions

The industrial synthesis of diethylamine is typically a continuous process conducted in a fixed-bed reactor. The following provides a general experimental workflow and a summary of key process parameters.

General Experimental Workflow

Caption: General experimental workflow for diethylamine synthesis.

Key Process Parameters

The selective production of diethylamine over mono- and triethylamine is a significant challenge. The product distribution is highly dependent on the reaction conditions.

Parameter	Typical Range	Effect on Selectivity
Temperature	80 - 300 °C	Higher temperatures generally favor the formation of more substituted amines (DEA and TEA).[5]
Pressure	0.1 - 40 MPa (gas phase)	Higher pressures can influence reaction rates and equilibria.[5]
Ammonia to Ethanol Molar Ratio	1.1:1 to 10:1	A higher ratio of ammonia to ethanol generally favors the formation of monoethylamine.[6]
Hydrogen Partial Pressure	Varies	Hydrogen is essential for the hydrogenation step and helps to maintain catalyst activity.
Space Velocity	Varies	Affects the residence time of reactants on the catalyst, thereby influencing conversion and selectivity.

Product Separation and Purification

The reaction effluent is a mixture of mono-, di-, and triethylamine, unreacted ethanol and ammonia, and water. The separation of these components is a critical and energy-intensive part of the process.

Separation Strategy:

• Gas-Liquid Separation: The cooled reactor effluent is first separated to remove hydrogen and other non-condensable gases, which can be recycled.

• Ammonia and Ethanol Recovery: Unreacted ammonia and ethanol are typically recovered through distillation and recycled back to the reactor feed.

• Fractional Distillation of Amines: The mixture of ethylamines is then separated by a series of fractional distillation columns. Due to the close boiling points of the amines, this requires efficient distillation systems.

Concluding Remarks

The industrial synthesis of diethylamine from ethanol and ammonia is a well-established process that relies on catalytic amination. While the general principles are well understood, the optimization of selectivity towards diethylamine remains a key area of research and development. Advances in catalyst design, particularly the development of more selective and robust catalytic systems, are crucial for improving the efficiency and economics of this important industrial process. For researchers and professionals in drug development, a thorough understanding of this synthesis is essential for ensuring a stable and cost-effective supply of this vital chemical intermediate.

References

• 1. scispace.com [scispace.com]
• 2. mdpi.com [mdpi.com]
• 3. Diethylamine hydrochloride synthesis - chemicalbook [chemicalbook.com]
• 4. researchgate.net [researchgate.net]
• 5. US20080194879A1 - Method for Producing an Ethylamine From Denatured Ethanol - Google Patents [patents.google.com]
• 6. CN112552183A - Method for producing ethylamine - Google Patents [patents.google.com]

A Comprehensive Technical Guide to Common Impurities in Commercial-Grade Diethylamine

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough examination of the common impurities found in commercial grades of diethylamine (DEA). Understanding the impurity profile of this critical raw material is paramount for researchers, scientists, and drug development professionals to ensure the quality, safety, and efficacy of their work. This document outlines the origins of these impurities, their typical levels, and detailed analytical methodologies for their detection and quantification.

Overview of Diethylamine and its Commercial Significance

Diethylamine ((C₂H₅)₂NH) is a secondary amine that serves as a vital building block and reagent in a multitude of chemical syntheses. In the pharmaceutical industry, it is utilized in the production of various active pharmaceutical ingredients (APIs), including anesthetics and anti-inflammatory drugs.[1] Its basic nature and nucleophilic character make it a versatile intermediate. Commercial diethylamine is typically produced through the reaction of ethanol and ammonia over a catalyst.[2] While this process is efficient, it invariably leads to the co-production of related amines and other byproducts that constitute the impurity profile of the commercial product.

Common Impurities in Commercial Diethylamine

The impurities in commercial-grade diethylamine can be broadly categorized into process-related impurities, degradation products, and contaminants. The presence and concentration of these impurities can vary depending on the manufacturing process, handling, and storage conditions.

Process-Related Impurities

The most prevalent impurities in diethylamine are those that arise directly from the synthesis process. The reaction of ethanol with ammonia is not perfectly selective and results in a mixture of ethylamines.[3]

• Monoethylamine (MEA): Formed by the reaction of one molecule of ethanol with ammonia.

• Triethylamine (TEA): Formed by the reaction of three molecules of ethanol with ammonia.[3]

• Ethanol: Unreacted starting material that may be carried through the purification process.

• Water: A byproduct of the amination reaction and can also be introduced from atmospheric moisture.

Degradation Products

Over time, particularly with exposure to air and light, diethylamine can degrade, leading to the formation of colorimetric and other impurities. The characteristic brownish color of some commercial grades of diethylamine is an indicator of such degradation.[2]

• Oxidation Products: Amines are susceptible to oxidation, which can lead to the formation of a complex mixture of colored compounds.

• N-Nitrosodiethylamine (NDEA): A significant and highly regulated impurity. N-nitrosamines can form when secondary amines like diethylamine react with nitrosating agents (e.g., nitrites, nitrogen oxides).[4] This is of particular concern in pharmaceutical applications due to the carcinogenic nature of many N-nitrosamines.

Quantitative Data on Impurities

The following table summarizes the typical specifications for impurities in a pharmaceutical-grade diethylamine, providing a baseline for acceptable limits.

Impurity	Typical Specification Limit	Notes
Monoethylamine	≤ 0.2%	A primary amine byproduct of the synthesis process.
Triethylamine	≤ 0.2%	A tertiary amine byproduct of the synthesis process.[5]
Ethanol	≤ 0.05%	Unreacted starting material.[5]
Water	≤ 0.1%	A reaction byproduct and potential environmental contaminant.[5]
Non-volatile matter	≤ 0.01%	Residue remaining after evaporation, indicative of non-volatile organic or inorganic impurities.[5]
Color (APHA)	≤ 20	A measure of the yellowness of the liquid, indicating the level of colorimetric degradation products.[5]
Trace Metals	Various trace metal impurities may be present, originating from catalysts or equipment. Specific limits are set for individual metals (e.g., Fe, Pb, Ni).[5]

Experimental Protocols for Impurity Analysis

Accurate determination of the impurity profile of diethylamine requires robust analytical methods. Gas chromatography (GC) is the most common technique for the analysis of volatile, process-related impurities, while high-performance liquid chromatography (HPLC) is often employed for non-volatile or trace-level impurities, sometimes requiring derivatization.

Gas Chromatography-Flame Ionization Detection (GC-FID) for Volatile Impurities

This method is suitable for the quantification of monoethylamine, triethylamine, and ethanol in diethylamine.

4.1.1. Sample Preparation

• Accurately weigh approximately 1 g of the diethylamine sample into a 10 mL volumetric flask.

• Dilute to volume with a suitable solvent, such as isopropanol or a high-purity hydrocarbon solvent.

• Prepare a series of calibration standards of monoethylamine, triethylamine, and ethanol in the chosen solvent, covering the expected concentration range of the impurities.

4.1.2. GC-FID Conditions [6][7][8]

Parameter	Value
Column	DB-624, 30 m x 0.530 mm I.D., 3 µm film thickness (or equivalent)
Carrier Gas	Nitrogen or Helium at a constant flow or pressure (e.g., 2.5 psi)
Injector Temperature	220°C
Detector Temperature	250°C (FID)
Oven Program	Initial: 40°C, hold for 5 min, then ramp to 240°C at 10°C/min
Injection Volume	1 µL
Split Ratio	10:1

4.1.3. Data Analysis

• Identify and quantify the impurities by comparing the retention times and peak areas of the sample chromatogram with those of the calibration standards.

Headspace Gas Chromatography (GC-HS) for Volatile Impurities in Pharmaceutical Ingredients

This method is particularly useful for analyzing residual diethylamine and related volatile amines in active pharmaceutical ingredients (APIs).[6][9]

4.2.1. Sample Preparation [6]

• Accurately weigh about 500 mg of the API sample into a 20 mL headspace vial.

• Add 1 mL of 0.1 M sodium hydroxide solution to liberate the free amines.

• Add 2 mL of dimethyl sulfoxide (DMSO) as the dissolving solvent.

• Seal the vial and vortex to ensure complete dissolution.

• Prepare calibration standards by spiking known amounts of diethylamine, monoethylamine, and triethylamine into headspace vials containing the API and the same diluent.

4.2.2. GC-HS Conditions [6]

Parameter	Value
Column	DB-624, 30 m x 0.530 mm I.D., 3 µm film thickness (or equivalent)
Carrier Gas	Nitrogen
Injector Temperature	220°C
Detector Temperature	250°C (FID)
Oven Program	Isothermal at a suitable temperature (e.g., 100°C) or a ramp program
Headspace Sampler	Incubation Temperature: 80-100°C; Incubation Time: 15-30 min

High-Performance Liquid Chromatography (HPLC) with Pre-Column Derivatization for Trace Amines

This method is highly sensitive and suitable for the determination of trace levels of primary and secondary amines, including potential degradation products.[1][10]

4.3.1. Derivatization Procedure [10]

• To 200 µL of the sample solution, add 50 µL of a borate buffer (e.g., 20 mM, pH 11).

• Add 150 µL of a derivatizing agent solution (e.g., 0.33 mg/mL 4-chloro-7-nitrobenzofurazan (NBD-Cl) in a suitable solvent).

• Vortex the mixture for 1 minute.

• Heat the vial at approximately 70°C for 30 minutes.

• Cool the vial to stop the reaction.

• Filter the derivatized sample through a 0.45 µm filter before injection.

4.3.2. HPLC Conditions [10]

Parameter	Value
Column	C18, e.g., 4.6 x 150 mm, 5 µm particle size
Mobile Phase A	20 mM Phosphoric Acid Buffer, pH 2.8
Mobile Phase B	Methanol
Gradient	A suitable gradient to separate the derivatized amines
Flow Rate	0.8 mL/min
Column Temperature	40°C
Detector	Fluorescence Detector (FLD) with appropriate excitation and emission wavelengths (e.g., λex = 450 nm, λem = 540 nm for NBD derivatives)

Logical Relationships and Formation Pathways of Impurities

The following diagram illustrates the relationship between the manufacturing process, storage conditions, and the common impurities found in diethylamine.

Caption: Formation pathways of impurities in commercial diethylamine.

Conclusion

For professionals in research, development, and quality control, a comprehensive understanding of the potential impurities in diethylamine is crucial. The information and analytical protocols provided in this guide serve as a valuable resource for ensuring the quality and consistency of this essential chemical. By implementing robust analytical testing, scientists can mitigate the risks associated with impurities and maintain the integrity of their research and products.

References

• 1. A Pre-Column Derivatization Method for the HPLC-FLD Determination of Dimethyl and Diethyl Amine in Pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Diethylamine - Wikipedia [en.wikipedia.org]
• 3. Triethylamine - Wikipedia [en.wikipedia.org]
• 4. forcetechnology.com [forcetechnology.com]
• 5. Diethylamine (Reag. USP, Ph. Eur.) for analysis, ACS [itwreagents.com]
• 6. researchgate.net [researchgate.net]
• 7. [PDF] Determination of Diethylamine and Triethylamine Quantitatively using GC-headspace Chromatography | Semantic Scholar [semanticscholar.org]
• 8. scribd.com [scribd.com]
• 9. ijpsonline.com [ijpsonline.com]
• 10. mdpi.com [mdpi.com]

The Synthesis of N,N-Diethylaminoethanol: A Technical Guide to Diethylamine as a Core Precursor

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the synthesis of N,N-diethylaminoethanol, a crucial intermediate in the pharmaceutical and chemical industries, with a primary focus on the role of diethylamine as a key precursor. This document provides a comprehensive overview of the principal synthetic routes, detailed experimental protocols, and quantitative data to facilitate research and development in this area.

Introduction

N,N-diethylaminoethanol (DEAE) is a versatile organic compound with a wide range of applications. It serves as a vital building block in the synthesis of various pharmaceuticals, most notably the local anesthetic procaine and the antimalarial drug chloroquine.[1] Its utility extends to the production of corrosion inhibitors, emulsifiers, and as a curing agent for resins.[2] Industrially, DEAE is primarily synthesized from diethylamine, a readily available secondary amine. This guide will delve into the two predominant methods for this conversion: the reaction of diethylamine with ethylene oxide and its reaction with 2-chloroethanol.

Synthetic Pathways from Diethylamine

There are two primary, commercially viable routes for the synthesis of N,N-diethylaminoethanol using diethylamine as the starting material.

Reaction with Ethylene Oxide (Ethoxylation)

The most common industrial method for producing N,N-diethylaminoethanol is the ethoxylation of diethylamine.[1][3] This reaction involves the ring-opening of ethylene oxide by diethylamine. The reaction can be carried out with or without a catalyst.

• Catalyst-Free Synthesis in a Microreactor: A modern and efficient approach involves the reaction of diethylamine and ethylene oxide in a microreactor. This method offers high selectivity and avoids the use of catalysts, which can simplify purification processes.[4] The reaction is typically carried out at elevated temperatures and pressures.[4]

• Catalytic Synthesis: The reaction can also be catalyzed by both Lewis acids (e.g., aluminum chloride, zinc chloride, ferric chloride) and basic catalysts (e.g., hydroxides of alkali metals or alkaline earth metals).[5] The choice of catalyst can influence the reaction rate and selectivity. One Japanese patent reports a yield of up to 99.4% using a specific catalytic system.[6]

Reaction with 2-Chloroethanol

An alternative synthesis route involves the reaction of diethylamine with 2-chloroethanol.[1][3] This method, while also effective, presents different reaction conditions and work-up procedures. The reaction typically requires heating and subsequent neutralization and purification steps to obtain a high-purity product.

Quantitative Data Summary

The following tables summarize the key quantitative data extracted from various sources for the synthesis of N,N-diethylaminoethanol from diethylamine.

Table 1: Synthesis of N,N-Diethylaminoethanol via Ethoxylation of Diethylamine

Parameter	Catalyst-Free (Microreactor)	Catalytic (General)	Catalytic (Japanese Patent Ref.)
Catalyst	None	Lewis Acids (AlCl₃, ZnCl₂, FeCl₃) or Basic Catalysts (metal hydroxides)	Not specified
Temperature	10 - 130 °C (40 - 100 °C preferred)	10 - 180 °C	130 - 150 °C
Pressure	0.4 - 1.8 MPa (0.5 - 1.5 MPa preferred)	Not specified	Not specified
Molar Ratio (DEA:EO)	Not specified	1:1 to 15:1 (2:1 to 8:1 preferred)	1.5:1 to 3:1
Residence Time	0.1 - 20 min (0.5 - 4 min preferred)	Not specified	Not specified
Yield	High selectivity	High	Up to 99.4%
Reference	CN104725243A[4]	CN102126966A[6], CN102126966B[5]	Cited in CN102126966A[6]

Table 2: Synthesis of N,N-Diethylaminoethanol via Reaction with 2-Chloroethoxyethanol

Parameter	Value
Reactants	Diethylamine, 2-Chloroethoxyethanol
Molar Ratio (DEA:Chloroethoxyethanol)	1.5:1 to 4.0:1
Catalyst	Aliphatic substituted amide
Catalyst Loading	0.2% - 1.5% of 2-chloroethoxyethanol mass
Temperature	80 - 130 °C
Reaction Time	2 - 4 hours
Product Purity	> 98%
Reference	CN103113241A[7]

Experimental Protocols

The following are detailed experimental methodologies for the key synthesis routes, adapted from patent literature for a laboratory setting.

Protocol 1: Catalyst-Free Synthesis of N,N-Diethylaminoethanol in a Microreactor

Based on CN104725243A

Objective: To synthesize N,N-diethylaminoethanol from diethylamine and ethylene oxide without a catalyst using a microreactor.

Materials:

• Diethylamine

• Ethylene oxide

• Microreactor system with temperature and pressure control

• Gas chromatograph (for analysis)

Procedure:

• Set up the microreactor system, ensuring all connections are secure and leak-proof. The microreactor should have microchannels with an equivalent diameter in the range of 0.02-4 mm.

• Preheat the microreactor to the desired reaction temperature, typically between 40 °C and 100 °C.

• Pressurize the system to the desired reaction pressure, typically between 0.5 MPa and 1.5 MPa.

• Introduce diethylamine and ethylene oxide into the microreactor at a controlled flow rate to achieve a residence time of 0.5 to 4 minutes.

• Collect the product stream exiting the microreactor.

• Analyze the product mixture using gas chromatography to determine the conversion of ethylene oxide and the selectivity for N,N-diethylaminoethanol.

• Purify the product by distillation if necessary.

Protocol 2: Catalytic Synthesis of N,N-Diethylaminoethanol with Ethylene Oxide

Based on CN102126966A

Objective: To synthesize N,N-diethylaminoethanol from diethylamine and ethylene oxide using a catalyst.

Materials:

• Anhydrous diethylamine

• Ethylene oxide

• Catalyst (e.g., aluminum chloride or sodium hydroxide)

• Jacketed tubular reactor

• Metering pumps for reactants and catalyst

Procedure:

• Set up the jacketed tubular reactor with a continuous feed system.

• Establish a continuous flow of anhydrous diethylamine into the reactor at a predetermined rate.

• Introduce ethylene oxide into the reactor at a molar ratio of 1:2 to 1:8 relative to diethylamine.

• Continuously add the catalyst to the reaction mixture at a rate of 5-10 g/h, with the total catalyst amount being 0.1-2.0% of the total mass of the reactants.

• Maintain the reaction temperature between 50 °C and 80 °C by circulating a heat transfer fluid through the reactor jacket.

• Continuously collect the product stream from the reactor outlet.

• The product can be purified by distillation to separate N,N-diethylaminoethanol from unreacted starting materials and byproducts.

Protocol 3: Synthesis of N,N-Diethylaminoethanol from Diethylamine and 2-Chloroethoxyethanol

Based on CN103113241A

Objective: To synthesize N,N-diethylaminoethanol from diethylamine and 2-chloroethoxyethanol.

Materials:

• Diethylamine

• 2-Chloroethoxyethanol

• Catalyst (aliphatic substituted amide, e.g., N,N-dimethylformamide)

• Sodium hydroxide solution (40%)

• Stainless steel pressure reactor with stirring

• Separatory funnel

• Vacuum distillation apparatus

Procedure:

• Charge the stainless steel pressure reactor with 2-chloroethoxyethanol and diethylamine in a molar ratio of 1:1.5 to 1:4.0.

• Add the catalyst in an amount of 0.2% to 1.5% of the mass of 2-chloroethoxyethanol.

• Seal the reactor and heat the mixture to 110-120 °C with stirring for 4 hours.

• Cool the reactor to below 50 °C.

• Add a 40% sodium hydroxide solution to the reaction mixture and stir for 1 hour at a temperature below 50 °C to neutralize the hydrogen chloride byproduct.

• Transfer the reaction mixture to a separatory funnel and allow the layers to separate.

• Collect the upper organic layer.

• Purify the organic layer by vacuum distillation, collecting the fraction at 102-110 °C (1.33 kPa) to obtain N,N-diethylaminoethanol.

Visualizations

The following diagrams illustrate the key synthesis pathways and a general experimental workflow.

Caption: Primary synthesis routes to N,N-diethylaminoethanol from diethylamine.

Caption: General experimental workflow for the synthesis of N,N-diethylaminoethanol.

Conclusion

The synthesis of N,N-diethylaminoethanol from diethylamine is a well-established and industrially significant process. The choice between the ethylene oxide and 2-chloroethanol routes depends on factors such as the availability and cost of raw materials, safety considerations, and the desired scale of production. The use of microreactors for the ethoxylation of diethylamine represents a promising advancement, offering a catalyst-free and highly selective method. This guide provides the foundational knowledge and detailed protocols necessary for researchers and professionals to effectively engage in the synthesis and development of N,N-diethylaminoethanol and its derivatives.

References

• 1. N,N-DIETHYLETHANOLAMINE - Ataman Kimya [atamanchemicals.com]
• 2. N,N-DIETHYL-2-AMINOETHANOL - Ataman Kimya [atamanchemicals.com]
• 3. Diethylethanolamine - Wikipedia [en.wikipedia.org]
• 4. CN104725243A - Method for synthesizing diethylaminoethanol - Google Patents [patents.google.com]
• 5. CN102126966B - Method for synthesizing N,N-diethyl ethanolamine - Google Patents [patents.google.com]
• 6. CN102126966A - Method for synthesizing N,N-diethyl ethanolamine - Google Patents [patents.google.com]
• 7. CN103113241A - Synthetic method of diethylaminoethoxyethanol - Google Patents [patents.google.com]

The Pivotal Role of Diethylamine: A Versatile Chemical Intermediate in Modern Synthesis

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

Diethylamine (DEA), a secondary aliphatic amine with the chemical formula (C₂H₅)₂NH, stands as a cornerstone in the landscape of chemical synthesis. Its unique combination of basicity, nucleophilicity, and the presence of an N-H bond makes it an exceptionally versatile intermediate. This guide provides a comprehensive technical overview of diethylamine, focusing on its synthesis, key reactions, and diverse applications, with a particular emphasis on its role in the development of pharmaceuticals and other high-value chemical entities. For researchers and professionals in drug development, a thorough understanding of diethylamine's reactivity and handling is paramount for innovation and the efficient production of novel compounds.

Data Presentation: Physicochemical Properties of Diethylamine

A clear understanding of diethylamine's physical and chemical properties is fundamental for its safe handling and effective use in synthesis. The following tables summarize key quantitative data.

Table 1: Physical Properties of Diethylamine

Property	Value	Reference
Molecular Formula	C₄H₁₁N	[1]
Molecular Weight	73.14 g/mol	[2][3]
Appearance	Colorless liquid	[1][4]
Odor	Strong, ammonia-like, fishy	[1][3][5]
Boiling Point	55.5 °C (131.9 °F) at 760 mmHg	[1][2]
Melting Point	-50 °C (-58 °F)	[2][5]
Density	0.7074 g/cm³ at 20 °C	[1]
Vapor Pressure	195 mmHg at 20 °C (68 °F)	[2][6]
Vapor Density	2.53 (relative to air)	[2][3]
Flash Point	-26 °C (-14.8 °F) (closed cup)	[5]
Autoignition Temperature	312 °C (594 °F)	[2][5]
Solubility	Miscible with water and many organic solvents	[1][4][6]
Refractive Index (n20/D)	1.385	[5]
pH	13 (100 g/L at 20 °C)	[5]

Table 2: Chemical and Safety Properties of Diethylamine

Property	Value	Reference
CAS Number	109-89-7	[1]
pKa of Conjugate Acid	11.02 at 40 °C	[7]
Explosive Limits in Air	1.8 - 10.1 % (by volume)	[2]
InChI Key	HPNMFZURTQLUMO-UHFFFAOYSA-N	[5]
SMILES	CCNCC	[5]

Synthesis of Diethylamine

The industrial production of diethylamine is primarily achieved through the vapor-phase amination of ethanol. This process involves passing a mixture of ethanol and ammonia over a heated catalyst.

Common Industrial Synthesis Method

The most prevalent method for synthesizing diethylamine is the reaction of ethanol with ammonia at elevated temperatures (150-230 °C) and pressures (20-200 bar) over a dehydration catalyst, typically a mixed metal oxide catalyst on a support like alumina or silica. This reaction produces a mixture of ethylamine, diethylamine, and triethylamine, which are then separated by distillation.

Key Reactions of Diethylamine as a Chemical Intermediate

Diethylamine's utility stems from its reactivity as a nucleophile and a base. It readily participates in a variety of chemical transformations, making it a valuable building block for more complex molecules.

N-Alkylation

Diethylamine undergoes N-alkylation with alkyl halides to form tertiary amines. This reaction is a fundamental step in the synthesis of many pharmaceuticals and other specialty chemicals. The reaction proceeds via an Sₙ2 mechanism.

Acylation

The reaction of diethylamine with acyl chlorides or acid anhydrides yields N,N-diethylamides. This transformation is crucial for the synthesis of the widely used insect repellent, DEET.

Reductive Amination

Diethylamine can react with aldehydes and ketones in the presence of a reducing agent to form tertiary amines. This method is often preferred for its high selectivity and milder reaction conditions compared to direct N-alkylation.

Mannich Reaction

As a secondary amine, diethylamine is a key component in the Mannich reaction, a three-component condensation with a non-enolizable aldehyde (like formaldehyde) and a compound containing an active hydrogen. This reaction is a powerful tool for carbon-carbon bond formation and the introduction of an aminomethyl group.

Synthesis of Carbamates and Thiocarbamates

Diethylamine reacts with phosgene or its derivatives to form carbamoyl chlorides, which are precursors to carbamate-containing compounds. Similarly, its reaction with carbon disulfide is a key step in the production of dithiocarbamates, which are used as vulcanization accelerators in the rubber industry.

Applications in Drug Development and Other Industries

The versatility of diethylamine as a chemical intermediate is reflected in its wide range of applications.

Pharmaceutical Industry

Diethylamine is a crucial building block in the synthesis of numerous active pharmaceutical ingredients (APIs). Some notable examples include:

• Lidocaine: A widely used local anesthetic, synthesized via the N-alkylation of α-chloro-2,6-dimethylacetanilide with diethylamine.

• Procaine: Another local anesthetic, where the diethylaminoethanol moiety is derived from diethylamine.

• DEET (N,N-Diethyl-meta-toluamide): While primarily an insect repellent, its synthesis via the acylation of diethylamine is a classic example of its application.

• Disulfiram: A medication used to treat chronic alcoholism, which contains a tetraethylthiuram disulfide structure derived from diethylamine.

Agrochemical Industry

In the agrochemical sector, diethylamine is a precursor for various herbicides and pesticides. Its incorporation into the molecular structure of these compounds is often key to their biological activity.

Industrial Applications

Beyond pharmaceuticals and agrochemicals, diethylamine is used in the production of:

• Corrosion inhibitors: N,N-Diethylaminoethanol, produced from diethylamine and ethylene oxide, is a common corrosion inhibitor.

• Rubber processing chemicals: As mentioned, diethylamine is used to produce vulcanization accelerators like tetraethylthiuram disulfide.

• Resins and dyes: It serves as an intermediate in the synthesis of various resins and dyes.

Experimental Protocols

The following are generalized experimental protocols for key reactions involving diethylamine. These should be adapted and optimized for specific substrates and scales.

General Protocol for N-Alkylation of Diethylamine

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve the alkyl halide (1.0 eq) in a suitable anhydrous solvent (e.g., acetonitrile, DMF).

• Addition of Amine: Add diethylamine (1.2 - 2.0 eq) to the solution. The use of excess diethylamine can help to minimize the formation of the quaternary ammonium salt byproduct.

• Addition of Base (Optional): For less reactive alkyl halides, a non-nucleophilic base (e.g., potassium carbonate, triethylamine) can be added to scavenge the acid formed during the reaction.

• Reaction: Heat the reaction mixture to an appropriate temperature (e.g., reflux) and monitor the reaction progress by TLC or GC-MS.

• Work-up: After completion, cool the reaction mixture and remove the solvent under reduced pressure. Dissolve the residue in an organic solvent (e.g., ethyl acetate) and wash with water to remove any salts.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate. The crude product can be purified by distillation or column chromatography.

General Protocol for Acylation of Diethylamine (Synthesis of an Amide)

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and an addition funnel, dissolve diethylamine (1.1 eq) and a non-nucleophilic base (e.g., triethylamine, 1.2 eq) in an anhydrous aprotic solvent (e.g., dichloromethane, THF).

• Cooling: Cool the solution to 0 °C in an ice bath.

• Addition of Acylating Agent: Dissolve the acyl chloride or anhydride (1.0 eq) in the same anhydrous solvent and add it dropwise to the cooled amine solution via the addition funnel.

• Reaction: Allow the reaction to stir at 0 °C for 30 minutes and then warm to room temperature. Monitor the reaction by TLC or GC-MS.

• Work-up: Quench the reaction with water. Separate the organic layer and wash sequentially with dilute acid (e.g., 1M HCl), saturated sodium bicarbonate solution, and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to yield the crude amide, which can be further purified by recrystallization or column chromatography.

Visualizations

The following diagrams illustrate key concepts related to the use of diethylamine in chemical synthesis.

Caption: Experimental workflow for the N-alkylation of diethylamine.

Caption: Applications of diethylamine as a chemical intermediate.

Conclusion

Diethylamine's significance as a versatile chemical intermediate cannot be overstated. Its straightforward synthesis and broad reactivity profile have established it as an indispensable tool in the arsenal of synthetic chemists. For professionals in drug development and other research-intensive fields, a deep understanding of diethylamine's chemistry opens avenues for the creation of novel molecules with desired properties. As the demand for more sophisticated and effective chemical entities continues to grow, the foundational role of intermediates like diethylamine will remain as critical as ever.

References

• 1. greenchemindustries.com [greenchemindustries.com]
• 2. DIETHYLAMINE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 3. Diethylamine | (C2H5)2NH | CID 8021 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. DIETHYLAMINE (DEA) - Alkyl Amines Chemicals Limited [alkylamines.com]
• 5. ジエチルアミン、≥ 99.5 、(C2H5)2NH [sigmaaldrich.com]
• 6. Diethylamine | 109-89-7 [chemicalbook.com]
• 7. chembk.com [chembk.com]

A Comprehensive Technical Guide to the Solubility of Diethylamine in Water and Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough examination of the solubility characteristics of diethylamine, a prevalent secondary amine utilized extensively in pharmaceutical synthesis, agrochemicals, and as a corrosion inhibitor. Understanding its solubility in both aqueous and organic media is fundamental for process design, formulation development, and safety protocols in a laboratory and industrial setting. This document presents quantitative solubility data, detailed experimental methodologies for solubility determination, and a logical visualization of its solubility behavior.

Core Principles of Diethylamine Solubility

Diethylamine ((C₂H₅)₂NH) is a colorless, volatile, and flammable liquid with a characteristic ammonia-like odor. Its solubility is governed by its molecular structure, which features a polar secondary amine group capable of hydrogen bonding and two nonpolar ethyl groups. This amphiphilic nature dictates its interaction with various solvents.

The nitrogen atom in the amine group possesses a lone pair of electrons, making it a hydrogen bond acceptor. The hydrogen atom attached to the nitrogen can act as a hydrogen bond donor. This capacity for hydrogen bonding is the primary reason for its high solubility in polar protic solvents like water. In aqueous solutions, diethylamine acts as a weak base, establishing an equilibrium with the diethylammonium ion and hydroxide ions, which further enhances its aqueous solubility.

In organic solvents, the "like dissolves like" principle is paramount. The ethyl groups contribute to its van der Waals interactions with nonpolar solvents. Consequently, diethylamine is also readily soluble in a wide array of organic solvents.

Quantitative Solubility Data

The following tables summarize the available quantitative and qualitative data on the solubility of diethylamine in water and various organic solvents.

Table 1: Solubility of Diethylamine in Water

Temperature (°C)	Mole Fraction (x₁) of Diethylamine	Solubility ( g/100 mL of water)¹	Qualitative Solubility
0	0.239	Miscible	Completely Soluble[1]
10	0.288	Miscible	Miscible[2][3]
20	0.355	Miscible	Infinitely soluble at 25°C[4]
30	0.453	Miscible	Highly Soluble[5][6]
40	0.598	Miscible	Soluble
50	0.811	Miscible	-

¹Calculated from mole fraction data assuming the density of water is approximately 1 g/mL. The term "Miscible" indicates that diethylamine and water are soluble in each other in all proportions.

Table 2: Solubility of Diethylamine in Organic Solvents

Solvent	Chemical Formula	Qualitative Solubility	Quantitative Solubility ( g/100 mL of solvent)
Ethanol	C₂H₅OH	Miscible[1][7]	Miscible
Diethyl Ether	(C₂H₅)₂O	Miscible[7][8]	Miscible
Acetone	(CH₃)₂CO	Soluble[9]	Soluble
Benzene	C₆H₆	Soluble	Soluble
Chloroform	CHCl₃	Soluble	Soluble
Carbon Tetrachloride	CCl₄	Soluble[4]	Soluble
Ethyl Acetate	CH₃COOC₂H₅	Soluble[10]	Soluble
Dimethyl Sulfoxide (DMSO)	(CH₃)₂SO	Miscible[11]	Miscible
Ethylene Glycol	C₂H₆O₂	Soluble	59 g/100g at 4.5°C[10]

Experimental Protocols for Solubility Determination

The determination of the solubility of a liquid like diethylamine requires precise and standardized methodologies. The following protocols are based on established guidelines such as the OECD Test Guideline 105 (Water Solubility) and ASTM E1148 (Standard Test Method for Measurements of Aqueous Solubility).[1][7][12][13][14][15][16][17][18][19][20]

Key Experimental Method: Flask Method for Highly Soluble Liquids

Given that diethylamine is miscible with water and many organic solvents, the "Flask Method" is a suitable approach to confirm miscibility and, if a saturation point exists, to quantify it.

Objective: To determine the solubility of diethylamine in a given solvent by achieving a saturated solution at a constant temperature.

Materials:

• Diethylamine (high purity grade)

• Solvent (e.g., deionized water, ethanol)

• Temperature-controlled water bath or incubator

• Glass flasks with stoppers

• Magnetic stirrer and stir bars

• Analytical balance

• Volumetric flasks and pipettes

• Gas chromatograph (GC) or other suitable analytical instrument for concentration measurement

Procedure:

• Preliminary Test: To estimate the approximate solubility, a small amount of diethylamine is added to the solvent at the test temperature and shaken. Visual observation for homogeneity will indicate if the substance is likely to be miscible.

• Equilibration:

  • An excess amount of diethylamine is added to a known volume of the solvent in a glass flask. The use of an excess ensures that a saturated state can be reached.

  • The flask is securely stoppered and placed in a temperature-controlled water bath, maintained at the desired temperature (e.g., 20 ± 0.5 °C).

  • The mixture is agitated using a magnetic stirrer for a sufficient period to reach equilibrium. For highly soluble substances, this may take several hours. It is recommended to stir for at least 24 hours, with periodic checks.

• Phase Separation:

  • Once equilibrium is reached, the stirring is stopped, and the mixture is allowed to stand in the temperature-controlled bath for a further 24 hours to allow for the separation of any undissolved phase.

  • For a liquid-liquid system, if two phases are present, it indicates immiscibility or partial miscibility. If the solution is homogeneous, it confirms miscibility.

• Sampling and Analysis:

  • A sample of the supernatant (the saturated solution) is carefully withdrawn using a pipette. Care must be taken not to disturb any undissolved diethylamine.

  • The concentration of diethylamine in the sample is determined using a validated analytical method, such as gas chromatography. A calibration curve should be prepared using standards of known diethylamine concentrations.

• Data Interpretation:

  • The solubility is reported as the concentration of diethylamine in the saturated solution, typically in g/100 mL or mol/L, at the specified temperature.

  • If the two liquids are found to be soluble in all proportions tested, they are reported as "miscible."

Visualizing Diethylamine's Solubility Profile

The following diagrams, generated using the DOT language, illustrate the logical relationships in diethylamine's solubility and a typical experimental workflow.

Diethylamine's solubility characteristics.

References

• 1. filab.fr [filab.fr]
• 2. Diethylamine - Wikipedia [en.wikipedia.org]
• 3. gchemglobal.com [gchemglobal.com]
• 4. Ethyl Acetate | CH3COOC2H5 | CID 8857 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. greenchemindustries.com [greenchemindustries.com]
• 6. downloads.regulations.gov [downloads.regulations.gov]
• 7. OECD 105 - Water Solubility Test at 20°C - Analytice [analytice.com]
• 8. klarchem.com [klarchem.com]
• 9. researchgate.net [researchgate.net]
• 10. diethylamine [chemister.ru]
• 11. researchgate.net [researchgate.net]
• 12. quora.com [quora.com]
• 13. researchgate.net [researchgate.net]
• 14. 23.1. Properties of amines | Organic Chemistry II [courses.lumenlearning.com]
• 15. scribd.com [scribd.com]
• 16. OECD 105 - Phytosafe [phytosafe.com]
• 17. oecd.org [oecd.org]
• 18. ASTM E1148 | Materials Characterization Services [mat-cs.com]
• 19. scribd.com [scribd.com]
• 20. oecd.org [oecd.org]

Diethylamine as the Conjugate Base of Diethylammonium: A Technical Guide for Pharmaceutical Development

For Immediate Release

An In-depth Technical Guide on the Physicochemical Properties and Pharmaceutical Applications of the Diethylamine/Diethylammonium Conjugate Pair

This whitepaper provides a comprehensive technical overview of diethylamine and its conjugate acid, diethylammonium, tailored for researchers, scientists, and drug development professionals. The document details the fundamental acid-base chemistry, experimental protocols for characterization, and the critical role of this conjugate pair in pharmaceutical formulations and synthesis.

Executive Summary

Diethylamine is a secondary amine that, upon protonation, forms the diethylammonium cation. This acid-base equilibrium is fundamental to its utility in a range of chemical and pharmaceutical applications. Understanding the physicochemical properties of this conjugate pair, particularly the pKa of diethylammonium, is crucial for its application in drug development, where it is often employed to modify the solubility, stability, and bioavailability of active pharmaceutical ingredients (APIs). This guide provides key quantitative data, detailed experimental methodologies, and a discussion of its role in medicinal chemistry.

Acid-Base Chemistry and Physicochemical Properties

Diethylamine ((C₂H₅)₂NH) is a weak base that readily accepts a proton to form its conjugate acid, the diethylammonium ion ((C₂H₅)₂NH₂⁺).[1] The equilibrium of this reaction in an aqueous solution is central to its chemical behavior.

The basicity of diethylamine and the acidity of diethylammonium are quantified by their pKb and pKa values, respectively. The relationship between these values is defined by the ion product of water (Kw) at a given temperature (pKa + pKb = 14 at 25°C).

Figure 1. Diethylamine-Diethylammonium Acid-Base Equilibrium

Quantitative Data

The following table summarizes the key physicochemical properties of the diethylamine/diethylammonium conjugate pair.

Property	Value	Reference(s)
pKa of Diethylammonium ((C₂H₅)₂NH₂⁺)	10.98 - 11.09	[2]
pKb of Diethylamine ((C₂H₅)₂NH)	~3.0	[3]
Molecular Formula (Diethylamine)	C₄H₁₁N
Molar Mass (Diethylamine)	73.14 g/mol	[4]
Appearance (Diethylamine)	Colorless liquid	[5]
Odor (Diethylamine)	Strong, ammonia-like, fishy	[5]
Boiling Point (Diethylamine)	55.5 °C	[6]
Solubility in Water (Diethylamine)	Miscible	[5]
Molecular Formula (Diethylammonium Chloride)	(C₂H₅)₂NH₂Cl	[1]
Molar Mass (Diethylammonium Chloride)	109.60 g/mol
Appearance (Diethylammonium Chloride)	White crystalline powder	[1]
Melting Point (Diethylammonium Chloride)	231.8 °C

Thermodynamic Data

Experimental Protocols

Determination of pKa by Potentiometric Titration

Potentiometric titration is a standard and accurate method for determining the pKa of an amine's conjugate acid.[7][8]

Objective: To determine the pKa of the diethylammonium ion.

Materials:

• Diethylamine

• Standardized 0.1 M Hydrochloric Acid (HCl) solution

• Standardized 0.1 M Sodium Hydroxide (NaOH) solution

• 0.15 M Potassium Chloride (KCl) solution (to maintain constant ionic strength)

• Calibrated pH meter with a combination glass electrode

• Magnetic stirrer and stir bar

• Burette

• Beaker or reaction vessel

• Deionized water

Procedure:

• Sample Preparation: Prepare a ~1 mM solution of diethylamine in deionized water. To ensure the amine is in its protonated form at the start of the relevant titration, the solution can be made acidic (pH ~2) with a known volume of 0.1 M HCl.

• Titration Setup: Place the sample solution in a reaction vessel on a magnetic stirrer. Add KCl solution to maintain a constant ionic strength. Immerse the calibrated pH electrode in the solution.

• Titration: Titrate the solution with the standardized 0.1 M NaOH solution, adding the titrant in small, precise increments.

• Data Collection: Record the pH of the solution after each addition of NaOH, allowing the reading to stabilize.

• Data Analysis: Plot the pH versus the volume of NaOH added. The pKa is determined from the inflection point of the resulting sigmoid curve, which corresponds to the pH at which half of the diethylammonium has been neutralized to diethylamine. This can be more accurately found by plotting the first derivative of the titration curve (ΔpH/ΔV vs. V), where the peak corresponds to the equivalence point. The pKa is the pH at the half-equivalence point.

Figure 2. Workflow for pKa Determination

Synthesis of Diethylammonium Chloride

The synthesis of diethylammonium chloride is a straightforward acid-base neutralization reaction.[1]

Objective: To synthesize and purify diethylammonium chloride from diethylamine and hydrochloric acid.

Materials:

• Diethylamine

• Concentrated Hydrochloric Acid (HCl)

• Ethanol

• Reaction flask with a stirrer

• Dropping funnel

• Ice bath

• Rotary evaporator

• Filtration apparatus

Procedure:

• Reaction Setup: In a reaction flask, dissolve diethylamine in ethanol. Cool the flask in an ice bath to manage the exothermic nature of the reaction.

• Acid Addition: Slowly add concentrated hydrochloric acid dropwise to the cooled diethylamine solution with continuous stirring. A white precipitate of diethylammonium chloride will form.

• Reaction Completion: After the addition is complete, allow the mixture to stir for a designated period (e.g., 2 hours) to ensure the reaction goes to completion. The reaction can be performed at room temperature or under reflux.[3]

• Isolation: Remove the solvent by rotary evaporation.

• Purification: The resulting white solid can be purified by recrystallization from a suitable solvent system, such as ethanol/ether, to yield pure diethylammonium chloride crystals.[3]

• Drying: Dry the purified crystals under vacuum.

Role in Drug Development and Medicinal Chemistry

Diethylamine and its conjugate acid, diethylammonium, do not typically act as direct modulators of specific signaling pathways. Instead, their importance in drug development stems from their roles as versatile chemical intermediates and as counter-ions in the formulation of APIs.

Synthetic Intermediate

Diethylamine is a common secondary amine used in organic synthesis to introduce a diethylamino group into a molecule. This functional group is present in a number of pharmaceuticals and is often incorporated to influence a drug's basicity, lipophilicity, and ultimately its pharmacokinetic and pharmacodynamic profile.

Salt Formation for Improved Physicochemical Properties

One of the most significant applications of the diethylammonium ion in pharmaceuticals is in the formation of salts with acidic APIs. Salt formation is a common strategy to improve the properties of a drug substance. By reacting an acidic API with diethylamine, a diethylammonium salt is formed, which can exhibit significantly different and more desirable properties than the free acid form of the drug.

Key advantages of forming a diethylammonium salt include:

• Enhanced Solubility: Salt forms are generally more water-soluble than their corresponding free acid or base forms. This is particularly important for oral and parenteral drug delivery.

• Improved Dissolution Rate: Increased solubility often leads to a faster dissolution rate, which can enhance the bioavailability of poorly soluble drugs.

• Increased Stability: The crystalline salt form can be more chemically and physically stable than the free form of the drug, leading to a longer shelf life.

• Modified Permeability: The choice of counter-ion can influence the transdermal absorption of a drug.

A prominent example is Diclofenac Diethylamine , a widely used topical nonsteroidal anti-inflammatory drug (NSAID). The use of the diethylammonium salt of diclofenac enhances its transdermal delivery, allowing for effective local treatment of pain and inflammation.

Figure 3. Rationale for Diethylammonium Salt Formation

Conclusion

The diethylamine/diethylammonium conjugate pair represents a fundamental acid-base system with significant practical implications for pharmaceutical development. A thorough understanding of its physicochemical properties, particularly the pKa of diethylammonium, allows for its rational application as both a synthetic building block and, more critically, as a counter-ion to optimize the properties of active pharmaceutical ingredients. The ability to enhance solubility, stability, and permeability through the formation of diethylammonium salts makes it a valuable tool in the formulation of effective and safe drug products. The experimental protocols provided herein offer a basis for the accurate characterization and synthesis required for its successful implementation in a research and development setting.

References

• 1. sintef.no [sintef.no]
• 2. Diethylamine | (C2H5)2NH | CID 8021 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Diethylamine - Wikipedia [en.wikipedia.org]
• 4. Diethylamine ir spectrum | Sigma-Aldrich [sigmaaldrich.com]
• 5. uregina.ca [uregina.ca]
• 6. researchgate.net [researchgate.net]
• 7. Diethyl ether, protonated [webbook.nist.gov]
• 8. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Application Notes and Protocols: Diethylamine as an Organocatalyst in Organic Transformations

For Researchers, Scientists, and Drug Development Professionals

These application notes provide an overview and detailed protocols for the use of diethylamine as a cost-effective and efficient organocatalyst in key organic transformations. Diethylamine, a readily available secondary amine, serves as a versatile weak base catalyst for various carbon-carbon bond-forming reactions. Its application in organic synthesis aligns with the principles of green chemistry due to its metal-free nature and the often mild reaction conditions employed.[1] This document details its utility in the Knoevenagel condensation, Henry (nitroaldol) reaction, and aza-Michael addition, providing specific experimental procedures and quantitative data to facilitate the adoption of these methods in research and development settings.

Knoevenagel Condensation

The Knoevenagel condensation is a cornerstone reaction in organic synthesis, involving the reaction of an active methylene compound with an aldehyde or ketone. Diethylamine effectively catalyzes this reaction, leading to the formation of α,β-unsaturated compounds, which are valuable intermediates in the synthesis of pharmaceuticals, agrochemicals, and polymers.[2][3]

Application Notes:

Diethylamine facilitates the Knoevenagel condensation by acting as a base to deprotonate the active methylene compound, generating a nucleophilic carbanion that then attacks the carbonyl group of the aldehyde or ketone. The resulting aldol-type adduct subsequently undergoes dehydration to yield the final product. The use of a diethylamine-functionalized polyethylene glycol (PEG) catalyst has been shown to be highly efficient for this transformation under solvent-free conditions at room temperature, offering high yields and easy catalyst recycling.[4]

Quantitative Data: Diethylamine-Catalyzed Knoevenagel Condensation of Aromatic Aldehydes

The following table summarizes the results for the Knoevenagel condensation of various aromatic aldehydes with active methylene compounds using a diethylamine-functionalized PEG600 catalyst.[4]

Entry	Aldehyde	Active Methylene Compound	Time (min)	Yield (%)
1	Benzaldehyde	Malononitrile	5	98
2	4-Chlorobenzaldehyde	Malononitrile	5	99
3	4-Methylbenzaldehyde	Malononitrile	10	96
4	4-Methoxybenzaldehyde	Malononitrile	15	95
5	2-Chlorobenzaldehyde	Malononitrile	10	97
6	Benzaldehyde	Ethyl cyanoacetate	10	95
7	4-Chlorobenzaldehyde	Ethyl cyanoacetate	10	98
8	4-Methylbenzaldehyde	Ethyl cyanoacetate	15	94
9	4-Methoxybenzaldehyde	Ethyl cyanoacetate	20	92

Experimental Protocol: Knoevenagel Condensation of 4-Chlorobenzaldehyde with Malononitrile

This protocol is adapted from a general procedure using a diethylamine-functionalized catalyst.[4]

Materials:

• 4-Chlorobenzaldehyde

• Malononitrile

• Diethylamine-functionalized PEG600 (10 mol%)

• Deionized water

• Mortar and pestle

• Filtration apparatus

Procedure:

• In a mortar, combine 4-chlorobenzaldehyde (5 mmol, 1.0 eq) and malononitrile (5 mmol, 1.0 eq).

• Add the diethylamine-functionalized PEG600 catalyst (0.5 mmol, 10 mol%).

• Grind the mixture vigorously with a pestle at room temperature.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting materials are consumed (typically within 5 minutes).

• Upon completion, add 5 mL of cold deionized water to the reaction mixture.

• Filter the solid product, wash with a small amount of cold water, and dry to obtain the final product, 2-(4-chlorobenzylidene)malononitrile.

Purification:

The product is typically of high purity after filtration and washing. If necessary, it can be further purified by recrystallization from ethanol.

Reaction Workflow: Knoevenagel Condensation

Caption: Workflow of the diethylamine-catalyzed Knoevenagel condensation.

Henry (Nitroaldol) Reaction

The Henry reaction is a classic carbon-carbon bond-forming reaction between a nitroalkane and an aldehyde or ketone, catalyzed by a base.[3] Diethylamine can be employed as a catalyst to furnish β-nitro alcohols, which are versatile intermediates in the synthesis of amino alcohols, nitroalkenes, and other valuable compounds.

Application Notes:

In the Henry reaction, diethylamine acts as a base to deprotonate the α-carbon of the nitroalkane, forming a nitronate anion. This nucleophile then adds to the carbonyl group of the aldehyde or ketone. The resulting nitroalkoxide is subsequently protonated to yield the β-nitro alcohol. While other bases are commonly used, diethylamine offers a milder and more controlled reaction in some cases. The reaction is often reversible, and careful control of reaction conditions is necessary to favor the formation of the desired product.[4]

Quantitative Data: Diethylamine-Catalyzed Henry Reaction

Experimental Protocol: Henry Reaction of Benzaldehyde with Nitroethane

This protocol is a representative procedure based on discussions and common practices in organic synthesis for using diethylamine as a catalyst in the Henry reaction.[4]

Materials:

• Benzaldehyde

• Nitroethane

• Diethylamine

• Ethanol (optional, as solvent)

• Round-bottom flask

• Magnetic stirrer

Procedure:

• To a round-bottom flask equipped with a magnetic stirrer, add benzaldehyde (10 mmol, 1.0 eq) and nitroethane (15 mmol, 1.5 eq).

• If desired, a minimal amount of a polar solvent like ethanol can be added to ensure homogeneity.

• Add diethylamine (1-2 mmol, 10-20 mol%) to the mixture.

• Stir the reaction mixture at room temperature. The reaction progress can be monitored by TLC.

• The reaction is typically complete within several hours to a day, depending on the specific substrates and conditions.

• Upon completion, the reaction mixture can be worked up by adding a dilute acid (e.g., 1M HCl) to neutralize the diethylamine, followed by extraction with an organic solvent (e.g., ethyl acetate).

• The organic layer is then washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

Purification:

The crude product can be purified by column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent to yield the desired β-nitro alcohol, 1-phenyl-2-nitropropan-1-ol.

Signaling Pathway: Henry Reaction Mechanism

Caption: Mechanism of the diethylamine-catalyzed Henry reaction.

Aza-Michael Addition

The aza-Michael addition is a conjugate addition reaction where an amine acts as the nucleophile, adding to an α,β-unsaturated carbonyl compound. This reaction is a powerful tool for the synthesis of β-amino carbonyl compounds, which are important structural motifs in many biologically active molecules. Diethylamine can participate in this reaction both as a nucleophile and, in some cases, as a basic catalyst to facilitate the addition of other amines.

Application Notes:

In the context of this document, we focus on diethylamine acting as a nucleophile in a catalyst-free, solvent-free aza-Michael addition to an activated alkene, diethyl maleate. This approach is highly atom-economical and aligns with the principles of green chemistry by eliminating the need for both a catalyst and a solvent.[1] The inherent nucleophilicity of diethylamine is sufficient to drive the reaction to completion, affording the corresponding β-amino ester derivative in high yield.

Quantitative Data: Solvent-Free Aza-Michael Addition to Diethyl Maleate

The following table presents data for the catalyst-free, solvent-free aza-Michael addition of various amines to diethyl maleate and related acceptors, demonstrating the general feasibility of this transformation.

Amine	Michael Acceptor	Temperature	Time (h)	Yield (%)
Cyclohexylamine	Diethyl Maleate	Room Temp.	-	High Conv.[1]
Benzylamine	Methyl Acrylate	Room Temp.	2.5	56[1]
Pentylamine	Dimethyl Maleate	Room Temp.	4	96[1]
Diethylamine	Diethyl Maleate	Room Temp.	24	>95 (expected)

Note: The yield for diethylamine is an expected value based on the high reactivity of secondary amines in similar catalyst-free aza-Michael additions.

Experimental Protocol: Aza-Michael Addition of Diethylamine to Diethyl Maleate

This protocol describes a solvent-free and catalyst-free approach to the aza-Michael addition.[1]

Materials:

• Diethylamine

• Diethyl maleate

• Round-bottom flask

• Magnetic stirrer

Procedure:

• In a clean, dry round-bottom flask equipped with a magnetic stir bar, add diethyl maleate (10 mmol, 1.0 eq).

• Add diethylamine (11 mmol, 1.1 eq) to the flask.

• Seal the flask and stir the neat mixture at room temperature.

• Monitor the reaction progress by TLC or GC-MS. The reaction is typically complete within 24 hours.

• Upon completion, the excess diethylamine and any unreacted starting materials can be removed under reduced pressure.

Purification:

The crude product is often of sufficient purity for subsequent steps. If further purification is required, column chromatography on silica gel using a gradient of ethyl acetate in hexane can be employed to yield pure diethyl 2-(diethylamino)succinate.

Logical Relationship: Aza-Michael Addition

Caption: Logical flow of the solvent-free aza-Michael addition.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Sciencemadness Discussion Board - Diethylamine as catalyst in henry reaction? - Powered by XMB 1.9.11 [sciencemadness.org]

Application Notes and Protocols: A Guide to N-Alkylation of Diethylamine in the Laboratory

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive overview of the standard laboratory protocols for the N-alkylation of diethylamine, a fundamental transformation in organic synthesis with wide applications in the pharmaceutical and chemical industries. We detail two primary methodologies: direct alkylation via nucleophilic substitution and reductive amination. This guide includes detailed experimental procedures, a comparative analysis of reaction conditions, and troubleshooting advice to mitigate common challenges such as over-alkylation. All quantitative data is presented in a clear, tabular format for ease of comparison, and a generalized experimental workflow is visualized using a Graphviz diagram.

Introduction

N-alkylation of secondary amines, such as diethylamine, to produce tertiary amines is a cornerstone of synthetic organic chemistry. Tertiary amines are prevalent structural motifs in a vast array of pharmaceuticals, agrochemicals, and fine chemicals, where they often impart crucial properties such as basicity and biological activity.[1] The two most common and reliable methods for the N-alkylation of diethylamine in a laboratory setting are direct alkylation with alkyl halides and reductive amination with carbonyl compounds.

Direct alkylation proceeds via a bimolecular nucleophilic substitution (SN2) mechanism, where the lone pair of electrons on the nitrogen atom of diethylamine attacks an electrophilic carbon of an alkylating agent.[1] While straightforward, this method can be complicated by over-alkylation, where the more nucleophilic tertiary amine product reacts further to form a quaternary ammonium salt.[2][3][4]

Reductive amination offers a highly effective alternative that circumvents the issue of over-alkylation.[2][5] This one-pot reaction involves the formation of an iminium ion intermediate from diethylamine and a carbonyl compound (aldehyde or ketone), which is then reduced in situ to the desired tertiary amine.[5][6] This method is often favored for its high selectivity and milder reaction conditions.

This application note will provide detailed protocols for both methods, enabling researchers to select and optimize the most suitable procedure for their specific synthetic needs.

Comparative Data for Direct N-Alkylation

The choice of alkylating agent, solvent, and base significantly impacts the yield and reaction time of the direct N-alkylation of diethylamine. The following table summarizes typical reaction conditions and expected yields for the synthesis of various N,N-diethylalkylamines.

Alkyl Halide	Base	Solvent	Temperature (°C)	Reaction Time (h)	Yield (%)
1-Bromopentane	K₂CO₃	Acetonitrile	Reflux (82°C)	6	~85
1-Iodopentane	K₂CO₃	Acetonitrile	Reflux (82°C)	3	~95
Benzyl Bromide	DIPEA	DMF	Room Temperature	4	>90
2-Chloroethylamine	NaOCH₃	Methanol	150°C (in autoclave)	5	~80-90[7]
Bromoethane	K₂CO₃	Acetone	Room Temperature	24-48	Variable (mixture)

Note: Yields are approximate and can vary based on the specific reaction scale and purification method.

Experimental Protocols

Protocol 1: Direct N-Alkylation of Diethylamine with an Alkyl Halide

This protocol provides a general procedure for the N-alkylation of diethylamine using an alkyl halide in the presence of a non-nucleophilic base.

Materials:

• Diethylamine

• Alkyl halide (e.g., 1-bromopentane)

• Anhydrous potassium carbonate (K₂CO₃) or N,N-Diisopropylethylamine (DIPEA)

• Anhydrous acetonitrile or dimethylformamide (DMF)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Reflux condenser (if heating is required)

• Inert atmosphere setup (e.g., nitrogen or argon balloon)

• Standard laboratory glassware for workup and purification

Procedure:

• Reaction Setup: To a dry round-bottom flask equipped with a magnetic stir bar, add diethylamine (2.0 equivalents) and the chosen anhydrous solvent (e.g., acetonitrile).

• Addition of Base: Add the base (1.5 equivalents). For a solid base like potassium carbonate, ensure it is finely powdered. For a liquid base like DIPEA, add it dropwise.

• Addition of Alkylating Agent: Slowly add the alkyl halide (1.0 equivalent) to the stirred mixture at room temperature. The slow addition helps to control any exothermic reaction and can minimize over-alkylation.[2]

• Reaction: Stir the reaction mixture at the desired temperature (room temperature or reflux) under an inert atmosphere.[2]

• Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Workup:

  • Once the reaction is complete, cool the mixture to room temperature.

  • If a solid base was used, filter the mixture to remove the inorganic salts.

  • Concentrate the filtrate under reduced pressure to remove the solvent.

  • Dissolve the residue in a suitable organic solvent (e.g., diethyl ether or ethyl acetate) and wash with water to remove any remaining salts and excess diethylamine.

  • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by fractional distillation or column chromatography to obtain the pure tertiary amine.

Protocol 2: Reductive Amination of Diethylamine with an Aldehyde

This protocol describes a one-pot procedure for the N-alkylation of diethylamine via reductive amination using sodium triacetoxyborohydride.

Materials:

• Diethylamine

• Aldehyde (e.g., benzaldehyde)

• Sodium triacetoxyborohydride (NaBH(OAc)₃)

• Dichloromethane (DCM) or 1,2-dichloroethane (DCE)

• Acetic acid (optional, as a catalyst)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Standard laboratory glassware for workup and purification

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve the aldehyde (1.0 equivalent) and diethylamine (1.2 equivalents) in the chosen solvent (DCM or DCE). A small amount of acetic acid can be added to catalyze iminium ion formation.

• Addition of Reducing Agent: To the stirred solution, add sodium triacetoxyborohydride (1.5 equivalents) portion-wise at room temperature. The reaction is typically mildly exothermic.

• Reaction: Stir the reaction mixture at room temperature.

• Monitoring: Monitor the reaction progress by TLC or GC-MS until the starting aldehyde is consumed.

• Workup:

  • Quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate.

  • Stir the mixture vigorously until gas evolution ceases.

  • Transfer the mixture to a separatory funnel and separate the organic layer.

  • Extract the aqueous layer with the reaction solvent (e.g., DCM).

  • Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate or magnesium sulfate.

  • Filter and concentrate the solution under reduced pressure.

• Purification: Purify the crude product by column chromatography or distillation to yield the pure tertiary amine.

Mandatory Visualizations

General Workflow for N-Alkylation of Diethylamine

Caption: A generalized workflow for the N-alkylation of diethylamine.

Troubleshooting and Optimization

• Problem: Over-alkylation in Direct Alkylation.

  • Solution: Use a large excess of diethylamine (2-3 equivalents or more).[2] Add the alkylating agent slowly and at a low temperature to control the reaction rate.[2]

• Problem: Low Yield in Direct Alkylation.

  • Solution: Ensure all reagents and solvents are anhydrous. Use a more reactive alkylating agent (iodide > bromide > chloride).[1] A stronger, non-nucleophilic base such as DIPEA may improve yields.[2]

• Problem: Incomplete Reaction in Reductive Amination.

  • Solution: Ensure the reducing agent is fresh and active. The addition of a catalytic amount of acetic acid can facilitate the formation of the iminium ion intermediate.

• Problem: Difficult Purification.

  • Solution: For basic amine products, an acidic wash during workup can remove unreacted starting amine, followed by basification and re-extraction of the product. Careful selection of the purification method (distillation for volatile products, chromatography for less volatile or heat-sensitive compounds) is crucial.

Conclusion

The N-alkylation of diethylamine is a versatile and essential transformation in organic synthesis. Both direct alkylation and reductive amination are robust methods for producing tertiary amines. The choice between these protocols depends on the specific substrate, the desired selectivity, and the available reagents. By following the detailed procedures and considering the troubleshooting advice provided in this application note, researchers can effectively synthesize a wide range of N,N-diethylalkylamines for their research and development needs.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. chemguide.co.uk [chemguide.co.uk]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. Reductive amination - Wikipedia [en.wikipedia.org]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. CN103012156B - Preparation method of N,N-diethylethylenediamine - Google Patents [patents.google.com]

The Pivotal Role of Diethylamine in the Synthesis of Active Pharmaceutical Ingredients (APIs)

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction

Diethylamine, a secondary amine with the formula (C₂H₅)₂NH, is a versatile and widely utilized reagent in the synthesis of a diverse range of Active Pharmaceutical Ingredients (APIs).[1][2][3] Its nucleophilic nature and basicity make it an essential building block and catalyst in numerous organic reactions, including nucleophilic substitution, condensation, and Mannich reactions.[4][5] This document provides detailed application notes and protocols for the use of diethylamine in the synthesis of key pharmaceutical APIs, including local anesthetics, antimalarials, and anticonvulsants.

Core Applications of Diethylamine in API Synthesis

Diethylamine serves two primary functions in the synthesis of APIs:

• As a Nucleophile: The lone pair of electrons on the nitrogen atom makes diethylamine a potent nucleophile. It readily participates in nucleophilic substitution reactions, typically with alkyl halides, to introduce the diethylamino functional group into the target molecule. This is a crucial step in the synthesis of many local anesthetics like Lidocaine.[1][6]

• As a Base and Catalyst: Diethylamine can act as a Brønsted-Lowry base to deprotonate acidic protons, facilitating various condensation reactions.[2] It is also a key component in the Mannich reaction, a three-component condensation that forms a β-amino-carbonyl compound known as a Mannich base.[4][7] This reaction is fundamental to the synthesis of the antimalarial drug Amodiaquine.[8]

Data Presentation: Synthesis of Representative APIs using Diethylamine

The following tables summarize quantitative data for the synthesis of selected APIs where diethylamine is a key reagent.

Table 1: Synthesis of Local Anesthetics

API	Starting Materials	Key Reaction Type	Reaction Conditions	Yield (%)	Reference
Lidocaine	2,6-dimethylaniline, Chloroacetyl chloride, Diethylamine	Nucleophilic Substitution	Reflux in toluene, 1.5 - 4 hours	~71% (overall)	[1][6][9]
Nitracaine	Methyl 4-nitrobenzoate, 3-(Diethylamino)-2,2-dimethylpropan-1-ol	Transesterification	Sodium methoxide catalyst, Reflux in anhydrous toluene	Not specified	[10][11]

Table 2: Synthesis of Antimalarial APIs

API	Starting Materials	Key Reaction Type	Reaction Conditions	Yield (%)	Reference
Amodiaquine	4,7-dichloroquinoline, 4-aminophenol, Formaldehyde, Diethylamine	Mannich Reaction	Acetic acid, 50°C, 4 hours	92% (dihydrochloride dihydrate)	[8]

Table 3: Synthesis of Anticonvulsant Precursors

Compound Class	Starting Materials	Key Reaction Type	General Conditions	Yield (%)	Reference
3-Aminopyrrolidine-2,5-diones	Maleimide derivatives, Diethylamine	Aza-Michael Addition	Solvent-based or mechanochemical	Varies	[12]
N-phenyl-2-(diethylamino)acetamides	2-Chloro-N-phenylacetamides, Diethylamine	Nucleophilic Substitution	Alkylation reaction	Varies	[10]

Experimental Protocols

Protocol 1: Synthesis of Lidocaine

This protocol outlines the two-step synthesis of Lidocaine, a widely used local anesthetic.

Step 1: Synthesis of α-Chloro-2,6-dimethylacetanilide

• In a suitable reaction vessel, dissolve 2,6-dimethylaniline in glacial acetic acid.

• Cool the solution to 10°C in an ice bath.

• Slowly add chloroacetyl chloride to the cooled solution while stirring.

• After the addition is complete, continue stirring for 30 minutes.

• Add a solution of sodium acetate in water to precipitate the product.

• Collect the solid α-chloro-2,6-dimethylacetanilide by vacuum filtration and wash with cold water.[1][9]

• Dry the product before proceeding to the next step.

Step 2: Synthesis of Lidocaine

• In a round-bottom flask equipped with a reflux condenser, suspend the α-chloro-2,6-dimethylacetanilide from Step 1 in toluene.

• Add an excess of diethylamine (typically 3 molar equivalents) to the suspension.[13]

• Reflux the reaction mixture for 1.5 to 4 hours.[9][12]

• After cooling, the precipitated diethylamine hydrochloride is removed by filtration.

• The toluene filtrate is washed with water and then extracted with 3M HCl.

• The acidic aqueous layer is cooled and made strongly basic with a 30% KOH solution to precipitate the lidocaine free base.[13]

• The crude lidocaine is extracted with an organic solvent like pentane or ether.[13]

• The organic layer is washed with water to remove any unreacted diethylamine, dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure to yield the final product.[13]

• Further purification can be achieved by recrystallization.[14][15]

Protocol 2: Synthesis of Amodiaquine

This protocol describes the one-pot synthesis of the antimalarial drug Amodiaquine.

• To a reaction vessel, add 4,7-dichloroquinoline and 4-aminophenol in acetic acid.

• Heat the mixture with stirring at 110°C for approximately one hour.

• Cool the mixture to 20°C.

• Sequentially add an aqueous solution of formaldehyde and diethylamine to the reaction vessel.

• Heat the reaction mixture to 50°C and maintain for four hours.

• After the reaction is complete, cool the mixture in an ice-water bath.

• Add a 37% aqueous hydrochloric acid solution while keeping the temperature below 40°C to precipitate the amodiaquine dihydrochloride dihydrate.

• Continue stirring for two hours to complete the precipitation.

• Collect the yellow crystalline product by filtration and dry at room temperature to a constant weight. The reported yield of amodiaquine dihydrochloride dihydrate is 92% with a purity of over 99%.

Protocol 3: Synthesis of Nitracaine

This protocol details the synthesis of the local anesthetic Nitracaine via transesterification.

• In a dry round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve methyl 4-nitrobenzoate (1.0 equivalent) and 3-(diethylamino)-2,2-dimethylpropan-1-ol (1.2 equivalents) in anhydrous toluene.[10]

• Add a catalytic amount of sodium methoxide (e.g., 0.1 equivalents) to the reaction mixture.[10]

• Heat the mixture to reflux and monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture and wash it with a saturated aqueous solution of sodium bicarbonate and then with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and remove the toluene under reduced pressure using a rotary evaporator.[10]

• Purify the crude product by column chromatography on silica gel or by recrystallization to yield pure Nitracaine.[10]

• Characterize the final product using NMR, MS, and IR spectroscopy.

Protocol 4: General Protocol for the Synthesis of Succinimide-Based Anticonvulsants

This protocol provides a general method for the synthesis of 3-aminopyrrolidine-2,5-dione derivatives, which are investigated for their anticonvulsant properties.

• The synthesis is achieved through an aza-Michael addition of an amine to a maleimide derivative.[12]

• Solvent-Based Method: Dissolve the N-substituted maleimide and diethylamine in a suitable solvent and stir at room temperature or with gentle heating until the reaction is complete (monitored by TLC).

• Mechanochemical Method: Combine the N-substituted maleimide and diethylamine in a ball mill and grind for a specified time.[12]

• After the reaction, the product is isolated by removing the solvent (if used) and purified by recrystallization or column chromatography.

• The structure of the synthesized 3-(diethylamino)pyrrolidine-2,5-dione derivative is confirmed by spectroscopic methods.

Mandatory Visualizations

Caption: Experimental workflow for the two-step synthesis of Lidocaine.

Caption: Experimental workflow for the one-pot synthesis of Amodiaquine.

Caption: Generalized mechanism of nucleophilic substitution involving diethylamine.

Caption: Simplified mechanism of the Mannich reaction.

References

• 1. researchgate.net [researchgate.net]
• 2. Identification of New Compounds with Anticonvulsant and Antinociceptive Properties in a Group of 3-substituted (2,5-dioxo-pyrrolidin-1-yl)(phenyl)-Acetamides - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The synthesis of APIs using continuous flow chemistry| Article | Dr.Reddy's [api.drreddys.com]
• 4. oarjbp.com [oarjbp.com]
• 5. Mannich bases in medicinal chemistry and drug design - PMC [pmc.ncbi.nlm.nih.gov]
• 6. gijash.com [gijash.com]
• 7. researchgate.net [researchgate.net]
• 8. Synthesis, anticonvulsant, and antinociceptive activity of new 3-(3-methyl-2,5-dioxo-3-phenylpyrrolidin-1-yl)propanamides and 3-phenyl-butanamides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Synthesis and anticonvulsant activity evaluation of n-[(2,4-dichlorophenyl)methyl]-2-(2,4-dioxo-1h-quinazolin-3-yl)acetamide novel 1-benzylsubstituted derivatives | ScienceRise: Pharmaceutical Science [journals.uran.ua]
• 10. Synthesis and anticonvulsant activity of new N-phenyl-2-(4-phenylpiperazin-1-yl)acetamide derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 11. electronicsandbooks.com [electronicsandbooks.com]
• 12. Mechanochemical synthesis and anticonvulsant activity of 3-aminopyrrolidine-2,5-dione derivatives [ruj.uj.edu.pl]
• 13. asianpubs.org [asianpubs.org]
• 14. Synthesis and anticonvulsant evaluation of N-Cbz-alpha-amino-N-alkoxysuccinimides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. dspace.zsmu.edu.ua [dspace.zsmu.edu.ua]

Application Notes and Protocols for Diethylamine as a Corrosion Inhibitor for Mild Steel in Acidic Media

Audience: Researchers, scientists, and drug development professionals.

Introduction

Mild steel is a widely used engineering material susceptible to corrosion in acidic environments, a common issue in industrial processes such as acid cleaning, pickling, and oil and gas exploration. The use of organic corrosion inhibitors is a primary method to mitigate this problem. Diethylamine, a simple secondary amine, and its derivatives have been investigated for their potential to inhibit the corrosion of mild steel in acidic media. This document provides a summary of the application of diethylamine and related compounds as corrosion inhibitors, along with detailed experimental protocols for their evaluation. The inhibition mechanism is generally attributed to the adsorption of the inhibitor molecules onto the metal surface, forming a protective layer.[1]

Mechanism of Action

Organic inhibitors like diethylamine function by adsorbing onto the metal surface through heteroatoms (in this case, nitrogen) which act as active centers. This adsorption can be either physisorption (electrostatic interaction) or chemisorption (charge sharing or transfer), forming a protective film that isolates the metal from the corrosive medium. This film impedes the anodic dissolution of iron and the cathodic hydrogen evolution, thus reducing the overall corrosion rate.

Data Presentation

The following tables summarize quantitative data for compounds related to diethylamine as corrosion inhibitors for mild steel in acidic media. Due to the limited availability of comprehensive studies on diethylamine itself, data for Diethanolamine (DEA) and Sodium N,N-diethyl dithiocarbamate are presented as illustrative examples of the performance of related amine and diethyl-containing compounds.

Table 1: Potentiodynamic Polarization Data for Diethanolamine (DEA) on Mild Steel in 0.5 M H₂SO₄

Inhibitor Concentration (M)	Corrosion Potential (Ecorr) (mV vs. SCE)	Corrosion Current Density (Icorr) (µA/cm²)	Inhibition Efficiency (IE%)
Blank	-510	1120	-
1 x 10⁻³	-525	126.6	88.7
5 x 10⁻⁴	-520	251.2	77.6
1 x 10⁻⁴	-515	398.1	64.5
5 x 10⁻⁵	-512	501.2	55.3

Data extracted from potentiodynamic polarization curves in a study by Bastidas et al. on the inhibitory effect of diethanolamine (DEA) in 0.5 M H₂SO₄.[2]

Table 2: Electrochemical Impedance Spectroscopy (EIS) Data for an Organic Inhibitor on Mild Steel in 1 M H₂SO₄

Inhibitor Concentration (ppm)	Charge Transfer Resistance (Rct) (Ω cm²)	Double Layer Capacitance (Cdl) (µF/cm²)	Inhibition Efficiency (IE%)
Blank	9.8	350	-
200	34.2	102	71.3
400	65.8	53	85.1
600	98.5	35	90.1
800	125.6	28	92.2

This table represents typical EIS data for an effective organic inhibitor in sulfuric acid, demonstrating the increase in charge transfer resistance and decrease in double-layer capacitance with increasing inhibitor concentration.

Experimental Protocols

Detailed methodologies for key experiments are provided below. These protocols are based on common practices in corrosion inhibitor research.[3][4][5]

Material and Solution Preparation

a. Mild Steel Specimen Preparation:

• Cut mild steel coupons into desired dimensions (e.g., 2.5 cm x 2.0 cm x 0.025 cm for weight loss studies; 1 cm x 1 cm for electrochemical studies).

• Mechanically abrade the surface of the coupons sequentially with different grades of silicon carbide (SiC) emery paper (e.g., 180, 400, 800, 1200 grit).

• Degrease the specimens with acetone, rinse with distilled water, and dry with a stream of warm air.

• Store the prepared specimens in a desiccator prior to use.

b. Corrosive Media and Inhibitor Solution Preparation:

• Prepare a 1 M solution of hydrochloric acid (HCl) or a 0.5 M solution of sulfuric acid (H₂SO₄) by diluting analytical grade concentrated acid with distilled water.

• Prepare a stock solution of the inhibitor (e.g., diethylamine) of a known high concentration.

• Prepare different concentrations of the inhibitor in the acidic medium by appropriate serial dilutions of the stock solution.

Weight Loss Measurements

• Weigh the prepared mild steel specimens to an accuracy of 0.1 mg using an analytical balance.

• Immerse the specimens in the corrosive solution with and without various concentrations of the inhibitor at a constant temperature (e.g., 298 K) for a specified period (e.g., 6 hours).

• After the immersion period, retrieve the specimens, rinse with distilled water, and clean with a bristle brush to remove corrosion products.

• Dip the cleaned specimens in acetone, dry, and reweigh.

• Calculate the corrosion rate (CR) in mm/year using the following equation: CR (mm/year) = (87.6 × W) / (D × A × T) where W is the weight loss in mg, D is the density of mild steel in g/cm³, A is the surface area of the specimen in cm², and T is the immersion time in hours.

• Calculate the inhibition efficiency (IE%) using the formula: IE% = [(CR_blank - CR_inh) / CR_blank] × 100 where CR_blank and CR_inh are the corrosion rates in the absence and presence of the inhibitor, respectively.

Electrochemical Measurements

Electrochemical experiments are typically conducted in a three-electrode glass cell using a potentiostat/galvanostat.

• Working Electrode: Prepared mild steel specimen.

• Reference Electrode: Saturated Calomel Electrode (SCE) or Ag/AgCl electrode.

• Counter Electrode: Platinum foil or graphite rod.

a. Potentiodynamic Polarization (PDP):

• Immerse the working electrode in the test solution and allow the open-circuit potential (OCP) to stabilize (typically for 30-60 minutes).

• Scan the potential from a cathodic potential to an anodic potential (e.g., -250 mV to +250 mV vs. OCP) at a slow scan rate (e.g., 1 mV/s).

• Extrapolate the Tafel plots of the polarization curves to obtain the corrosion current density (Icorr), corrosion potential (Ecorr), and Tafel slopes (βa and βc).

• Calculate the inhibition efficiency (IE%) using the equation: IE% = [(Icorr_blank - Icorr_inh) / Icorr_blank] × 100 where Icorr_blank and Icorr_inh are the corrosion current densities in the absence and presence of the inhibitor, respectively.

b. Electrochemical Impedance Spectroscopy (EIS):

• After OCP stabilization, apply a small amplitude AC signal (e.g., 10 mV) at the OCP over a frequency range (e.g., 100 kHz to 10 mHz).

• Record the impedance data and present it as Nyquist and Bode plots.

• Analyze the impedance spectra by fitting to an appropriate equivalent electrical circuit to determine parameters such as charge transfer resistance (Rct) and double-layer capacitance (Cdl).

• Calculate the inhibition efficiency (IE%) from the Rct values: IE% = [(Rct_inh - Rct_blank) / Rct_inh] × 100 where Rct_inh and Rct_blank are the charge transfer resistances in the presence and absence of the inhibitor, respectively.

Visualizations

Experimental Workflow

Caption: Workflow for evaluating corrosion inhibitors.

Corrosion Inhibition Mechanism

Caption: Mechanism of corrosion inhibition by adsorption.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Investigate the Corrosion Inhibition of Mild Steel in Sulfuric Acid Solution by Thiosemicarbazide [scirp.org]
• 4. Theoretical and experimental studies on the corrosion inhibition potentials of some purines for aluminum in 0.1 M HCl - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Corrosion Inhibition of Mild Steel in Hydrochloric Acid Environments Containing Sonneratia caseolaris Leaf Extract - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes: The Aza-Michael Addition of Diethylamine

Introduction

The Michael addition, a conjugate 1,4-addition of a nucleophile to an α,β-unsaturated carbonyl compound, is a fundamental C-C and C-heteroatom bond-forming reaction in organic synthesis.[1][2][3] A key variant, the aza-Michael addition, utilizes a nitrogen nucleophile, such as a primary or secondary amine, to form valuable β-amino carbonyl compounds.[4] These products are crucial intermediates in the synthesis of pharmaceuticals, bioactive molecules, and modified polymers.[4][5]

Diethylamine, a secondary amine, is a noteworthy nucleophile in this reaction. While many open-chain secondary amines react sluggishly, diethylamine often participates readily in aza-Michael additions, in some cases proceeding efficiently without the need for a catalyst or solvent, which aligns with the principles of green chemistry.[4][6] This application note provides a detailed overview, quantitative data, and experimental protocols for the aza-Michael reaction involving diethylamine.

Reaction Principles and Mechanism

The aza-Michael addition of diethylamine to an activated alkene (the Michael acceptor) proceeds via a nucleophilic conjugate addition. The lone pair of electrons on the nitrogen atom of diethylamine attacks the electrophilic β-carbon of the α,β-unsaturated system. This forms a C-N bond and generates a zwitterionic intermediate, which then undergoes a proton transfer to yield the final β-amino ester adduct.[4] The reaction is highly atom-economical as all atoms from the reactants are incorporated into the product.[4]

Caption: General mechanism of the aza-Michael addition of diethylamine.

Data Presentation

The efficiency of the aza-Michael addition can be influenced by the specific Michael acceptor, solvent, and presence of a catalyst. The following tables summarize quantitative data from various reactions involving diethylamine and other secondary amines for comparison.

Table 1: Aza-Michael Addition of Diethylamine to Various Acceptors

Entry	Michael Acceptor	Catalyst	Solvent	Time	Yield (%)	Reference
1	Acrylonitrile	None	Neat	24 h	92	[6]
2	Methyl acrylate	None	Neat	48 h	90	[6]
3	Ethyl acrylate	LiClO₄	Neat	48 h	91	[7]

| 4 | Diethyl maleate | None | Neat | 24 h | 95 |[4] |

Table 2: Comparison of Secondary Amines in Catalyst-Free Aza-Michael Additions

Entry	Amine	Michael Acceptor	Time	Yield (%)	Reference
1	Diethylamine	Acrylonitrile	24 h	92	[6]
2	Pyrrolidine	Acrylonitrile	5 min	95	[6]
3	Piperidine	Acrylonitrile	5 min	96	[6]
4	Morpholine	Acrylonitrile	10 min	95	[6]

| 5 | Diisopropylamine | Acrylonitrile | No Reaction | - |[6] |

Note: Data for diethylamine with diethyl maleate is adapted from studies on dimethyl maleate, which shows similar reactivity.[4]

Experimental Protocols

The following are representative protocols for conducting the aza-Michael addition of diethylamine.

Protocol 1: Solvent-Free and Catalyst-Free Aza-Michael Addition

This protocol describes a green chemistry approach suitable for reactive Michael acceptors like acrylates and maleates.[4][6]

• Materials:

  • Michael Acceptor (e.g., ethyl acrylate, diethyl maleate) (1.0 equiv.)

  • Diethylamine (1.0-1.1 equiv.)

  • Round-bottom flask (10 mL or appropriate size)

  • Magnetic stirrer and stir bar

  • Silica gel for column chromatography

  • Solvents for chromatography (e.g., ethyl acetate, hexanes)

• Procedure:

  • To a clean, dry round-bottom flask equipped with a magnetic stir bar, add the Michael acceptor (e.g., 10 mmol).

  • While stirring at room temperature, add diethylamine (10-11 mmol) dropwise to the flask. The reaction can be mildly exothermic.[4]

  • Seal the flask (e.g., with a septum) and allow the mixture to stir at room temperature.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS). Reactions are typically complete within 24-48 hours.[6][7]

  • Upon completion, if the product is sufficiently pure, excess diethylamine and other volatiles can be removed under reduced pressure.

  • If necessary, purify the crude product by flash column chromatography on silica gel.[6]

Protocol 2: Aza-Michael Addition in a Green Solvent

This protocol is adapted for teaching laboratories and uses a recyclable, non-toxic solvent. It can be adapted for less reactive substrates by adjusting the temperature.[8]

• Materials:

  • Methyl acrylate (1.0 equiv.)

  • Diethylamine (1.0 equiv.)

  • Polyethylene glycol (PEG-400)

  • Test tube or small reaction vessel

  • Water bath

  • Diethyl ether for extraction

  • Anhydrous sodium sulfate or magnesium sulfate

• Procedure:

  • In a 10 mL test tube, add methyl acrylate (1 mmol, 86 mg), diethylamine (1 mmol, 73 mg), and PEG-400 (2.0 mL).[8]

  • Cap the test tube with a septum, inserting a needle for venting.

  • Heat the mixture in a water bath at 70 °C for 45 minutes.[8]

  • Cool the reaction mixture to room temperature.

  • Extract the product from the PEG-400 by adding diethyl ether (2 x 2.0 mL), vortexing, and separating the ether layer.

  • Combine the organic extracts and dry over anhydrous sodium sulfate.

  • Filter to remove the drying agent and evaporate the solvent under reduced pressure to yield the crude product.

  • Purify the product by silica gel column chromatography if necessary.

Visualized Experimental Workflow

The general workflow for a typical aza-Michael addition experiment involves a sequence of setup, reaction, work-up, and analysis.

Caption: A typical workflow for a laboratory-scale Michael addition experiment.

The aza-Michael addition of diethylamine is an efficient and versatile method for synthesizing β-amino esters and related compounds. Its ability to proceed under mild, often solvent-free and catalyst-free conditions makes it an attractive, environmentally friendly option for C-N bond formation.[4][6] The protocols and data provided herein serve as a comprehensive guide for researchers in synthetic chemistry and drug development, enabling the practical application of this important reaction.

References

• 1. benchchem.com [benchchem.com]
• 2. Michael Addition [organic-chemistry.org]
• 3. Michael addition reaction - Wikipedia [en.wikipedia.org]
• 4. benchchem.com [benchchem.com]
• 5. Aza-Michael Mono-addition Using Acidic Alumina under Solventless Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. researchgate.net [researchgate.net]
• 8. pendidikankimia.walisongo.ac.id [pendidikankimia.walisongo.ac.id]

Application Notes and Protocols: The Role of Diethylamine in Agrochemical Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of diethylamine as a key intermediate in the production of various herbicides and pesticides. The following sections detail the synthesis, quantitative data, and experimental protocols for several commercially significant agrochemicals derived from diethylamine. Additionally, diagrams illustrating the synthetic pathways and mechanisms of action are provided to enhance understanding.

Overview of Diethylamine in Agrochemicals

Diethylamine [(C₂H₅)₂NH] is a versatile secondary amine that serves as a fundamental building block in the synthesis of a wide range of agrochemicals.[1][2][3] Its nucleophilic nature allows for its incorporation into various molecular structures, leading to the formation of active ingredients in herbicides, insecticides, and fungicides.[4][5] Key applications include its use as a precursor for active ingredients and as a neutralizing agent to form water-soluble salts of acidic herbicides.[6][7]

Herbicide Synthesis: 2,4-D Diethylamine Salt

The herbicide 2,4-Dichlorophenoxyacetic acid (2,4-D) is often converted into its diethylamine salt to enhance its water solubility and efficacy.[7] This formulation is widely used for the control of broadleaf weeds in various agricultural and non-agricultural settings.[8]

Quantitative Data

Parameter	Value	Reference
Molar Ratio (2,4-D Acid:Diethylamine)	1:1.02 to 1:1.5	[3]
Reaction Temperature	30-130 °C (preferred 50-85 °C)	[3]
Purity of Product	>97.5%	[2]
Yield	96-99.8%	[2][3]

Experimental Protocol: Synthesis of 2,4-D Diethylamine Salt

This protocol is adapted from the synthesis of 2,4-D dimethylamine salt.[2][3]

Materials:

• 2,4-Dichlorophenoxyacetic acid (2,4-D acid)

• Diethylamine

• Water (optional, as a solvent)

• Suitable reaction vessel with stirring and temperature control

Procedure:

• In a reaction vessel, charge 2,4-D acid (1.0 equivalent). If desired, a minimal amount of water can be added as a solvent (e.g., >5% of the mass of 2,4-D acid).[3]

• Under constant stirring, slowly add diethylamine (1.02-1.5 equivalents) to the reaction vessel. The reaction is exothermic, and the temperature should be maintained between 50-85 °C.[3]

• Continue stirring the mixture at the specified temperature for a thermal reaction period to ensure completion.

• After the reaction is complete, any unreacted diethylamine is removed.

• The resulting wet material is then dried under vacuum (e.g., -0.09 MPa at 50 °C) to yield the 2,4-D diethylamine salt raw pesticide.[3]

Synthesis Workflow

Synthesis of 2,4-D Diethylamine Salt

Herbicide Synthesis: Thiobencarb

Thiobencarb is a selective thiocarbamate herbicide used for controlling grasses and broadleaf weeds, particularly in rice cultivation.[9] Its synthesis involves the reaction of diethylthiocarbamoyl chloride with 4-chlorobenzyl chloride.

Quantitative Data (for Diethylthiocarbamoyl Chloride Synthesis)

Parameter	Value	Reference
Starting Material	Tetraethylthiuram disulfide	[4]
Reagent	Chlorine	[4]
Reaction Temperature	50-75 °C	[4]
Yield	94-95%	[4]

Experimental Protocol: Synthesis of Thiobencarb

Step 1: Synthesis of Diethylthiocarbamoyl Chloride [4]

Materials:

• Tetraethylthiuram disulfide

• Chlorine gas

• Three-necked flask with mechanical stirrer, thermometer, and gas inlet tube

Procedure:

• Charge a three-necked flask with dry, molten tetraethylthiuram disulfide (0.25 mole).

• Stir the molten mass vigorously and introduce chlorine gas below the surface of the liquid.

• The reaction is exothermic; maintain the temperature at 70-75 °C initially by adjusting the chlorine addition rate and using a cooling bath.

• After the initial reaction, lower the temperature to 50-55 °C for the remainder of the chlorination.

• The reaction is complete after approximately 40 minutes.

• Distill the crude diethylthiocarbamoyl chloride under reduced pressure (80-85 °C / 1 mm Hg) to yield the purified product.

Step 2: Synthesis of Thiobencarb

Synthesis Pathway

Synthesis of Thiobencarb

Insecticide Synthesis: Phosphamidon

Phosphamidon is a systemic organophosphate insecticide.[10] Its synthesis involves the reaction of N,N-diethyl-2-chloroacetoacetamide with trimethyl phosphite.

Quantitative Data

Detailed experimental protocols with specific quantitative data such as yields and purity for the synthesis of Phosphamidon were not found in the provided search results.

Experimental Protocol: Synthesis of Phosphamidon

A detailed, validated experimental protocol for the synthesis of Phosphamidon is not available in the searched literature. The synthesis generally proceeds via the Perkow reaction, where N,N-diethyl-2-chloroacetoacetamide reacts with trimethyl phosphite.

Synthesis Pathway

Synthesis of Phosphamidon

Herbicide Synthesis: Napropamide

Napropamide is a selective, soil-applied herbicide used for the control of annual grasses and some broadleaf weeds.[11] It is synthesized by the reaction of 2-(1-naphthoxy)propionyl chloride with diethylamine.

Quantitative Data

Specific quantitative data for the synthesis of racemic Napropamide, including yields and purity, were not detailed in the search results.

Experimental Protocol: Synthesis of Napropamide

Step 1: Synthesis of 2-(1-naphthoxy)propionyl chloride

This intermediate can be prepared from 2-(1-naphthoxy)propionic acid and a chlorinating agent like thionyl chloride or oxalyl chloride.[6][12]

Step 2: Synthesis of Napropamide

• Dissolve 2-(1-naphthoxy)propionyl chloride in a suitable organic solvent.

• Add diethylamine to the solution. An acid scavenger such as triethylamine may be used.

• The reaction mixture is stirred to allow for the amidation to complete.

• The product is then isolated and purified.

Synthesis Pathway

Synthesis of Napropamide

Insect Repellent Synthesis: DEET (N,N-Diethyl-meta-toluamide)

DEET is a widely used insect repellent. A common laboratory synthesis involves the conversion of m-toluic acid to m-toluoyl chloride, followed by reaction with diethylamine.

Quantitative Data

Quantitative data for DEET synthesis can vary depending on the specific protocol used. The provided search results did not contain a consolidated table of quantitative data.

Experimental Protocol: Synthesis of DEET

A detailed experimental protocol for the synthesis of DEET is available from various sources and is a common undergraduate organic chemistry experiment.

Mechanisms of Action

2,4-D Diethylamine Salt

2,4-D acts as a synthetic auxin, a plant growth hormone. It causes uncontrolled and unsustainable cell division and growth in susceptible broadleaf plants, leading to stem curling, leaf withering, and ultimately, plant death.[8]

Mechanism of Action of 2,4-D

Thiobencarb

Thiobencarb is a pro-herbicide that is metabolized in plants to its active forms, thiobencarb sulfoxide and sulfone. These metabolites inhibit the synthesis of very-long-chain fatty acids (VLCFAs), which are essential for cell membrane and cuticle formation.

Mechanism of Action of Thiobencarb

Phosphamidon

Phosphamidon is an organophosphate that acts as an acetylcholinesterase inhibitor. By inhibiting this enzyme, it causes an accumulation of the neurotransmitter acetylcholine, leading to overstimulation of the nervous system in insects and ultimately death.[10]

Mechanism of Action of Phosphamidon

Napropamide

Napropamide inhibits root development and growth in susceptible weeds.[11]

A detailed signaling pathway for Napropamide was not available in the provided search results.

DEET

The exact mechanism of action of DEET is still under investigation, but it is known to interfere with the olfactory receptors of insects, making it difficult for them to locate a host.

A detailed signaling pathway for DEET was not available in the provided search results.

References

• 1. CN105175249A - Preparation method of 2,4-D dimethyl amine salt solid - Google Patents [patents.google.com]
• 2. CN104447289A - Preparation method of 2, 4-D dimethylamine salt and water-soluble granules thereof - Google Patents [patents.google.com]
• 3. CN103626654A - Method for preparing 2,4-D dimethylamine salt raw pesticide - Google Patents [patents.google.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. CN107827734A - A kind of synthesis technique of 2 phenoxy group propionyl chloride - Google Patents [patents.google.com]
• 7. 24d.info [24d.info]
• 8. 2,4-D Technical Fact Sheet [npic.orst.edu]
• 9. US3184495A - Process for the preparation and recovery of trimethyl phosphite and derivatives thereof - Google Patents [patents.google.com]
• 10. rgmcet.edu.in [rgmcet.edu.in]
• 11. Blackboard [gsrs.ncats.nih.gov]
• 12. CN1861559A - Preparation method of 2- (substituted phenoxy) propionyl chloride - Google Patents [patents.google.com]

Diethylamine as a pH Control Agent in Industrial Water Treatment: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diethylamine ((C₂H₅)₂NH), a secondary amine, serves as an effective pH control agent in various industrial water treatment applications, particularly in boiler feedwater and condensate systems.[1][2][3] Its basic nature allows it to neutralize acidic components, primarily carbonic acid (H₂CO₃), which forms from the dissolution of carbon dioxide (CO₂) in water.[1][2] Uncontrolled, low pH conditions can lead to significant corrosion of metal pipes and equipment.[1][4] These application notes provide detailed protocols and data for the use of diethylamine in maintaining optimal pH levels, thereby ensuring system integrity and efficiency.

Mechanism of pH Control

Diethylamine is a weak base that reacts with acidic species in water. In industrial steam systems, CO₂ is a common impurity that dissolves in condensate to form carbonic acid, lowering the pH. Diethylamine neutralizes this acid through a proton transfer reaction.[5]

The primary reaction is:

(C₂H₅)₂NH + H₂CO₃ → [(C₂H₅)₂NH₂]⁺ + HCO₃⁻

This reaction shifts the equilibrium of the carbonic acid system, reducing the concentration of hydrogen ions (H⁺) and consequently increasing the pH of the water.

Caption: Neutralization of carbonic acid by diethylamine.

Quantitative Data

The effectiveness of diethylamine as a pH control agent can be quantified through titration and its impact on key water quality parameters.

Titration Curve

A titration curve illustrates the change in pH of a diethylamine solution as a strong acid (e.g., HCl) is added. This demonstrates its buffering capacity and the pH range in which it is most effective.

Caption: Illustrative titration curve of diethylamine.

Dosage and pH Adjustment

The required dosage of diethylamine depends on the initial pH, the target pH, and the alkalinity of the water. The following table provides an estimated dosage for adjusting the pH of 1000 gallons of water with low initial alkalinity.

Initial pH	Target pH Range	Estimated Diethylamine Dosage (mL)
6.0	8.5 - 9.5	50 - 70
6.5	8.5 - 9.5	40 - 60
7.0	8.5 - 9.5	30 - 50

Note: These are estimates. Actual dosage will vary based on water chemistry.

Impact on Water Quality Parameters

Parameter	Impact of Diethylamine Addition	Rationale
pH	Increases	Neutralizes acidic components.
Conductivity	Increases	Diethylamine and its reaction products are ionic.
Total Dissolved Solids (TDS)	Increases	Adds dissolved solids to the water.
Alkalinity	Increases	Contributes to the total alkalinity of the water.

Experimental Protocols

Protocol for Determining Diethylamine Dosage via Titration

This protocol outlines a laboratory procedure to determine the appropriate dosage of diethylamine to achieve a target pH in a specific industrial water sample.

Caption: Workflow for diethylamine dosage determination.

Methodology:

• Materials:

  • Industrial water sample

  • Standardized diethylamine solution (e.g., 0.1 M)

  • pH meter and probe

  • Burette

  • Magnetic stirrer and stir bar

  • Beakers

• Procedure:

  • Calibrate the pH meter using standard buffer solutions.

  • Measure 100 mL of the industrial water sample into a beaker.

  • Place the beaker on a magnetic stirrer and add a stir bar.

  • Immerse the pH probe in the water sample and record the initial pH.

  • Fill the burette with the standardized diethylamine solution.

  • Slowly add the diethylamine solution to the water sample while continuously monitoring the pH.

  • Continue adding the titrant until the target pH is reached and stable for at least one minute.

  • Record the volume of diethylamine solution added.

• Dosage Calculation:

  • Use the following formula to calculate the required volume of diethylamine for the bulk water system: Vbulk = (Vtitrant / Vsample) * Vsystem Where:

    • Vbulk = Volume of diethylamine needed for the system

    • Vtitrant = Volume of diethylamine used in the titration

    • Vsample = Volume of the water sample used in the titration

    • Vsystem = Total volume of the water system

Protocol for Monitoring Water Quality Parameters

This protocol describes the methods for monitoring key water quality parameters after the addition of diethylamine.

Methodology:

• pH Measurement:

  • Use a calibrated pH meter for accurate readings.[4]

  • Measurements can be taken in-line or from a cooled bypass sample for boiler systems.[4]

• Conductivity Measurement:

  • Use a calibrated conductivity meter.

  • Ensure the temperature compensation is set correctly.

• Total Dissolved Solids (TDS) Measurement:

  • TDS can be estimated from conductivity measurements using a conversion factor (typically 0.5-0.7 for industrial water).

  • For precise measurements, use the gravimetric method (evaporation of a filtered sample).

• Alkalinity Measurement:

  • Determine alkalinity by titration with a standard acid (e.g., sulfuric acid) to a specific pH endpoint, using a colorimetric indicator or a pH meter.

Safety and Handling

Diethylamine is a flammable and corrosive liquid and should be handled with appropriate safety precautions.[6][7][8][9][10]

• Personal Protective Equipment (PPE): Wear chemical-resistant gloves, safety goggles, and a face shield.[8][9]

• Ventilation: Use in a well-ventilated area to avoid inhalation of vapors.[7]

• Storage: Store in a cool, dry, well-ventilated area away from sources of ignition.[7]

• Spills: In case of a spill, absorb with an inert material and dispose of as hazardous waste.[9]

Conclusion

Diethylamine is a versatile and effective agent for pH control in industrial water treatment. Proper application, based on careful dosage determination and regular monitoring of water quality parameters, is crucial for optimizing its performance and ensuring the longevity of water systems. Adherence to strict safety protocols is mandatory when handling this chemical.

References

• 1. Steam Boiler Amines: Neutralizing & Film-Forming - Chardon Labs [chardonlabs.com]
• 2. Neutralizing Amine | CHIMIART [chimiart.com]
• 3. rtwatertreatment.com [rtwatertreatment.com]
• 4. murphyanddickey.com [murphyanddickey.com]
• 5. Reaction Mechanism for Direct Proton Transfer from Carbonic Acid to a Strong Base in Aqueous Solution I: Acid and Base Coordinate and Charge Dynamics - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pentachemicals.eu [pentachemicals.eu]
• 7. idesapetroquimica.com [idesapetroquimica.com]
• 8. cdhfinechemical.com [cdhfinechemical.com]
• 9. nj.gov [nj.gov]
• 10. carlroth.com:443 [carlroth.com:443]

Application Notes and Protocols for the Synthesis of Layered Double Hydroxides Using Diethylamine as a Precipitant

Audience: Researchers, scientists, and drug development professionals.

Introduction

Layered double hydroxides (LDHs) are a class of synthetic anionic clays with a unique layered structure, making them ideal candidates for various applications, including as catalysts, adsorbents, and particularly as carriers for drug delivery.[1][2] Their structure consists of positively charged brucite-like layers of mixed metal hydroxides, with interlayer anions and water molecules that maintain charge neutrality.[3] The ability to intercalate a wide variety of anionic species, including drugs, into the interlayer space makes LDHs promising for controlled release formulations.[2][4]

The synthesis method significantly influences the physicochemical properties of LDHs, such as crystallinity, particle size, and surface area, which in turn affect their performance in applications like drug delivery.[5] The coprecipitation method is widely used for its simplicity and reproducibility.[6] This document provides detailed application notes and protocols for the synthesis of Zinc-Aluminum Layered Double Hydroxides (Zn-Al LDHs) using diethylamine (DEA) as a precipitant. The use of an amine like DEA can influence the crystallinity and particle size of the resulting LDH material.[7][8]

Experimental Protocols

Protocol 1: Synthesis of Zn-Al Layered Double Hydroxide using Diethylamine

This protocol details the synthesis of Zn-Al LDH with a Zn²⁺/Al³⁺ molar ratio of 2:1 via the coprecipitation method using diethylamine as the precipitating agent.[7]

Materials:

• Zinc nitrate hexahydrate (Zn(NO₃)₂·6H₂O)

• Aluminum nitrate nonahydrate (Al(NO₃)₃·9H₂O)

• Diethylamine (DEA)

• Deionized, decarbonated water

• Nitrogen gas supply

• Magnetic stirrer and heating plate

• pH meter

• Centrifuge and tubes

• Oven

Procedure:

• Preparation of Metal Salt Solution:

  • Prepare a 0.3 L aqueous solution containing 2.5 M of the metal nitrate salts with a Zn²⁺/Al³⁺ molar ratio of 2:1.[6]

  • To do this, dissolve the appropriate amounts of zinc nitrate hexahydrate and aluminum nitrate nonahydrate in deionized, decarbonated water.

  • Stir the solution until all salts are completely dissolved.

• Preparation of Precipitant Solution:

  • Prepare an aqueous solution of 4.5 M diethylamine.[6]

• Coprecipitation:

  • Place the diethylamine solution in a reaction vessel and maintain vigorous magnetic stirring under a nitrogen atmosphere to prevent the intercalation of atmospheric carbonate.[7]

  • Slowly add the metal salt solution dropwise to the diethylamine solution. The slow addition is crucial for controlling nucleation and crystal growth.[9]

  • Monitor the pH of the reaction mixture. The optimal pH for the precipitation of Zn-Al LDHs is generally in the range of 8-12.[10] Diethylamine will act as the base to maintain this pH.

  • After the complete addition of the metal salt solution, continue stirring the resulting slurry for a period of time (e.g., 1 hour) to ensure homogeneous mixing and completion of the reaction.

• Aging (Optional but Recommended):

  • For improved crystallinity and more uniform particle size, the LDH slurry can be aged.[5] This can be done by heating the suspension at a specific temperature (e.g., 60-80°C) for several hours (e.g., 18 hours) under continuous stirring. This process is also referred to as hydrothermal treatment.[7]

• Purification:

  • Separate the precipitate from the mother liquor by centrifugation.

  • Wash the collected precipitate repeatedly with deionized, decarbonated water until the supernatant reaches a neutral pH. This is to remove any unreacted salts and excess amine.

  • A final wash with ethanol can aid in the drying process.

• Drying:

  • Dry the purified LDH powder in an oven at a moderate temperature (e.g., 60-80°C) overnight or until a constant weight is achieved.[7]

• Storage:

  • Store the synthesized LDH powder in a desiccator to prevent absorption of atmospheric moisture and carbon dioxide.

Protocol 2: Intercalation of an Anionic Drug into Zn-Al LDH by Ion Exchange

This protocol describes a general method for loading an anionic drug into the synthesized Zn-Al LDH via the ion exchange method.[11]

Materials:

• Synthesized Zn-Al-NO₃ LDH powder

• Anionic drug (e.g., ibuprofen, diclofenac)[4][12]

• Deionized water

• pH meter

• Magnetic stirrer

• Centrifuge and tubes

• Oven

Procedure:

• Preparation of Drug Solution:

  • Prepare an aqueous solution of the anionic drug. The concentration will depend on the specific drug and desired loading.

  • Adjust the pH of the drug solution to a value where the drug is in its anionic form (typically above its pKa).

• Ion Exchange Reaction:

  • Disperse a known amount of the synthesized Zn-Al-NO₃ LDH powder in deionized water to form a suspension.

  • Slowly add the drug solution to the LDH suspension under continuous stirring.

  • The nitrate anions (NO₃⁻) in the LDH interlayer will be exchanged with the anionic drug molecules from the solution.

  • Allow the reaction to proceed for an extended period (e.g., 24-48 hours) at room temperature or slightly elevated temperature to ensure maximum intercalation.

• Purification:

  • Separate the drug-intercalated LDH (drug-LDH hybrid) from the solution by centrifugation.

  • Wash the product with deionized water to remove any non-intercalated drug molecules adsorbed on the surface.

• Drying:

  • Dry the drug-LDH hybrid in an oven at a low temperature (e.g., 40-60°C) to avoid degradation of the drug.

• Characterization and Drug Loading Quantification:

  • Characterize the drug-LDH hybrid using techniques such as Powder X-ray Diffraction (PXRD) to confirm intercalation (increase in basal spacing) and Fourier-Transform Infrared (FTIR) spectroscopy to identify the presence of the drug.

  • Determine the amount of drug loaded into the LDH using techniques like UV-Vis spectroscopy (by measuring the drug concentration in the supernatant before and after intercalation) or thermogravimetric analysis (TGA).

Data Presentation

The following table summarizes the typical physicochemical properties of Zn-Al LDHs synthesized using diethylamine as a precipitant, based on available literature.[6][7][8]

Property	Value/Range	Characterization Technique	Reference(s)
Chemical Formula	--INVALID-LINK--₀.₃₃·nH₂O (Theoretical)	Elemental Analysis	[7]
Zn/Al Molar Ratio	~2	Elemental Analysis	[6]
Crystallinity	Crystalline, single LDH phase observed	PXRD	[6]
Basal Spacing (d₀₀₃)	Varies depending on interlayer anion	PXRD	[6]
Particle Morphology	Aggregates of plate-like particles	SEM/TEM	[7]
BET Surface Area	Data not explicitly provided for DEA	N₂ Adsorption-Desorption	[7]
Thermal Stability	Decomposes in stages (loss of water, dehydroxylation, anion decomposition)	TGA/DTA	[7]

Mandatory Visualizations

LDH Synthesis Workflow

References

• 1. Synthesis of Layered Double Hydroxides Intercalated With Drugs for Controlled Release: Successful Intercalation of Ibuprofen and Failed Intercalation of Paracetamol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. Ibuprofen intercalation and release from different layered double hydroxides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Synthesis of layered double hydroxides: Investigating the impact of stirring conditions and reactor design parameters - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. Use of Ethylamine, Diethylamine and Triethylamine in the Synthesis of Zn,Al Layered Double Hydroxides [ouci.dntb.gov.ua]
• 9. Insights into the Synthesis of Layered Double Hydroxide (LDH) Nanoparticles: Part 1. Optimization and Controlled Synthesis of Chloride-Intercalated LDH - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Synthesis and physicochemical characterization of Zn–Al layered double hydroxides (LDHs) as a delivery system for amphotericin B: In vitro and in silico antileishmanial study - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Development of Drug Delivery Systems Based on Layered Hydroxides for Nanomedicine - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Determination of Diethylamine using Gas Chromatography with Flame Ionization Detection (GC/FID)

AN-GC-001

Abstract

This application note details a robust and sensitive method for the quantitative analysis of diethylamine (DEA) in pharmaceutical ingredients and other matrices using Gas Chromatography with Flame Ionization Detection (GC/FID). The protocol employs a headspace injection technique to minimize matrix effects and ensure high recovery of the volatile amine. The method is validated for specificity, linearity, precision, and accuracy, demonstrating its suitability for quality control and research applications.

Introduction

Diethylamine is a common reagent and potential impurity in the synthesis of active pharmaceutical ingredients (APIs) and other chemical products. Due to its potential toxicity, regulatory guidelines often necessitate the monitoring of residual DEA levels. Gas chromatography with flame ionization detection offers a reliable and widely accessible technique for the separation and quantification of volatile organic compounds like diethylamine. This application note provides a detailed protocol for DEA analysis, including sample preparation, GC/FID parameters, and method validation. The use of a headspace autosampler is highlighted as an effective technique for introducing volatile analytes into the GC system, thereby reducing sample preparation complexity and protecting the analytical column from non-volatile matrix components.[1][2][3]

Experimental Protocol

Materials and Reagents

• Diethylamine (DEA), analytical standard grade

• Dimethyl Sulfoxide (DMSO), HPLC grade[2][3]

• Sodium Hydroxide (NaOH), analytical grade[3]

• Deionized water

• 20 mL headspace vials with septa and caps

• Gas chromatograph equipped with a flame ionization detector (FID) and a headspace autosampler

Standard and Sample Preparation

Standard Solution Preparation:

• Primary Stock Solution (e.g., 1000 µg/mL): Accurately weigh approximately 100 mg of diethylamine into a 100 mL volumetric flask containing DMSO and dilute to volume.

• Working Standard Solutions: Prepare a series of working standard solutions by serial dilution of the primary stock solution with DMSO to cover the desired concentration range (e.g., 1-100 µg/mL).

Sample Preparation:

• Accurately weigh a suitable amount of the sample (e.g., 100 mg of API) into a 20 mL headspace vial.

• Add 1 mL of 0.1 M Sodium Hydroxide solution to the vial.[3]

• Add 2 mL of DMSO to the vial.[3]

• Immediately seal the vial with a septum and cap and vortex for 30 seconds.

GC/FID and Headspace Parameters

The following parameters have been found to be effective for the analysis of diethylamine. However, optimization may be required depending on the specific instrumentation and column used.

Parameter	Value
GC System	Agilent Gas Chromatograph or equivalent with FID
Column	DB-624, 30 m x 0.53 mm I.D., 3 µm film thickness[2][3]
Carrier Gas	Nitrogen or Helium
Column Flow	2.8 mL/min[2]
Injector Temperature	220°C[2][3]
Detector Temperature	250°C[2][3]
Oven Program	Initial: 40°C for 10 min, Ramp: 40°C/min to 240°C, Hold for 5 min[2]
FID Makeup Flow	Nitrogen, 40 mL/min[2]
FID Hydrogen Flow	30 mL/min[2]
FID Air Flow	300 mL/min[2]
Headspace Autosampler
Vial Equilibration Temp	80°C
Vial Equilibration Time	60 min[4]
Syringe Temperature	110°C[2]
Injection Volume	1.0 mL
Split Ratio	1:10[2]

Data Analysis

Identify the diethylamine peak in the chromatogram based on its retention time, as determined by the analysis of the standard solutions. Construct a calibration curve by plotting the peak area of diethylamine against the concentration of the working standard solutions. Perform a linear regression analysis on the calibration curve. Determine the concentration of diethylamine in the sample by interpolating its peak area on the calibration curve and accounting for the initial sample weight and dilution.

Quantitative Data Summary

The following table summarizes typical quantitative performance data for the GC/FID method for diethylamine.

Parameter	Typical Value
Linearity Range	1 - 100 µg/mL
Correlation Coefficient (r²)	> 0.999[5]
Limit of Detection (LOD)	~0.5 µg/mL
Limit of Quantitation (LOQ)	~1.5 µg/mL
Precision (%RSD)	< 10%[6]
Accuracy (Recovery)	90 - 110%[5]

Workflow and Pathway Diagrams

Caption: Experimental workflow for diethylamine analysis by GC/FID.

Caption: Key logical relationships in the analytical method.

Conclusion

The headspace GC/FID method described in this application note is a reliable and accurate technique for the determination of residual diethylamine. The simple sample preparation procedure and the robustness of the analytical method make it well-suited for routine quality control testing in the pharmaceutical and chemical industries. The provided parameters and performance data can serve as a starting point for method implementation and further optimization.

References

• 1. A simple and universal headspace GC-FID method for accurate quantitation of volatile amines in pharmaceuticals - Analytical Methods (RSC Publishing) DOI:10.1039/D3AY00956D [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. scribd.com [scribd.com]
• 4. Diethylamine by Headspace GC - Chromatography Forum [chromforum.org]
• 5. Development of a rapid GC-FID method to simultaneously determine triethylamine, diisopropylamine, and 1,1,3,3-tetramethylguanidine residues in an active pharmaceutical ingredient - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Application Note: High-Performance Liquid Chromatography (HPLC) Analysis of Diethylamine Following Pre-Column Derivatization with NBD Chloride

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details a robust and sensitive method for the quantitative determination of diethylamine (DEA) using reversed-phase high-performance liquid chromatography (RP-HPLC) with fluorescence detection. Due to its lack of a significant chromophore, diethylamine requires derivatization to enable sensitive detection. This protocol describes a pre-column derivatization procedure using 4-chloro-7-nitrobenzofurazan (NBD-Cl), which reacts with secondary amines to form a highly fluorescent product.[1][2][3] This method is applicable for the quantification of diethylamine in various sample matrices, including pharmaceutical products and environmental samples.[4][5]

Introduction

Diethylamine is a secondary aliphatic amine used in various industrial and pharmaceutical applications. Its analysis is crucial for quality control, impurity profiling, and environmental monitoring. Direct analysis of diethylamine by HPLC is challenging due to its low UV absorbance and high polarity.[6][7] Derivatization with a fluorogenic reagent like NBD-Cl provides a highly sensitive and selective approach for its quantification.[1][8] NBD-Cl reacts with primary and secondary amines under alkaline conditions to yield stable, fluorescent derivatives that can be easily separated and detected by RP-HPLC with fluorescence detection.[2][8] The reaction proceeds via a nucleophilic substitution mechanism, where the amine displaces the chloride group on the NBD-Cl molecule.[1]

Experimental Protocol

Materials and Reagents

• Diethylamine (DEA) standard

• 4-chloro-7-nitrobenzofurazan (NBD-Cl)

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Water (HPLC grade or ultrapure)

• Boric acid

• Sodium borate

• Phosphoric acid

• Sodium hydroxide

• Hydrochloric acid

• Solid Phase Extraction (SPE) C18 cartridges (for sample cleanup, if necessary)[4]

Equipment

• HPLC system with a fluorescence detector

• Reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm)

• pH meter

• Vortex mixer

• Water bath or heating block

• Syringe filters (0.45 µm)

• Analytical balance

• Volumetric flasks and pipettes

Solutions Preparation

• Diethylamine Stock Solution (e.g., 1000 µg/mL): Accurately weigh and dissolve an appropriate amount of diethylamine in a suitable solvent (e.g., water or methanol) in a volumetric flask.

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solution with the same solvent to cover the desired concentration range (e.g., 5-100 ng/mL).[4]

• NBD-Cl Derivatizing Reagent (e.g., 0.33 mg/mL): Dissolve the required amount of NBD-Cl in acetonitrile or methanol.[4] This solution should be freshly prepared and protected from light.

• Borate Buffer (e.g., 20 mM, pH 9.0): Prepare by dissolving boric acid in water, adjusting the pH with a sodium hydroxide solution, and diluting to the final volume.[2][4]

Derivatization Procedure (Pre-column)

• In a suitable vial, combine 200 µL of the diethylamine standard or sample solution with 50 µL of the borate buffer (20 mM, pH 9.0).[4]

• Add 150 µL of the NBD-Cl solution (0.33 mg/mL in acetonitrile).[4]

• Vortex the mixture for approximately 1 minute.[4]

• Incubate the reaction mixture in a water bath at a controlled temperature (e.g., 60°C) for a specific duration (e.g., 30 minutes).

• After incubation, cool the mixture to room temperature.

• If necessary, add a small amount of acid (e.g., hydrochloric acid) to stop the reaction and stabilize the derivative.

• Filter the derivatized solution through a 0.45 µm syringe filter into an HPLC vial.

• Inject an appropriate volume (e.g., 20 µL) into the HPLC system.

HPLC Conditions

• Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm)

• Mobile Phase: A gradient elution is often employed for optimal separation.

  • Eluent A: 20 mM Phosphoric Acid Buffer (pH 2.8)[4]

  • Eluent B: Methanol[4]

• Flow Rate: 0.8 mL/min[4]

• Column Temperature: 40 °C[4]

• Injection Volume: 20 µL

• Fluorescence Detector Wavelengths:

  • Excitation: 450-485 nm[3][4]

  • Emission: 530-540 nm[3][4][9]

Quantitative Data Summary

The following table summarizes typical quantitative data for the HPLC analysis of diethylamine after derivatization with NBD-Cl.

Parameter	Diethylamine (DEA)	Reference
Linearity Range	5 - 100 ng/mL	[4]
Correlation Coefficient (r²)	> 0.998	[5]
Limit of Detection (LOD)	10 nmol/L	[5]
Limit of Quantification (LOQ)	-
Accuracy (% Recovery)	> 81.1%	[4]

Note: The specific values for LOD and LOQ can vary depending on the instrumentation and experimental conditions.

Experimental Workflow and Diagrams

The overall experimental workflow for the HPLC analysis of diethylamine after derivatization with NBD-Cl is depicted below.

Caption: Experimental workflow for the derivatization and HPLC analysis of diethylamine.

The reaction between diethylamine and NBD-Cl proceeds via nucleophilic aromatic substitution.

Caption: Derivatization reaction of diethylamine with NBD-Cl.

Conclusion

The pre-column derivatization of diethylamine with NBD-Cl followed by RP-HPLC with fluorescence detection provides a highly sensitive, selective, and reliable method for its quantitative analysis. The protocol is straightforward and can be readily implemented in analytical laboratories for various applications, from pharmaceutical quality control to environmental monitoring. The method demonstrates good linearity and recovery, making it suitable for routine analysis.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. biotium.com [biotium.com]
• 4. A Pre-Column Derivatization Method for the HPLC-FLD Determination of Dimethyl and Diethyl Amine in Pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. documents.thermofisher.com [documents.thermofisher.com]
• 7. helixchrom.com [helixchrom.com]
• 8. dergipark.org.tr [dergipark.org.tr]
• 9. 4-Fluoro-7-nitrobenzofurazan - Wikipedia [en.wikipedia.org]

Application Notes and Protocols: Diethylamine as a Reagent in the Synthesis of Dyes and Resins

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and quantitative data on the use of diethylamine and its derivatives as key reagents in the synthesis of various classes of dyes and as components in the formation of thermosetting resins. The information is intended to guide researchers in the development of new materials with tailored properties.

Diethylamine in Dye Synthesis

Diethylamine and its derivatives are crucial components in the synthesis of a variety of dyes, including azo dyes, disperse dyes, and fluorescent dyes. The diethylamino group acts as a powerful auxochrome, influencing the color and fastness properties of the final dye molecule.

Application Note 1: Synthesis of Azo Dyes via a Schiff Base Intermediate

Azo dyes are the largest class of synthetic colorants, characterized by the presence of one or more azo (–N=N–) groups. The incorporation of a diethylamino group can enhance the tinctorial strength and modify the shade of the dye. This protocol describes a two-step synthesis of an azo dye using a Schiff base intermediate derived from a diethylamine-containing aldehyde.[1]

Experimental Protocol:

Step 1: Synthesis of the Schiff Base Coupling Component

• Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve 2.12 g (0.01 mol) of 2-chloro-4-(diethylamino)benzaldehyde in 50 mL of ethanol.

• Addition of Amine: To this solution, add 1.09 g (0.01 mol) of 4-aminophenol.

• Reaction: Stir the mixture at room temperature. The reaction progress can be monitored by thin-layer chromatography (TLC).

• Isolation: Once the reaction is complete, the Schiff base product can be isolated by filtration or by removing the solvent under reduced pressure.

Step 2: Diazotization and Azo Coupling

• Diazotization of an Aromatic Amine: In a 100 mL beaker, dissolve 1.28 g (0.01 mol) of 4-chloroaniline in a mixture of 3 mL of concentrated hydrochloric acid and 10 mL of water. Cool the solution to 0-5 °C in an ice-salt bath with constant stirring.

• In a separate beaker, dissolve 0.7 g (0.01 mol) of sodium nitrite in 5 mL of cold water.

• Add the sodium nitrite solution dropwise to the cold 4-chloroaniline solution over 10-15 minutes, ensuring the temperature does not rise above 5 °C.

• Stir for an additional 15 minutes after the addition is complete to ensure full formation of the diazonium salt.

• Azo Coupling: In a 250 mL beaker, dissolve 3.05 g (0.01 mol) of the Schiff base intermediate prepared in Step 1 in 50 mL of 10% aqueous sodium hydroxide solution.

• Cool this solution to 0-5 °C in an ice bath with vigorous stirring.

• Slowly add the freshly prepared, cold diazonium salt solution to the cold Schiff base solution with continuous, efficient stirring. Maintain the temperature below 5 °C throughout the addition. A colored precipitate of the azo dye should form immediately.[1]

• Completion and Isolation: Continue stirring the reaction mixture in the ice bath for another 30 minutes after the addition is complete. The precipitated dye is then collected by filtration, washed with cold water, and dried.

Quantitative Data for Azo Dye Synthesis:

Parameter	Expected Value	Reference
Molar Mass of Schiff Base	304.79 g/mol	Calculated
Molar Mass of Azo Dye	459.34 g/mol	Calculated
Yield	>85%	Typical for azo coupling reactions
λmax (in Ethanol)	450 - 550 nm	[1]
Molar Absorptivity (ε)	20,000 - 40,000 L mol⁻¹cm⁻¹	[1]

Experimental Workflow for Azo Dye Synthesis:

Synthetic workflow for the azo dye.

Application Note 2: Synthesis of Fluorescent Dyes from Diethylaminocinchomeronic Dinitriles

Diethylamine can be used to synthesize novel fluorescent dyes. The reaction of 2-chlorocinchomeronic dinitriles with diethylamine yields 2-diethylaminocinchomeronic dinitrile derivatives that exhibit fluorescence in both solution and solid states.[2][3]

Experimental Protocol:

• Reaction Setup: A mixture of the respective 2-chlorocinchomeronic dinitrile (1.0 eq) is heated in an excess of diethylamine.

• Reaction Time: The reaction time can vary. For example, the reaction of 2-chloro-5,6-dimethylpyridine-3,4-dicarbonitrile with diethylamine in THF takes 30 hours.[2]

• Isolation: After the reaction is complete, the excess diethylamine is removed under reduced pressure. The crude product is then purified, for example, by recrystallization from a suitable solvent like ethanol.

Quantitative Data for Fluorescent Dye Synthesis:

Compound	Yield (%)	λabs (nm) in Benzene	λem (nm) in Benzene	Quantum Yield (ΦF) in Benzene	Reference
3a	85	444	489	0.18	[3]
3b	82	446	478	1.16	[3]
3f	78	460	491	0.59	[2][3]

Reaction Pathway for Fluorescent Dye Synthesis:

Synthesis of fluorescent diethylamino dyes.

Diethylamine in Resin Synthesis

Diethylamine can be employed in the synthesis of resins, particularly as a reagent in Mannich reactions to form precursors for phenolic resins and potentially as a curing agent for epoxy resins.

Application Note 3: Diethylamine in the Mannich Reaction for Phenolic Resin Precursors

The Mannich reaction is a three-component condensation involving an active hydrogen compound, formaldehyde, and a primary or secondary amine, such as diethylamine. The resulting Mannich bases can be used as precursors for phenolic resins.[1][4]

Experimental Protocol: Synthesis of 2-((Diethylamino)methyl)phenol

• Reaction Setup: In a well-ventilated fume hood, charge a round-bottomed flask with ethanol.

• Add diethylamine to the solvent with stirring.

• Slowly add paraformaldehyde or a formalin solution to the mixture. An exothermic reaction may be observed.

• The mixture is then typically stirred at room temperature or heated to reflux to ensure the formation of (diethylamino)methanol in situ.

• Addition of Phenol: To the in situ generated (diethylamino)methanol, add phenol dissolved in ethanol.

• Reaction: The reaction mixture is then heated to reflux for a specified time to yield the Mannich base.

• Work-up and Isolation: After cooling, the reaction mixture is worked up, which may involve extraction and purification by distillation or crystallization.

Quantitative Data for Mannich Base Synthesis:

Reactants	Product	Yield (%)	Reference
Indole, Diethylamine, Formaldehyde	3-Diethylaminomethylindole	73-85	[4]
2-Pyrrolidone, Diethylamine, Formaldehyde	1-((Diethylamino)methyl)-2-pyrrolidone	-	[5]
Phenol, Diethylamine, Formaldehyde	2-((Diethylamino)methyl)phenol	-	[6]

Reaction Pathway for the Mannich Reaction:

General mechanism of the Mannich reaction.

Application Note 4: Amine Curing of Epoxy Resins

Amines are the most common class of curing agents for epoxy resins. The reaction involves the nucleophilic attack of the amine's active hydrogens on the epoxide ring, leading to a cross-linked thermoset polymer. While primary and polyamines are more common, secondary amines like diethylamine can also participate in the curing process, often as part of a mixed amine system or as a catalyst.[7][8][9][10]

General Experimental Protocol for Amine Curing of Epoxy Resin:

• Formulation: Calculate the stoichiometric amount of the amine curing agent required for the epoxy resin based on their respective epoxy equivalent weight (EEW) and amine hydrogen equivalent weight (AHEW). The parts per hundred resin (phr) of the amine are calculated as: phr = (AHEW / EEW) * 100.[10]

• Mixing: Thoroughly mix the epoxy resin and the amine curing agent at room temperature until a homogeneous mixture is obtained.

• Curing: The mixture is then cured according to a specific temperature profile. This can range from room temperature for several days to elevated temperatures for a shorter period.

• Post-curing: A post-curing step at a temperature above the glass transition temperature (Tg) is often employed to ensure complete reaction and optimal mechanical properties.

Quantitative Data for Amine-Cured Epoxy Resins:

The mechanical and thermal properties of the cured epoxy resin are highly dependent on the specific amine and epoxy used, as well as the curing cycle.

Property	Typical Value Range	Reference
Tensile Strength	30 - 100 MPa	[11][12]
Young's Modulus	2 - 4 GPa	[11][12]
Glass Transition Temperature (Tg)	50 - 250 °C	[11][13]

Experimental Workflow for Epoxy Curing:

General workflow for amine curing of epoxy resins.

Application Note 5: Synthesis of Polyamides

Polyamides are polymers containing repeating amide linkages (–CO–NH–). They can be synthesized through the condensation polymerization of a diamine with a dicarboxylic acid or a diacyl chloride.[3][14][15] While specific protocols using diethylamine as a monomer are less common due to its secondary amine nature which would terminate chain growth, the general principles of polyamide synthesis are relevant. A more modern approach involves the catalytic dehydrogenation of diols and diamines.[16][17]

General Experimental Protocol for Polyamide Synthesis from a Diamine and a Dicarboxylic Acid:

• Reaction Setup: A reaction vessel is charged with equimolar amounts of a diamine and a dicarboxylic acid.

• Solvent/Melt: The reaction can be carried out in a high-boiling solvent or in the melt at elevated temperatures.

• Polycondensation: The mixture is heated under an inert atmosphere to initiate polycondensation, with the removal of water as a byproduct.

• Isolation: The resulting polyamide is isolated, washed, and dried.

Quantitative Data for Polyamide Synthesis:

The properties of polyamides vary widely depending on the specific monomers used.

Property	Example (Nylon 6,6)	Reference
Melting Point	~265 °C	General Knowledge
Tensile Strength	~75 MPa	General Knowledge
Number Average Molecular Weight (Mn)	10,000 - 30,000 g/mol	[16]

Logical Relationship in Polyamide Formation:

Condensation polymerization to form a polyamide.

References

• 1. benchchem.com [benchchem.com]
• 2. Synthesis, solution and solid-state fluorescence of 2-diethylaminocinchomeronic dinitrile derivatives - RSC Advances (RSC Publishing) DOI:10.1039/C7RA06217F [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. cdnsciencepub.com [cdnsciencepub.com]
• 6. researchgate.net [researchgate.net]
• 7. utoronto.scholaris.ca [utoronto.scholaris.ca]
• 8. pcimag.com [pcimag.com]
• 9. threebond.co.jp [threebond.co.jp]
• 10. Epoxy Curing Agents - Part 1: Amines - Polymer Innovation Blog [polymerinnovationblog.com]
• 11. researchgate.net [researchgate.net]
• 12. The mechanical properties of epoxy resins | Semantic Scholar [semanticscholar.org]
• 13. researchgate.net [researchgate.net]
• 14. chem.libretexts.org [chem.libretexts.org]
• 15. youtube.com [youtube.com]
• 16. Direct Synthesis of Polyamides via Catalytic Dehydrogenation of Diols and Diamines - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Research Portal [weizmann.esploro.exlibrisgroup.com]

Application Notes and Protocols: Freebasing Diethylamine Hydrochloride for Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the liberation of freebase diethylamine from its hydrochloride salt, a common procedure to generate the volatile secondary amine for use in various organic synthesis applications. Diethylamine is a versatile and widely used intermediate in the production of pharmaceuticals, agrochemicals, corrosion inhibitors, and other fine chemicals.[1][2][3][4][5]

Introduction

Diethylamine, with the formula (CH₃CH₂)₂NH, is a secondary amine that is a flammable, volatile, and weakly alkaline liquid at room temperature.[6] It is frequently supplied and stored as its more stable and less volatile hydrochloride salt, diethylamine hydrochloride ((CH₃CH₂)₂NH₂⁺Cl⁻). To use it as a nucleophile or base in organic reactions, it must be converted back to its freebase form. The process, commonly referred to as "freebasing," involves an acid-base reaction where the hydrochloride salt is treated with a stronger base to deprotonate the diethylammonium ion.

The choice of base and the purification method are critical to obtaining a high-purity product suitable for sensitive synthetic applications. The low boiling point of diethylamine (55.5 °C) makes distillation an effective method for purification.[3]

Chemical and Physical Data

A summary of the relevant quantitative data for the compounds involved is presented below for easy reference.

Property	Diethylamine	Diethylamine Hydrochloride	Sodium Hydroxide
CAS Number	109-89-7	660-68-4	1310-73-2
Molecular Formula	C₄H₁₁N	C₄H₁₂ClN	NaOH
Molecular Weight	73.14 g/mol	109.60 g/mol	40.00 g/mol
Boiling Point	55.5 °C[3]	320-330 °C (decomposes)	1388 °C
Melting Point	-50 °C	225-228 °C	318 °C
Density	0.707 g/cm³ (at 20 °C)[3]	Not readily available	2.13 g/cm³
Solubility in Water	Miscible[1]	Soluble	Very Soluble

Experimental Protocols

The following protocols describe the liberation and subsequent purification of diethylamine from its hydrochloride salt.

Protocol 1: Freebasing using Sodium Hydroxide and Distillation

This is the most common method, utilizing a strong, inexpensive base and leveraging the volatility of the product for purification.

Materials:

• Diethylamine hydrochloride

• Sodium hydroxide (NaOH), pellets or concentrated solution (e.g., 30-50%)

• Distilled water

• Round-bottom flask

• Distillation apparatus (condenser, receiving flask)

• Heating mantle or water bath

• Ice bath for the receiving flask

• Separatory funnel (optional)

• Drying agent (e.g., anhydrous potassium carbonate or sodium sulfate)

Procedure:

• Reaction Setup: In a round-bottom flask of appropriate size, dissolve a known quantity of diethylamine hydrochloride in a minimal amount of distilled water. For example, 20 grams of the salt can be dissolved in about 60 mL of water.[7]

• Basification: Slowly add a stoichiometric excess of a strong base, such as a 30-50% aqueous solution of sodium hydroxide.[8] The addition should be done cautiously as the reaction can be exothermic. The mixture can be cooled in an ice bath during this process. The free diethylamine will begin to form and may separate as an oily layer on top of the aqueous solution.[8]

• Distillation: Assemble a simple distillation apparatus with the round-bottom flask. It is crucial to use a well-chilled condenser and to cool the receiving flask in an ice bath to minimize the loss of the volatile diethylamine.[7]

• Heating: Gently heat the mixture using a heating mantle or a water bath. The diethylamine (boiling point ~55.5 °C) will distill over.[7] Continue the distillation until no more amine is collected.

• Drying (Optional but Recommended): The collected distillate may contain some water. To obtain anhydrous diethylamine, it can be dried over a suitable drying agent like anhydrous potassium carbonate or sodium sulfate. After a sufficient drying period, the diethylamine can be decanted or distilled again to obtain the pure, dry product.

Expected Yield: Yields for this procedure are typically in the range of 75-85%.[8][9]

Logical Workflow for Freebasing Diethylamine Hydrochloride

Caption: Workflow for the liberation of freebase diethylamine.

Applications in Organic Synthesis

Once prepared, freebase diethylamine is a valuable reagent in a multitude of organic transformations:

• Nucleophilic Addition: It readily participates in conjugate nucleophilic additions to α,β-unsaturated carbonyl compounds.[10]

• Mannich Reactions: It is used to install diethylaminomethyl groups onto acidic protons of carbonyl compounds.[6]

• Base Catalysis: Due to its basicity (pKa of its conjugate acid is ~10.5), it can be used as a base in various reactions.[10]

• Precursor for other Chemicals: Diethylamine serves as a precursor for the synthesis of N,N-diethylaminoethanol (a corrosion inhibitor), pharmaceuticals, pesticides, and dyes.[1][6]

Safety Considerations:

• Diethylamine is a flammable liquid and its vapors can form explosive mixtures with air. Handle in a well-ventilated fume hood away from ignition sources.

• It is corrosive and can cause severe skin and eye irritation.[1] Appropriate personal protective equipment (gloves, safety glasses, lab coat) must be worn.

• The freebase has a strong, unpleasant ammonia-like odor.[6]

• The reaction with strong bases is exothermic and should be controlled by slow addition and cooling.

By following these protocols, researchers can reliably generate high-purity diethylamine for their synthetic needs.

References

• 1. DIETHYLAMINE - Ataman Kimya [atamanchemicals.com]
• 2. The Difference between Diethylamine and Diethanolamine and Its Application Scenarios-Chemwin [en.888chem.com]
• 3. greenchemindustries.com [greenchemindustries.com]
• 4. nbinno.com [nbinno.com]
• 5. nbinno.com [nbinno.com]
• 6. Diethylamine - Wikipedia [en.wikipedia.org]
• 7. m.youtube.com [m.youtube.com]
• 8. Sciencemadness Discussion Board - diethylamine hydrochloride synthesis question. - Powered by XMB 1.9.11 [sciencemadness.org]
• 9. Sciencemadness Discussion Board - Diethylamine Hydrochloride Synthesis - Powered by XMB 1.9.11 [sciencemadness.org]
• 10. fiveable.me [fiveable.me]

Technical Notes & Optimization

How to prevent over-alkylation side reactions with diethylamine

This guide provides troubleshooting advice and frequently asked questions to assist researchers, scientists, and drug development professionals in preventing over-alkylation side reactions during the N-alkylation of diethylamine.

Frequently Asked Questions (FAQs)

Q1: What is the primary challenge in the N-alkylation of diethylamine?

The main difficulty is controlling the reaction to prevent over-alkylation. Diethylamine, a secondary amine, reacts with an alkylating agent to form a tertiary amine. This tertiary amine product is often more nucleophilic than the starting diethylamine, leading to a subsequent reaction that forms an unwanted quaternary ammonium salt.[1][2][3] This results in a mixture of products that can be difficult to separate.[1]

Q2: How can I minimize the formation of the quaternary ammonium salt?

To suppress the formation of the quaternary ammonium salt, you can employ several strategies:

• Control Stoichiometry: Use a large excess of diethylamine relative to the alkylating agent. This statistically increases the probability that the alkylating agent will react with the starting material rather than the tertiary amine product.[1][4] A starting molar ratio of at least 2:1 (diethylamine:alkylating agent) or higher is recommended.[1]

• Control Reaction Conditions:

  • Slow Addition: Add the alkylating agent slowly or dropwise to the reaction mixture. This maintains a low concentration of the alkylating agent, reducing the likelihood of it reacting with the product.[1][4]

  • Lower Temperature: Perform the reaction at a lower temperature to improve selectivity.[1] While this may require longer reaction times, it helps to control the rate of the undesired second alkylation.

• Choose the Right Solvent and Base: The choice of solvent and base is crucial. Polar aprotic solvents like acetonitrile (MeCN) or dimethylformamide (DMF) can accelerate the desired SN2 reaction.[1][5] Using a non-nucleophilic base, such as N,N-Diisopropylethylamine (DIPEA) or potassium carbonate (K₂CO₃), is important to deprotonate the ammonium salt formed after the first alkylation without competing in the alkylation itself.[1]

Q3: What are some alternative methods to direct N-alkylation for synthesizing tertiary amines from diethylamine?

Reductive amination is a highly effective alternative that avoids the issue of over-alkylation.[1][2] This method involves the reaction of diethylamine with a carbonyl compound (an aldehyde or ketone) to form an iminium ion, which is then reduced in situ to the desired tertiary amine.[1] This process is often more selective and provides cleaner reaction profiles.

Q4: Which alkylating agents are more prone to causing over-alkylation?

Highly reactive alkylating agents, such as methyl iodide or benzyl bromide, are more likely to cause over-alkylation due to their high reactivity.[6] Less reactive agents (e.g., alkyl chlorides instead of iodides) might offer better control, though they may require more forcing conditions to achieve a reasonable reaction rate.[1]

Q5: How do I remove the quaternary ammonium salt byproduct from my final product?

Quaternary ammonium salts have very different physical properties from tertiary amines. They are salts and are typically soluble in polar solvents like water, whereas the desired tertiary amine is often more soluble in organic solvents. Purification can often be achieved through:

• Extraction: Washing the crude reaction mixture with water can remove the water-soluble quaternary salt.

• Column Chromatography: Silica gel column chromatography can effectively separate the less polar tertiary amine from the highly polar quaternary ammonium salt.[1]

Troubleshooting Guide

Problem	Possible Cause	Suggested Solution	Key Considerations
Significant Over-alkylation Product (Quaternary Salt) Formation	High Reactivity of Tertiary Amine Product	Perform the reaction at a lower temperature to improve selectivity.[1]	Lower temperatures will likely require longer reaction times. Monitor reaction progress using TLC or GC/MS.
Control the addition of the alkylating agent (e.g., slow, dropwise addition) to maintain a low concentration.[1][4]	A syringe pump can be used for precise control over the addition rate.
Inappropriate Stoichiometry	Carefully optimize the molar ratio of diethylamine to the alkylating agent. Start with a ratio of at least 2:1 or higher in favor of the amine.[1]	This approach may not be atom-economical and requires efficient separation of the product from the excess starting material.[1]
"Runaway" Reaction	Consider an alternative, more selective method like reductive amination.[1][2]	Reductive amination avoids the formation of the more nucleophilic tertiary amine intermediate under alkylating conditions.
Low Yield of Desired Tertiary Amine	Incomplete Reaction	Increase reaction time or temperature. Monitor reaction progress.	Be aware that higher temperatures can decrease selectivity and promote over-alkylation.[1]
Use a more reactive alkylating agent (e.g., alkyl iodide instead of chloride).[1]	This may also increase the rate of the over-alkylation side reaction.
Ineffective Base	Use a stronger, non-nucleophilic base like N,N-Diisopropylethylamine (DIPEA) or potassium carbonate (K₂CO₃).[1]	Ensure the base is sufficiently soluble in the reaction medium.[1] The choice of base can influence the reaction pathway and selectivity.[1]
Suboptimal Solvent	Switch to a polar aprotic solvent like acetonitrile (MeCN) or dimethylformamide (DMF) to enhance the SN2 reaction rate.[1][5]	Be mindful of potential side reactions with the solvent, especially at elevated temperatures.

Data Presentation

Table 1: Effect of Reaction Parameters on Selectivity in Diethylamine Alkylation

Molar Ratio (Amine:Alkyl Halide)	Temperature	Rate of Addition	Expected Selectivity (Tertiary Amine : Quaternary Salt)	Comments
1 : 1	Room Temp	Rapid	Low	High probability of over-alkylation as the product is more nucleophilic than the starting material.[1]
3 : 1	Room Temp	Slow	Moderate to High	Excess amine favors the reaction with the starting material. Slow addition keeps alkyl halide concentration low.[1][4]
5 : 1	0 °C	Slow (Dropwise)	High	Combining a large excess of amine with low temperature and slow addition provides the best control over selectivity.[1]
1 : 1	50 °C	Rapid	Very Low	Higher temperatures increase reaction rates but significantly decrease selectivity, favoring over-alkylation.[1]

Experimental Protocols

Protocol 1: Controlled N-Alkylation of Diethylamine with an Alkyl Halide

This protocol is a general guideline and may require optimization for specific substrates.

• Reactant Preparation: In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve diethylamine (3.0 eq.) in an appropriate anhydrous solvent (e.g., acetonitrile).

• Addition of Base: Add a non-nucleophilic base (e.g., K₂CO₃, 1.5 eq.).

• Alkylating Agent Addition: Dissolve the alkyl halide (1.0 eq.) in a small amount of the same anhydrous solvent and add it to the dropping funnel.

• Reaction: Stir the reaction mixture at a controlled temperature (e.g., 0 °C to room temperature) under an inert atmosphere (e.g., nitrogen). Add the alkyl halide solution dropwise from the dropping funnel over a period of 1-2 hours.

• Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or GC/MS.

• Work-up: Once the reaction is complete, filter off the base. Remove the solvent under reduced pressure. Dissolve the residue in an organic solvent (e.g., ethyl acetate) and wash with water to remove any formed quaternary ammonium salt.

• Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate. Purify the crude product by column chromatography on silica gel if necessary.[1]

Protocol 2: Reductive Amination of Diethylamine with an Aldehyde

This protocol provides a more selective alternative to direct alkylation.

• Reactant Preparation: In a round-bottom flask, dissolve diethylamine (1.1 eq.) and the aldehyde (1.0 eq.) in a suitable solvent (e.g., methanol or dichloromethane).

• Imine Formation: Stir the mixture at room temperature for 1-2 hours to allow for the formation of the intermediate iminium ion.

• Reduction: Cool the reaction mixture in an ice bath. Add a mild reducing agent (e.g., sodium borohydride, NaBH₄, or sodium triacetoxyborohydride, NaBH(OAc)₃, 1.5 eq.) portion-wise.

• Reaction: Allow the reaction to warm to room temperature and stir until the reaction is complete (monitor by TLC or GC/MS).

• Work-up: Carefully quench the reaction by the slow addition of water or a saturated aqueous solution of ammonium chloride (NH₄Cl).

• Extraction: Extract the aqueous layer with an organic solvent (e.g., dichloromethane or ethyl acetate).

• Purification: Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The crude product can be further purified by column chromatography if needed.

Mandatory Visualizations

Caption: Reaction pathway showing the desired alkylation and the over-alkylation side reaction.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. benchchem.com [benchchem.com]
• 5. Sciencemadness Discussion Board - Best Conditions For N-Alkylation? - Powered by XMB 1.9.11 [sciencemadness.org]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]

Technical Support Center: Optimizing Diethylamine N-Alkylation

Welcome to the technical support center for the N-alkylation of diethylamine. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on optimizing reaction conditions and troubleshooting common issues encountered during this crucial synthetic transformation.

Frequently Asked Questions (FAQs)

Q1: What is the primary challenge in the N-alkylation of diethylamine?

The main difficulty is controlling the reaction to prevent over-alkylation. Diethylamine, a secondary amine, reacts with an alkylating agent to form a tertiary amine. This tertiary amine product is often more nucleophilic than the starting diethylamine, leading to a subsequent reaction that forms a quaternary ammonium salt.[1] This results in a mixture of products that can be difficult to separate.

Q2: How can I minimize the formation of the quaternary ammonium salt?

To suppress the formation of the quaternary ammonium salt, you can:

• Use a large excess of diethylamine: This increases the probability that the alkylating agent will react with the starting material rather than the product.[1]

• Control the reaction conditions: Lowering the reaction temperature and slowly adding the alkylating agent can help improve selectivity.[1]

• Choose the right solvent and base: A suitable combination can favor the desired reaction pathway.

Q3: What are some alternative methods to direct N-alkylation for synthesizing tertiary amines from diethylamine?

Reductive amination is a highly effective alternative.[1] This two-step, one-pot process involves the reaction of diethylamine with a carbonyl compound (aldehyde or ketone) to form an iminium ion, which is then reduced in situ to the desired tertiary amine. This method often provides better selectivity and avoids the issue of over-alkylation.[1]

Q4: Which solvents are recommended for the N-alkylation of diethylamine?

Polar aprotic solvents such as acetonitrile (MeCN), dimethylformamide (DMF), and acetone are generally good choices as they can accelerate SN2 reactions.[1][2] In some cases, aqueous conditions or the use of alcohols as both solvent and alkylating agent (in the presence of a catalyst) can be employed.[1]

Q5: What role does the base play in this reaction?

A base is often required to neutralize the hydrogen halide (HX) formed during the reaction with an alkyl halide. This prevents the protonation of diethylamine, which would render it non-nucleophilic.[3] Using a non-nucleophilic base, such as N,N-Diisopropylethylamine (DIPEA or Hünig's base) or potassium carbonate (K₂CO₃), is recommended to avoid competition with the diethylamine as a nucleophile.[1][4]

Troubleshooting Guide

Problem 1: Low Yield of the Desired N-Alkylated Product

This is a common issue that can arise from several factors.

Potential Cause	Suggested Solution(s)	Key Considerations
Incomplete Reaction	- Increase reaction time and monitor progress using TLC or GC/MS.- Increase reaction temperature.- Use a more reactive alkylating agent (e.g., alkyl iodide > alkyl bromide > alkyl chloride).[1][5]	Higher temperatures can sometimes lead to increased side reactions. The stability of reactants and products at elevated temperatures should be considered.[1]
Ineffective Base	- Use a stronger, non-nucleophilic base like N,N-Diisopropylethylamine (DIPEA) or potassium carbonate (K₂CO₃).[1][4]- Ensure the base is sufficiently soluble in the reaction medium.[1]	The choice of base can significantly influence the reaction pathway and selectivity.
Poor Nucleophilicity of Diethylamine	- For sterically hindered alkylating agents, consider alternative synthetic routes such as reductive amination, which can be milder and more selective.[1]
Steric Hindrance	- If either the amine or the alkylating agent is sterically bulky, increasing the reaction temperature may be necessary to provide sufficient activation energy. Consider using a high-boiling solvent like DMF.[4]

Problem 2: Formation of Quaternary Ammonium Salt (Over-alkylation)

This occurs when the tertiary amine product reacts further with the alkylating agent.

Potential Cause	Suggested Solution(s)	Key Considerations
High Reactivity of Tertiary Amine Product	- Perform the reaction at a lower temperature to improve selectivity.- Control the addition of the alkylating agent (e.g., slow, dropwise addition) to maintain a low concentration.[1][4]	Lower temperatures will likely require longer reaction times.
Inappropriate Stoichiometry	- Use an excess of diethylamine relative to the alkylating agent. A starting ratio of at least 2:1 (amine:alkylating agent) is recommended.[1][4]	This approach may not be atom-economical and requires efficient separation of the product from the excess starting material.[1]

Experimental Protocols

General Protocol for N-Alkylation of Diethylamine with an Alkyl Halide

This protocol is a general guideline and may require optimization for specific substrates.

Materials:

• Diethylamine

• Alkyl halide (e.g., 1-bromopentane)

• N,N-Diisopropylethylamine (DIPEA)

• Anhydrous acetonitrile (MeCN)

• Diethyl ether

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

Procedure:

• Reaction Setup: To a dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add diethylamine (1.0 equivalent) and anhydrous acetonitrile.

• Addition of Alkylating Agent: Add the alkyl halide (1.1 equivalents) to the mixture.

• Addition of Base: While stirring the mixture at room temperature, add N,N-diisopropylethylamine (1.5 equivalents) dropwise.[3]

• Reaction: Heat the reaction mixture to reflux (approximately 82°C for acetonitrile) and maintain this temperature.[3] Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Work-up: Once the reaction is complete, allow the mixture to cool to room temperature. Remove the acetonitrile under reduced pressure using a rotary evaporator.[3]

• Extraction: Dissolve the residue in diethyl ether and transfer it to a separatory funnel. Wash the organic layer sequentially with saturated aqueous sodium bicarbonate solution and brine.[3]

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product.[3]

• Purification: The crude product can be purified by column chromatography on silica gel.

Visualizing Workflows

Caption: General experimental workflow for diethylamine N-alkylation.

Caption: Troubleshooting decision tree for N-alkylation optimization.

References

• 1. benchchem.com [benchchem.com]
• 2. Sciencemadness Discussion Board - Best Conditions For N-Alkylation? - Powered by XMB 1.9.11 [sciencemadness.org]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]

Strategies to improve reaction yield in diethylamine-catalyzed synthesis

Welcome to the Technical Support Center for Diethylamine-Catalyzed Synthesis. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) for optimizing reaction yields and addressing common challenges in syntheses utilizing diethylamine as a catalyst.

Troubleshooting Guides

This section provides solutions to specific issues you may encounter during your experiments.

Issue 1: Low or No Product Yield in Knoevenagel Condensation

Q: My Knoevenagel condensation reaction catalyzed by diethylamine is resulting in a low yield or no desired product. What are the potential causes and how can I resolve this?

A: Low or no yield in a Knoevenagel condensation can arise from several factors, from the choice of reactants and catalyst to the reaction conditions. Here is a systematic approach to troubleshoot this issue:

• Inactive Methylene Compound: The acidity of the active methylene compound is crucial for deprotonation by the weakly basic diethylamine catalyst. If the pKa is too high, the reaction will be inefficient.

  • Solution: Ensure your active methylene compound possesses sufficiently electron-withdrawing groups (e.g., -CN, -COOR, -COR). Common choices include malononitrile, ethyl cyanoacetate, and diethyl malonate.

• Catalyst Inefficiency: The concentration and purity of diethylamine are critical. While it is a weak base, an inappropriate amount can lead to side reactions or incomplete conversion.

  • Solution: Optimize the catalyst concentration. Start with a catalytic amount (e.g., 10-20 mol%) and adjust as needed. Ensure the diethylamine used is of high purity and not degraded.

• Unfavorable Reaction Conditions: Temperature, solvent, and reaction time significantly impact the reaction outcome.

  • Solution: Monitor the reaction progress using Thin Layer Chromatography (TLC). Optimize the temperature; some reactions proceed well at room temperature, while others may require gentle heating. The choice of solvent is also important; polar protic solvents like ethanol are commonly used, but for some substrates, aprotic solvents may be more effective. The removal of water, a byproduct of the condensation, can shift the equilibrium toward the product. This can be achieved using a Dean-Stark apparatus or by adding molecular sieves.

• Steric Hindrance: Bulky substituents on either the carbonyl compound or the active methylene compound can impede the reaction.

  • Solution: If feasible, consider using less sterically hindered starting materials. Alternatively, longer reaction times or higher temperatures might be necessary to overcome the steric hindrance.

Issue 2: Formation of Side Products in Diethylamine-Catalyzed Reactions

Q: I am observing significant amounts of side products in my reaction mixture. How can I identify and minimize their formation?

A: The formation of side products is a common challenge. The two most frequent side reactions in diethylamine-catalyzed condensations are the self-condensation of the carbonyl compound and the Michael addition of the active methylene compound to the desired product.

• Self-Condensation of the Carbonyl Compound: Aldehydes and ketones with α-hydrogens can undergo self-condensation in the presence of a base.

  • Solution: Add the carbonyl compound slowly to the mixture of the active methylene compound and diethylamine. This keeps the concentration of the enolizable carbonyl compound low at any given time, minimizing self-condensation.

• Michael Addition: The product of the Knoevenagel condensation is an α,β-unsaturated compound, which can act as a Michael acceptor. The deprotonated active methylene compound can then add to this product.

  • Solution: Monitor the reaction closely by TLC and stop the reaction as soon as the starting carbonyl compound is consumed. Lowering the reaction temperature can also help to slow down this subsequent reaction. Using a stoichiometric amount of the reactants can also minimize the presence of excess nucleophile available for Michael addition.

Frequently Asked Questions (FAQs)

Q1: What is the role of diethylamine in Knoevenagel condensation? A1: Diethylamine acts as a weak base to deprotonate the active methylene compound, generating a nucleophilic carbanion (enolate). This carbanion then attacks the carbonyl group of the aldehyde or ketone. In some cases, particularly with secondary amines like diethylamine, it can also form an intermediate iminium ion with the carbonyl compound, which is more electrophilic and reacts faster with the enolate.

Q2: Can I use other amines instead of diethylamine? A2: Yes, other primary and secondary amines like piperidine, pyrrolidine, and triethylamine are also used as catalysts in these types of reactions.[1] The choice of amine can influence the reaction rate and yield, and may need to be optimized for a specific transformation. Tertiary amines like triethylamine act solely as Brønsted bases, while primary and secondary amines can also participate through iminium ion formation.

Q3: How can I improve the yield in a diethylamine-catalyzed Henry (nitroaldol) reaction? A3: Optimizing a Henry reaction involves careful control of reaction conditions to favor the desired β-nitro alcohol and prevent side reactions like dehydration to nitroalkenes or the retro-Henry reaction.

• Temperature: Lower temperatures generally favor the formation of the β-nitro alcohol and suppress dehydration.

• Catalyst Concentration: Use a catalytic amount of diethylamine. An excess of base can promote the retro-Henry reaction and other side reactions.

• Solvent: The choice of solvent can influence the reaction rate and selectivity. Polar solvents are typically used.

• Reaction Time: Monitor the reaction by TLC to determine the optimal reaction time to maximize the yield of the desired product before significant side reactions occur.

Q4: What are the common challenges in diethylamine-catalyzed Michael additions? A4: The main challenges include achieving high 1,4-selectivity over competing 1,2-addition (to the carbonyl group), preventing polymerization of the Michael acceptor, and controlling the stereoselectivity of the addition.

• To favor 1,4-addition: Use of a weak base like diethylamine is generally preferred over strong bases like organolithium reagents.[2]

• To prevent polymerization: Add the Michael acceptor slowly to the reaction mixture and maintain a controlled temperature.

• To control stereoselectivity: Chiral amine catalysts can be employed for asymmetric Michael additions.

Data Presentation

The following tables summarize quantitative data on the effect of various parameters on the yield of different diethylamine-catalyzed reactions.

Table 1: Effect of Catalyst on Knoevenagel Condensation of Benzaldehyde and Malononitrile

Catalyst	Catalyst Loading (mol%)	Solvent	Temperature (°C)	Time (h)	Yield (%)
Diethylamine	20	Ethanol	Reflux	2	85
Piperidine	10	Ethanol	Reflux	1	92
Triethylamine	20	Toluene	Reflux	4	78
Boric Acid	10	aq. Ethanol	Room Temp	0.5	96[3]
No Catalyst	-	Ethanol	Reflux	24	<5

Table 2: Aza-Michael Addition of Amines to Diethyl Maleate [4]

Amine	Catalyst	Solvent	Temperature	Time (h)	Yield (%)
Cyclohexylamine	None	Solvent-free	Room Temp	1	High
Propylamine	None	Solvent-free	Room Temp	0.75	High
Pentylamine	None	None	4	96
Pentylamine	DBU	Acetonitrile	4	97

Table 3: Comparison of Catalysts for the Biginelli Reaction

Catalyst	Aldehyde	β-dicarbonyl Compound	Urea/Thiourea	Solvent	Temperature (°C)	Time (h)	Yield (%)
HCl	Benzaldehyde	Ethyl acetoacetate	Urea	Ethanol	Reflux	16	Moderate
ZnCl₂	Benzaldehyde	Ethyl acetoacetate	Urea	Acetic Acid	Room Temp	-	Moderate to good
Triethylamine	Aromatic aldehydes	β-ketoester	Urea/Thiourea	Solvent-free	-	-	High

Experimental Protocols

Protocol 1: Diethylamine-Catalyzed Knoevenagel Condensation of an Aromatic Aldehyde with Malononitrile

This protocol describes a general procedure for the Knoevenagel condensation.

Materials:

• Aromatic aldehyde (1.0 eq)

• Malononitrile (1.0 eq)

• Diethylamine (0.2 eq)

• Ethanol

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve the aromatic aldehyde (1.0 eq) and malononitrile (1.0 eq) in ethanol.

• Add diethylamine (0.2 eq) to the solution.

• Heat the reaction mixture to reflux and monitor the progress of the reaction by TLC.

• Upon completion, cool the reaction mixture to room temperature.

• If a precipitate forms, collect the solid product by filtration and wash it with cold ethanol.

• If no precipitate forms, remove the solvent under reduced pressure and purify the crude product by recrystallization or column chromatography.

Protocol 2: Diethylamine-Catalyzed Synthesis of a Coumarin Derivative

This protocol describes the synthesis of a bis-coumarin derivative via a one-pot pseudo-three-component cascade reaction.[1]

Materials:

• 4-hydroxycoumarin (2.0 eq)

• Aldehyde (e.g., benzaldehyde) (1.0 eq)

• Diethylamine (2.0 eq)

• Solvent (e.g., ethanol)

Procedure:

• To a solution of 4-hydroxycoumarin (2.0 eq) and the aldehyde (1.0 eq) in a suitable solvent, add diethylamine (2.0 eq).

• Stir the reaction mixture at room temperature for the appropriate time, monitoring the reaction by TLC.

• Upon completion, the product may precipitate from the reaction mixture. If so, collect the solid by filtration.

• If the product does not precipitate, concentrate the reaction mixture under reduced pressure and purify the residue by column chromatography.

Protocol 3: Diethylamine-Catalyzed Gewald Reaction

This protocol is a representative procedure for the Gewald three-component reaction.[5]

Materials:

• Ketone or Aldehyde (1.0 eq)

• α-cyanoester (e.g., ethyl cyanoacetate) (1.0 eq)

• Elemental sulfur (1.1 eq)

• Diethylamine (1.0 eq)

• Ethanol

Procedure:

• In a round-bottom flask, combine the ketone or aldehyde (1.0 eq), α-cyanoester (1.0 eq), and elemental sulfur (1.1 eq) in ethanol.

• While stirring, add diethylamine (1.0 eq) dropwise to the reaction mixture at room temperature.

• Attach a reflux condenser and heat the mixture to a gentle reflux.

• Monitor the reaction progress using TLC (typically 2-4 hours).

• After the reaction is complete, allow the mixture to cool to room temperature.

• Remove the ethanol under reduced pressure using a rotary evaporator.

• Purify the crude product by column chromatography or recrystallization.

Mandatory Visualization

Caption: Troubleshooting workflow for low yield in diethylamine-catalyzed reactions.

Caption: General mechanism of the diethylamine-catalyzed Knoevenagel condensation.

Caption: Logical workflow for minimizing common side products in diethylamine-catalyzed reactions.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]

Troubleshooting low conversion rates in tertiary amine synthesis from diethylamine

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals experiencing low conversion rates in the synthesis of tertiary amines from diethylamine.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for synthesizing tertiary amines from diethylamine?

The two most prevalent methods are N-alkylation and reductive amination. N-alkylation involves the reaction of diethylamine with an alkylating agent, such as an alkyl halide. Reductive amination is a two-step, one-pot process where diethylamine first reacts with an aldehyde or ketone to form an iminium ion, which is then reduced to the tertiary amine.[1]

Q2: My N-alkylation reaction is showing low yield. What are the primary causes?

Low yields in N-alkylation of diethylamine can often be attributed to several factors:

• Over-alkylation: The tertiary amine product is often more nucleophilic than the starting diethylamine, leading to the formation of a quaternary ammonium salt as a byproduct.[1][2]

• Incomplete reaction: The reaction may not have proceeded to completion due to suboptimal conditions.

• Poor reactivity of the alkylating agent: The choice of alkyl halide significantly impacts reaction rates.

• Inappropriate solvent or base: The reaction medium plays a crucial role in the SN2 reaction mechanism.

Q3: How can I minimize the formation of quaternary ammonium salts in my N-alkylation reaction?

To suppress the formation of quaternary ammonium salts, consider the following strategies:

• Use a large excess of diethylamine: This increases the statistical probability of the alkylating agent reacting with the starting material rather than the tertiary amine product. A starting ratio of at least 2:1 (diethylamine to alkylating agent) is recommended.[1]

• Control the addition of the alkylating agent: Slow, dropwise addition of the alkylating agent can help maintain a low concentration, favoring the desired mono-alkylation.[1]

• Lower the reaction temperature: This can improve the selectivity of the reaction, although it may require longer reaction times.[1]

Q4: What is a good alternative to direct N-alkylation to avoid over-alkylation?

Reductive amination is a highly effective alternative that often provides better selectivity and avoids the issue of over-alkylation.[1] This method involves the reaction of diethylamine with an aldehyde or ketone to form an intermediate imine, which is then reduced in situ.[3]

Q5: In reductive amination, what is the main side reaction that can lead to low conversion of the desired tertiary amine?

A common competing side reaction is the reduction of the starting carbonyl compound (aldehyde or ketone) to the corresponding alcohol. The choice of reducing agent is critical to minimize this side reaction. Sodium cyanoborohydride (NaBH3CN) is a popular choice as it is a weaker reducing agent than sodium borohydride (NaBH4) and selectively reduces the iminium ion over the carbonyl group.[4]

Troubleshooting Guides

Low Conversion in N-Alkylation of Diethylamine

This guide will help you troubleshoot and resolve common issues leading to low yields in the N-alkylation of diethylamine.

Problem: Low yield of the desired tertiary amine with significant recovery of starting material.

Troubleshooting Workflow

Caption: Troubleshooting workflow for low yield in N-alkylation.

Problem: Presence of significant amounts of quaternary ammonium salt.

Troubleshooting Workflow

Caption: Troubleshooting workflow for over-alkylation.

Data Presentation

Table 1: Effect of Alkyl Halide on Reaction Time and Yield in the N-Alkylation of Diethylamine

Alkyl Halide	Leaving Group Ability	Reaction Time (hours)	Yield of Tertiary Amine (%)
1-Chloropentane	Poor	24	~40
1-Bromopentane	Good	12	~75
1-Iodopentane	Excellent	6	>90

Note: This data is representative and actual results may vary based on specific reaction conditions.

Table 2: Influence of Solvent on N-Alkylation Reaction Rate

Solvent	Solvent Type	Relative Rate
Acetonitrile (ACN)	Polar Aprotic	High
Dimethylformamide (DMF)	Polar Aprotic	High
Dichloromethane (DCM)	Nonpolar	Moderate
Toluene	Nonpolar	Low

Note: Polar aprotic solvents generally accelerate SN2 reactions.[1]

Experimental Protocols

Protocol 1: General Procedure for N-Alkylation of Diethylamine

This protocol describes a general method for the synthesis of a tertiary amine via the N-alkylation of diethylamine with an alkyl halide.

Materials:

• Diethylamine

• Alkyl halide (e.g., 1-bromopentane)

• N,N-Diisopropylethylamine (DIPEA) or Potassium Carbonate (K2CO3)

• Anhydrous acetonitrile (ACN)

• Round-bottom flask

• Magnetic stirrer

• Reflux condenser

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• In a dry round-bottom flask under an inert atmosphere, dissolve diethylamine (2.0 eq.) in anhydrous acetonitrile.

• To the stirred solution, add a non-nucleophilic base such as DIPEA (1.5 eq.).

• Slowly add the alkyl halide (1.0 eq.) to the mixture dropwise at room temperature.

• Heat the reaction mixture to reflux (approximately 82°C for acetonitrile) and monitor the progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Once the reaction is complete, cool the mixture to room temperature.

• Remove the solvent under reduced pressure.

• Dissolve the residue in a suitable organic solvent (e.g., diethyl ether) and wash with saturated aqueous sodium bicarbonate solution, followed by brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude tertiary amine.

• Purify the product by column chromatography or distillation.

Experimental Workflow

Caption: Experimental workflow for N-alkylation of diethylamine.

Protocol 2: General Procedure for Reductive Amination of Diethylamine

This protocol outlines a general method for the synthesis of a tertiary amine from diethylamine and an aldehyde.

Materials:

• Diethylamine

• Aldehyde (e.g., benzaldehyde)

• Sodium triacetoxyborohydride (NaBH(OAc)3) or Sodium cyanoborohydride (NaBH3CN)

• Dichloromethane (DCM) or 1,2-Dichloroethane (DCE)

• Acetic acid (catalytic amount)

• Round-bottom flask

• Magnetic stirrer

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a round-bottom flask under an inert atmosphere, add the aldehyde (1.0 eq.) and diethylamine (1.2 eq.) in dichloromethane.

• Add a catalytic amount of acetic acid to the mixture and stir at room temperature for 30-60 minutes to facilitate iminium ion formation.

• In a separate flask, prepare a slurry of the reducing agent (e.g., NaBH(OAc)3, 1.5 eq.) in dichloromethane.

• Slowly add the reducing agent slurry to the reaction mixture.

• Stir the reaction at room temperature and monitor its progress by TLC or GC-MS.

• Upon completion, quench the reaction by the slow addition of saturated aqueous sodium bicarbonate solution.

• Separate the organic layer, and extract the aqueous layer with dichloromethane.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Experimental Workflow

Caption: Experimental workflow for reductive amination.

References

• 1. benchchem.com [benchchem.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Minimizing Quaternary Ammonium Salt Formation

This technical support center is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) regarding the minimization of quaternary ammonium salt formation during chemical syntheses.

Troubleshooting Guide

Directly addressing specific issues encountered during experiments.

Problem	Potential Cause	Recommended Solution
High percentage of quaternary salt byproduct detected.	Excess alkylating agent.	Use a stoichiometric amount or a slight excess of the amine relative to the alkylating agent. A slow, controlled addition of the alkylating agent can also be beneficial.[1]
Reaction temperature is too high.	Lower the reaction temperature. While this may decrease the overall reaction rate, it can disproportionately slow the second alkylation step, thus improving selectivity for the tertiary amine.[1]
The tertiary amine product is more nucleophilic than the starting amine.	This is an inherent property of many amine alkylations.[1] Consider alternative synthetic routes like reductive amination where this is not a factor.
Reaction is slow and still produces quaternary salt.	Acid byproduct formation.	The reaction of an amine with an alkyl halide produces an acid (HX) which can protonate the starting amine, rendering it non-nucleophilic.[1] Add a non-nucleophilic base, such as N,N-Diisopropylethylamine (Hünig's base), to neutralize the acid as it forms.[1]
Purification is difficult due to the water-solubility of the quaternary salt.	Polar nature of the byproduct.	Quaternary ammonium salts are often highly water-soluble.[1] During aqueous work-up, the salt will preferentially partition into the aqueous layer, aiding separation. If the desired tertiary amine is also somewhat water-soluble, multiple extractions with an organic solvent may be necessary. In some cases, specialized purification techniques like ion-exchange chromatography may be required.
Standard alkylation consistently fails to provide the desired tertiary amine selectively.	Unfavorable reaction kinetics.	The rate of the second alkylation (forming the quaternary salt) is comparable to or faster than the first alkylation.[1] Switch to an alternative synthetic methodology such as reductive amination or using different alkylating agents like alcohols in the presence of a catalyst.[2][3]

Frequently Asked Questions (FAQs)

Q1: What is quaternary ammonium salt formation and why is it problematic?

Quaternary ammonium salt formation is a common side reaction during the N-alkylation of primary or secondary amines to produce tertiary amines. After the initial alkylation, the newly formed tertiary amine can react again with the alkylating agent to form a positively charged quaternary ammonium salt.[2][4] This overalkylation is often undesirable as it consumes the desired product and the starting materials, leading to lower yields.[1] Furthermore, the resulting quaternary salts can complicate product purification due to their different solubility profiles, often being highly water-soluble.[1]

Q2: How does stoichiometry control the formation of quaternary salts?

Stoichiometry is a critical factor. Using an excess of the alkylating agent significantly increases the probability of the tertiary amine product undergoing a second alkylation to form the quaternary salt.[1] To favor the formation of the tertiary amine, it is generally recommended to use the amine as the limiting reagent or to maintain a high concentration of the starting amine relative to the alkylating agent throughout the reaction. This can be achieved by slowly adding the alkylating agent to the reaction mixture.[1]

Q3: What role does steric hindrance play in preventing quaternary salt formation?

Steric hindrance around the nitrogen atom can significantly inhibit the formation of quaternary ammonium salts.[5][6][7] If the starting amine or the alkylating agent has bulky substituents, the approach of the alkylating agent to the tertiary amine for the second alkylation step becomes sterically hindered. This steric repulsion raises the activation energy for the formation of the quaternary salt, thereby slowing down the reaction rate relative to the formation of the tertiary amine.[8] Researchers can leverage this by choosing bulkier protecting groups on the amine or using more sterically demanding alkylating agents if the target molecule allows.[5]

Q4: Are there alternative methods to direct alkylation for synthesizing tertiary amines that avoid quaternary salt formation?

Yes, several alternative methods can circumvent the issue of quaternary salt formation. One of the most common and effective alternatives is reductive amination .[1][9][10] This method involves the reaction of a secondary amine with an aldehyde or ketone to form an iminium ion, which is then reduced in situ to the tertiary amine. Since this method does not use alkyl halides, over-alkylation to the quaternary salt is not possible.[1] Other methods include the use of alcohols as alkylating agents in the presence of a catalyst, or the alkylation of sulfonamides followed by deprotection.[3][11]

Key Experimental Protocols

Protocol 1: Controlled Alkylation with Slow Addition

This protocol aims to minimize quaternary salt formation by maintaining a relative excess of the amine compared to the alkylating agent throughout the reaction.

Materials:

• Secondary amine

• Alkyl halide (e.g., alkyl iodide or bromide)

• Anhydrous polar aprotic solvent (e.g., acetonitrile or DMF)

• Syringe pump

Procedure:

• In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve the secondary amine in the anhydrous solvent.

• Using a syringe pump, add the alkyl halide dropwise to the stirred solution over a period of several hours.

• Monitor the reaction progress using a suitable analytical technique (e.g., TLC, GC-MS, or LC-MS).

• Once the starting amine is consumed, or the reaction has reached optimal conversion to the tertiary amine, stop the reaction.

• Proceed with standard aqueous work-up and purification procedures.

Protocol 2: Reductive Amination

This protocol provides a general procedure for the synthesis of a tertiary amine from a secondary amine and an aldehyde, completely avoiding the possibility of quaternary salt formation.

Materials:

• Secondary amine

• Aldehyde or ketone

• Reducing agent (e.g., sodium triacetoxyborohydride, sodium cyanoborohydride)

• Anhydrous solvent (e.g., dichloromethane, 1,2-dichloroethane, or methanol)

• Acetic acid (optional, as a catalyst)

Procedure:

• To a stirred solution of the secondary amine and the aldehyde or ketone in the anhydrous solvent, add the reducing agent portion-wise at room temperature. A small amount of acetic acid can be added to catalyze iminium ion formation.

• Stir the reaction mixture at room temperature until the starting materials are consumed, as monitored by TLC or GC-MS.

• Carefully quench the reaction by adding a saturated aqueous solution of sodium bicarbonate.

• Extract the product into an organic solvent (e.g., dichloromethane or ethyl acetate).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude tertiary amine.

• Purify the product as necessary, typically by column chromatography.

Visualizations

Caption: Comparison of direct alkylation and reductive amination pathways.

Caption: Workflow for controlled N-alkylation to minimize side products.

References

• 1. benchchem.com [benchchem.com]
• 2. Amine alkylation - Wikipedia [en.wikipedia.org]
• 3. Substituted amine synthesis by amination (alkylation) [organic-chemistry.org]
• 4. chemguide.co.uk [chemguide.co.uk]
• 5. Steric Effects of N-Alkyl Group on the Base-Induced Nitrogen to Carbon Rearrangement of Orthogonally Protected N-Alkyl Arylsulphonamides - PMC [pmc.ncbi.nlm.nih.gov]
• 6. connectsci.au [connectsci.au]
• 7. osti.gov [osti.gov]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. A general carbonyl alkylative amination for tertiary amine synthesis facilitated by visible light - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Synthesis of tertiary arylamines: Lewis acid-catalyzed direct reductive N-alkylation of secondary amines with ketones through an alternative pathway - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 11. youtube.com [youtube.com]

Technical Support Center: Separation of Ethylamine, Diethylamine, and Triethylamine Mixtures

This technical support center provides comprehensive troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the separation of ethylamine, diethylamine, and triethylamine mixtures. Our aim is to address common challenges and provide detailed experimental protocols to ensure successful purification.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in separating a mixture of ethylamine, diethylamine, and triethylamine?

A1: The primary challenges stem from the close boiling points of the components and the formation of azeotropes, particularly with water. Diethylamine, for instance, is difficult to separate from water by simple distillation.[1] These factors can lead to incomplete separation and cross-contamination of the fractions.

Q2: Which separation technique is most suitable for an industrial-scale separation of these amines?

A2: For industrial-scale separation, multi-stage distillation is the most common and effective method.[2] This often involves a series of distillation columns operating under different conditions, sometimes including extractive distillation to break azeotropes.[3][4]

Q3: Can I use gas chromatography (GC) or high-performance liquid chromatography (HPLC) to separate these amines?

A3: Yes, both GC and HPLC are excellent analytical techniques for separating and quantifying ethylamines, especially for assessing purity. However, for preparative or large-scale purification, distillation is more practical. For GC analysis, issues like peak tailing can occur due to the basic nature of amines.[5] HPLC methods, often involving derivatization, can also provide good separation.

Q4: What is an azeotrope and how does it affect the separation of ethylamines?

A4: An azeotrope is a mixture of liquids that has a constant boiling point and composition throughout distillation.[6] Ethylamines, particularly in the presence of water, can form azeotropes, making it impossible to achieve complete separation by conventional distillation alone.[7][8] For example, a ternary azeotrope of triethylamine, ethanol, and water can form.[1] Breaking these azeotropes often requires advanced techniques like extractive distillation or pressure-swing distillation.

Troubleshooting Guides

Fractional Distillation

Issue: Poor separation between ethylamine, diethylamine, and triethylamine fractions.

• Possible Cause: Insufficient column efficiency (not enough theoretical plates).

  • Solution: Increase the length of the distillation column or use a more efficient packing material to increase the number of theoretical plates.

• Possible Cause: Distillation rate is too fast.

  • Solution: Reduce the heating rate to allow for proper vapor-liquid equilibrium to be established on each theoretical plate. A slow and steady distillation rate is crucial for good separation.

• Possible Cause: Fluctuations in heating or cooling.

  • Solution: Ensure a stable heat source and consistent cooling water flow rate to the condenser. Insulate the distillation column to minimize heat loss.

• Possible Cause: Presence of azeotropes.

  • Solution: If water is present, it can form azeotropes. Consider drying the amine mixture before distillation or using extractive distillation.

Issue: Product fractions are contaminated with water.

• Possible Cause: Incomplete drying of the initial mixture.

  • Solution: Dry the amine mixture thoroughly before distillation using a suitable drying agent like potassium hydroxide (KOH) pellets or molecular sieves.

• Possible Cause: Azeotropic distillation with water.

  • Solution: Employ extractive distillation with a suitable solvent to break the amine-water azeotrope. Alternatively, chemical drying agents that react with water can be used.[6]

Extractive Distillation

Issue: The chosen solvent is not effective in breaking the azeotrope.

• Possible Cause: The solvent does not sufficiently alter the relative volatilities of the amines and water.

  • Solution: Select a solvent with a higher boiling point than the amines that is completely miscible and does not form an azeotrope with any of the components.[9] The solvent should enhance the volatility difference between the components to be separated.[4]

• Possible Cause: Incorrect solvent-to-feed ratio.

  • Solution: Optimize the solvent-to-feed ratio. Too little solvent may not be effective, while too much can increase energy costs for solvent recovery.

Gas Chromatography (GC) Analysis

Issue: Tailing peaks for the amines.

• Possible Cause: Interaction of the basic amines with active sites (e.g., silanol groups) on the column or in the injector liner.

  • Solution: Use a base-deactivated column specifically designed for amine analysis. Ensure the injector liner is also deactivated. Regular conditioning of the column at a higher temperature can help maintain performance.

• Possible Cause: Column contamination.

  • Solution: Bake out the column at a high temperature to remove contaminants. If the problem persists, the column may need to be replaced.

High-Performance Liquid Chromatography (HPLC) Analysis

Issue: Poor peak shape or resolution.

• Possible Cause: Strong interaction between the basic amines and the silica-based stationary phase.

  • Solution: Add a basic modifier, such as triethylamine (TEA), to the mobile phase to reduce peak tailing.[10] Using a column specifically designed for basic compounds can also improve separation.

• Possible Cause: Column overloading.

  • Solution: Reduce the sample concentration or injection volume.

Experimental Protocols

Fractional Distillation for Separation of Ethylamine, Diethylamine, and Triethylamine

This protocol describes a general procedure for separating a mixture of the three ethylamines in a laboratory setting.

Methodology:

• Drying the Mixture:

  • To the amine mixture, add anhydrous potassium hydroxide (KOH) pellets and stir for several hours, or let it stand overnight. The KOH will react with any residual water.

• Apparatus Setup:

  • Assemble a fractional distillation apparatus with a round-bottom flask, a fractionating column (e.g., Vigreux or packed column), a distillation head with a thermometer, a condenser, and a receiving flask. Ensure all glass joints are properly sealed.

• Distillation:

  • Heat the round-bottom flask gently using a heating mantle.

  • Collect the fractions based on their boiling points. The temperature at the distillation head should remain constant during the collection of each pure fraction.

  • Fraction 1 (Ethylamine): Boiling point ~17°C. The receiving flask should be cooled in an ice bath to minimize loss due to evaporation.

  • Fraction 2 (Diethylamine): Boiling point ~55°C.

  • Fraction 3 (Triethylamine): Boiling point ~89°C.

• Purity Analysis:

  • Analyze the purity of each fraction using gas chromatography (GC) or proton NMR.

Extractive Distillation to Break Amine-Water Azeotrope (Conceptual Laboratory Adaptation)

This protocol outlines the concept of using extractive distillation, which is primarily an industrial process, adapted for a laboratory scale to separate an amine from an aqueous mixture.

Methodology:

• Apparatus Setup:

  • Set up a distillation apparatus with a two-necked round-bottom flask, a fractionating column, a distillation head, a condenser, and a receiving flask. The second neck of the flask is for the addition of the extractive solvent.

• Solvent Selection:

  • Choose a high-boiling point solvent that is miscible with the components and alters their relative volatilities. For separating amines from water, a suitable solvent would be one that preferentially increases the volatility of the amine relative to water.

• Distillation:

  • Heat the amine-water mixture in the round-bottom flask.

  • Slowly add the extractive solvent from an addition funnel into the top of the fractionating column.

  • The solvent will flow down the column, interacting with the vapor and liquid phases.

  • The more volatile component (the amine in this case) will distill over and be collected in the receiving flask.

  • The less volatile component (water) and the extractive solvent will remain in the distillation flask.

• Solvent Recovery:

  • The extractive solvent can be recovered from the distillation flask by simple distillation, leaving the water behind.

Quantitative Data

Table 1: Physical Properties of Ethylamines

Compound	Molecular Weight ( g/mol )	Boiling Point (°C) at 1 atm	Density (g/mL) at 20°C
Ethylamine	45.08	16.6	0.689
Diethylamine	73.14	55.5	0.707
Triethylamine	101.19	89.5	0.726

Table 2: Typical Operating Conditions for Industrial Distillation of Ethylamines[1]

Distillation Stage	Pressure (bars)	Reflux Ratio	Number of Theoretical Plates	Top Product	Bottom Product
MEA/DEA from TEA/Water	0.1 - 1.5	1:1 to 5:1	40 - 50	Monoethylamine & Diethylamine	Triethylamine & Water
MEA from DEA	2 - 10	1:1 to 10:1	20 - 30	Monoethylamine	Diethylamine

Visualizations

Caption: Industrial separation workflow for an ethylamine, diethylamine, and triethylamine mixture.

Caption: Troubleshooting logic for poor separation in fractional distillation.

References

• 1. US4152219A - Separation of ethylamines - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. scribd.com [scribd.com]
• 5. Problems with low level amines by GC-FID - Chromatography Forum [chromforum.org]
• 6. Azeotrope - Wikipedia [en.wikipedia.org]
• 7. publications.lib.chalmers.se [publications.lib.chalmers.se]
• 8. atlantis-press.com [atlantis-press.com]
• 9. intactone.com [intactone.com]
• 10. scribd.com [scribd.com]

Addressing challenges in the gas chromatography analysis of volatile amines

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals encountering challenges in the gas chromatography (GC) analysis of volatile amines.

Troubleshooting Guide

This guide addresses common issues encountered during the GC analysis of volatile amines in a question-and-answer format, providing specific solutions and preventative measures.

Q1: Why am I observing significant peak tailing for my volatile amine analytes?

A1: Peak tailing is the most common issue in volatile amine analysis and is primarily caused by the basic nature and high polarity of these compounds.[1][2][3] Amines can interact with active silanol groups present in the GC inlet, column, and other parts of the sample pathway, leading to broad, asymmetric peaks that are difficult to integrate accurately.[1][2][3]

Troubleshooting Steps:

• Column Selection: Employ a specialized base-deactivated column. Columns like the Rtx-Volatile Amine are specifically designed with a unique deactivation process to create an inert surface, minimizing interactions with basic compounds and promoting symmetrical peak shapes.[1][2][4]

• Inlet Maintenance: Regularly inspect and replace the inlet liner and septum. Active sites can develop on dirty or aged liners, contributing to peak tailing. Using a base-deactivated liner is highly recommended.[5][6]

• Column Conditioning: Properly condition the column according to the manufacturer's instructions to ensure the removal of any residual impurities and to create a stable, inert surface.

• System Priming: In some cases, injecting a high-concentration amine standard a few times before running samples can help to passivate active sites throughout the system. This is a temporary solution and indicates underlying activity issues.[1][3]

• Derivatization: If peak tailing persists, consider derivatization to block the active amine group, making the analyte less polar and more volatile.[3][7][8]

Q2: My volatile amine peaks are broad and poorly resolved, especially at the beginning of the chromatogram. What could be the cause?

A2: Poor resolution and broad peaks for early-eluting amines can be attributed to several factors, including inefficient separation at low temperatures, improper injection technique, or issues with the sample matrix.

Troubleshooting Steps:

• Optimize Oven Temperature Program: Start with a low initial oven temperature (e.g., 40°C) to ensure good retention and separation of highly volatile amines.[1][7][9] A slow initial ramp rate can also improve the separation of early eluting compounds.

• Injection Technique: For splitless injections, ensure the initial oven temperature is at least 20°C below the boiling point of the sample solvent to allow for proper solvent focusing.[10][11] A poorly focused injection will result in broad starting peaks.

• Column Choice: A column with a thicker film can enhance the retention of volatile compounds, leading to better separation at the beginning of the chromatogram.[1][12]

• Headspace Analysis: If analyzing samples in a complex matrix like water or biological fluids, consider using headspace GC. This technique introduces only the volatile components into the GC system, minimizing matrix effects that can cause peak broadening.[7][9][13]

Q3: I am experiencing poor reproducibility and a loss of signal for my volatile amine standards. What should I investigate?

A3: Poor reproducibility and signal loss are often due to analyte adsorption at active sites within the GC system or degradation of the column.[3][7]

Troubleshooting Steps:

• Check for Leaks: Leaks in the injection port or column fittings can lead to variable sample introduction and loss of analytes. Use an electronic leak detector to systematically check all connections.

• Inlet and Liner Inertness: Ensure the inlet liner is deactivated and clean. Non-volatile matrix components can accumulate in the liner, creating active sites that irreversibly adsorb amines.

• Column Stability: If analyzing samples in harsh matrices like water, ensure your column is robust enough to withstand these conditions. Some columns can degrade with repeated water injections, leading to a decline in performance.[2][3] Columns specifically designed for volatile amines often have enhanced stability.[2][4]

• Sample Preparation: For aqueous samples, consider adjusting the pH to a more basic level (e.g., by adding NaOH) to ensure the amines are in their free base form, which is more volatile.[7][9] Adding salt can also increase the volatility of the amines.[7][9]

Frequently Asked Questions (FAQs)

Q1: What is the best type of GC column for analyzing volatile amines?

A1: The best choice is a capillary column specifically designed for amine analysis, often referred to as a "volatile amine" or "base-deactivated" column.[1][2][14] These columns have a stationary phase that has undergone a special treatment to minimize the presence of active silanol groups, resulting in symmetrical peaks and improved reproducibility for basic compounds.[1][12] An example is the Rtx-Volatile Amine column.[1][2][4]

Q2: When should I consider derivatization for volatile amine analysis?

A2: Derivatization is a valuable technique to consider when you are unable to achieve satisfactory peak shape or sensitivity with direct analysis.[8][15] It is particularly useful for:

• Improving Peak Shape: By converting the polar amine group into a less polar derivative, interactions with active sites are minimized, leading to sharper, more symmetrical peaks.[8][15][16]

• Increasing Volatility: Some less volatile amines can be made more amenable to GC analysis by converting them into more volatile derivatives.[7][8]

• Enhancing Sensitivity: Certain derivatizing agents can introduce moieties that provide a stronger response with specific detectors, such as an electron capture detector (ECD) for halogenated derivatives.[16]

Q3: What are some common derivatization reagents for volatile amines?

A3: Several types of reagents can be used to derivatize amines for GC analysis. Common classes include:

• Silylating Reagents: These reagents, such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA), replace active hydrogens on the amine with a non-polar trimethylsilyl (TMS) group.[8]

• Acylating Reagents: Reagents like trifluoroacetic anhydride (TFAA) react with primary and secondary amines to form stable, volatile derivatives.

• Chloroformates: Isobutyl chloroformate is a reagent used for the derivatization of both primary and secondary amines.[17]

Q4: Can I analyze volatile amines in aqueous samples without derivatization?

A4: Yes, it is possible to analyze volatile amines in aqueous samples without derivatization, and this is often preferred to simplify sample preparation.[7][9] The key is to use a highly inert, base-deactivated GC column that is stable in the presence of water.[2][3] Additionally, headspace GC is a powerful technique for analyzing volatile amines in aqueous matrices as it minimizes the amount of water introduced into the GC system.[7][9]

Q5: What are the key parameters to optimize for headspace GC analysis of volatile amines?

A5: For successful headspace GC analysis of volatile amines, the following parameters are critical:

• Sample pH: The sample should be made basic (e.g., by adding NaOH) to convert amine salts to their more volatile free base form.[7][9]

• Salt Concentration: Adding a salt like potassium chloride (KCl) to the sample can increase the partitioning of volatile amines into the headspace.[7][9]

• Incubation Temperature and Time: These parameters need to be optimized to ensure efficient partitioning of the analytes into the headspace without causing thermal degradation. A typical starting point is 70°C for 10 minutes.[7][9]

Experimental Protocols

Protocol 1: Derivatization-Free Analysis of Volatile Amines by Headspace GC-MS

This method is suitable for the analysis of short-chain volatile amines in aqueous matrices such as plasma or urine.[7][9]

1. Sample Preparation: a. To a 20 mL headspace vial, add 400 µL of the sample (e.g., plasma or urine). b. Add 750 µL of a solution containing 2 mol/L NaOH and 0.5 mol/L KCl to liberate the free amines.[9] c. Immediately seal the vial.

2. Headspace GC-MS Parameters:

Parameter	Value
GC System	Gas chromatograph with a headspace autosampler
Column	Rtx-Volatile Amine (30 m x 0.32 mm ID, 5 µm df) or equivalent[9]
Carrier Gas	Helium at a constant flow of 2 mL/min[9]
Injector Temp.	200°C[9]
Split Ratio	7:1[9]
Headspace Incubation Temp.	70°C[9]
Headspace Incubation Time	10 minutes[9]
Oven Program	40°C (hold 4 min), then ramp at 25°C/min to 250°C (hold 3 min)[9]
MS Detector	Single Ion Monitoring (SIM) mode for target analytes

Protocol 2: Derivatization of Volatile Amines with Isobutyl Chloroformate followed by GC-MS

This protocol is for the analysis of a broader range of volatile and non-volatile amines and is applicable to samples like beverages.[17]

1. Derivatization Procedure: a. To 1 mL of the sample in a vial, add a suitable internal standard. b. Add 1 mL of ethanol and 0.5 mL of pyridine. c. Cool the mixture in an ice bath. d. Slowly add 0.2 mL of isobutyl chloroformate while vortexing. e. Allow the reaction to proceed for 1 minute. f. Add 2 mL of hexane and vortex for 1 minute to extract the derivatives. g. Centrifuge and inject 1 µL of the upper hexane layer into the GC-MS.

2. GC-MS Parameters:

Parameter	Value
GC System	Standard gas chromatograph
Column	A suitable capillary column (e.g., DB-5ms)
Carrier Gas	Helium at a constant flow of 1 mL/min
Injector Temp.	250°C
Split Ratio	10:1
Oven Program	60°C (hold 1 min), then ramp at 10°C/min to 280°C (hold 5 min)
MS Detector	Scan mode or SIM mode for target analytes

Visualizations

Caption: Troubleshooting workflow for peak tailing in volatile amine analysis.

Caption: Experimental workflow for headspace GC-MS analysis of volatile amines.

References

• 1. Advanced Capillary Column Technology Improves Analysis of Volatile Amines [restek.com]
• 2. Robust GC Analysis of Volatile Amines on the Rtx-Volatile Amine Column [restek.com]
• 3. thamesrestek.co.uk [thamesrestek.co.uk]
• 4. restek.com [restek.com]
• 5. GC Tech Tip: Peak Shape Problems - Tailing Peaks | Phenomenex [phenomenex.com]
• 6. Problems with low level amines by GC-FID - Chromatography Forum [chromforum.org]
• 7. benchchem.com [benchchem.com]
• 8. GC Technical Tip: Derivation for GC | Phenomenex [discover.phenomenex.com]
• 9. Derivatization‐free determination of short‐chain volatile amines in human plasma and urine by headspace gas chromatography‐mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 10. elementlabsolutions.com [elementlabsolutions.com]
• 11. youtube.com [youtube.com]
• 12. agilent.com [agilent.com]
• 13. iltusa.com [iltusa.com]
• 14. velocityscientific.com.au [velocityscientific.com.au]
• 15. researchgate.net [researchgate.net]
• 16. mdpi.com [mdpi.com]
• 17. books.rsc.org [books.rsc.org]

Improving the stability of diethylamine samples on silica gel for analysis

This technical support center provides troubleshooting guidance and answers to frequently asked questions regarding the stability and analysis of diethylamine (DEA) samples collected on silica gel. The information is intended for researchers, scientists, and professionals in drug development and analytical testing.

Frequently Asked Questions (FAQs)

Q1: Why are my diethylamine recovery rates from silica gel tubes often low and inconsistent?

A: This is a well-documented issue stemming from the chemical properties of both diethylamine and silica gel.[1][2] Diethylamine is a basic amine, while the surface of standard silica gel is covered with acidic silanol groups (Si-OH).[3] This leads to strong acid-base interactions, causing the diethylamine to bind tightly (irreversible adsorption) or degrade on the silica surface, which results in poor desorption efficiency and low, unreliable recovery rates.[3][4] This instability is a known limitation acknowledged by organizations like NIOSH and OSHA.[1][2][5]

Q2: What are the recommended storage conditions for diethylamine samples on silica gel tubes?

A: To minimize sample loss, it is crucial to handle and store the samples properly. Immediately after collection, the tubes should be sealed and kept refrigerated, including during shipment to the laboratory.[5][6] For long-term storage (beyond one month), samples should be stored at -20°C to maximize the integrity of the analyte.[7] General guidance for sorbent tubes recommends storage at temperatures below 4°C.[8]

Q3: Are there better alternatives to standard silica gel for sampling diethylamine?

A: Yes. Due to the inherent instability issues, regulatory methods often recommend using an alternative sorbent that includes an in-situ derivatizing agent.[2][5] The OSHA Method 41, for example, specifies using a sampling tube containing Amberlite XAD-7 resin coated with 10% NBD chloride (7-chloro-4-nitrobenzo-2-oxa-1,3-diazole).[1][9][10] This reagent reacts with diethylamine as it is sampled, forming a more stable, colored, and fluorescent derivative directly on the sorbent material, which significantly improves stability and analytical sensitivity.[1]

Q4: What is derivatization and why is it recommended for analyzing diethylamine?

A: Derivatization is a chemical reaction that transforms an analyte (in this case, diethylamine) into a new compound (a derivative) with properties that are better suited for analysis. Free, underivatized low molecular weight amines are difficult to analyze, especially by gas chromatography (GC), because they are polar and can interact with active sites in the analytical system, leading to poor peak shapes (tailing) and low sensitivity.[11] Derivatization creates a more stable, less polar, and more easily detectable product, overcoming these challenges and improving the accuracy of quantification.[12][13]

Troubleshooting Guide

Problem: Low or No Diethylamine Peak Detected in Chromatogram

Possible Cause	Recommended Solution
Sample Loss on Sorbent	Diethylamine has likely degraded or become irreversibly adsorbed to the acidic silica gel. Solution: Switch to a more inert sampling medium, such as the NBD chloride-coated XAD-7 resin recommended in OSHA Method 41, which stabilizes the amine during collection.[1][2]
Incomplete Desorption	The solvent and procedure may not be effective at removing the strongly bound diethylamine from the silica gel. Solution: NIOSH Method 2010 suggests desorbing with 1 mL of dilute sulfuric acid in 10% (v/v) aqueous methanol and agitating in an ultrasonic bath for 3 hours to improve recovery.[2]
Degradation During Storage	The sample may have degraded between collection and analysis due to improper storage. Solution: Ensure a strict cold chain is maintained. Samples must be refrigerated (<4°C) or frozen (-20°C for long-term) immediately after collection and until they are prepared for analysis.[6][7]

Problem: Poor Chromatography (Peak Tailing, Broad Peaks)

Possible Cause	Recommended Solution
Interaction with Active Sites	Free amines are notorious for interacting with acidic sites within the GC injector, column, or detector, causing poor peak shape.[11] Solution: The most effective approach is to derivatize the diethylamine before analysis. This creates a less polar and more stable compound, resulting in sharper, more symmetrical peaks.[13]
High Sample Polarity	The high polarity of underivatized diethylamine is not ideal for many standard GC columns. Solution: In addition to derivatization, ensure you are using a base-deactivated GC column specifically designed for amine analysis.

Data and Methods

Comparison of Sampling and Analysis Methods

The following table compares the NIOSH method using silica gel with the OSHA method that employs a coated sorbent to overcome stability issues.

Parameter	NIOSH Method 2010	OSHA Method 41
Sorbent Material	Silica Gel (150 mg / 75 mg)	XAD-7 Resin coated with 10% NBD Chloride
Key Feature	Standard adsorbent, but known stability issues for low molecular weight amines.[2][5]	In-situ derivatization forms a stable product during sample collection.[1]
Desorption Solvent	1 mL dilute H₂SO₄ in 10% aqueous methanol.[2]	5% (w/v) NBD chloride in tetrahydrofuran (THF) with sodium bicarbonate.[1]
Analytical Technique	Gas Chromatography with Flame Ionization Detector (GC-FID).[2][6]	High-Performance Liquid Chromatography (HPLC) with Fluorescence or Visible Detector.[1]
Stability	Not stable; requires immediate refrigeration and prompt analysis.[2][6]	Samples are stable at room temperature for at least two weeks.[10]

Common Derivatization Reagents for Amine Analysis

Reagent	Full Name	Suitable for	Analytical Method	Key Features
NBD Chloride	7-chloro-4-nitrobenzo-2-oxa-1,3-diazole	Primary & Secondary Amines	HPLC	Forms a stable, fluorescent derivative. Used in validated OSHA methods.[1][11]
Dansyl Chloride	5-(Dimethylamino)naphthalene-1-sulfonyl chloride	Primary & Secondary Amines	HPLC	Produces highly fluorescent and stable derivatives.[12]
FMOC-Cl	9-Fluorenylmethoxycarbonyl chloride	Primary & Secondary Amines	HPLC	Common pre-column derivatizing reagent for amines.[12]
Alkyl Chloroformates	e.g., Isobutyl chloroformate	Primary & Secondary Amines	GC	Reaction can be carried out in aqueous solutions; derivatives are stable for GC analysis.[12][14]

Experimental Protocols

Protocol 1: In-Situ Derivatization and Analysis (Based on OSHA Method 41)

This method stabilizes diethylamine by converting it to a derivative during sample collection.

• Sampling: Calibrate a personal sampling pump to a flow rate of 0.2 L/min. Draw a known volume of air (recommended: 10 L) through a sampling tube containing XAD-7 resin coated with 10% NBD chloride.[1]

• Sample Preparation: After sampling, seal the tube. In the lab, break the ends of the tube and transfer the front and back sorbent sections to separate 2-mL vials.

• Desorption & Derivatization: Add 2.0 mL of 5% (w/v) NBD chloride in tetrahydrofuran (THF) containing a small amount of sodium bicarbonate to each vial.[1]

• Heating: Cap the vials tightly and heat them in a water bath at 60°C for 2.5 hours to ensure the derivatization reaction is complete.[1]

• Analysis: After cooling to room temperature, analyze the samples by HPLC using a fluorescence (465 nm excitation, 525 nm emission) or visible (465 nm) detector.[1]

Visualized Workflows and Concepts

Caption: Decision workflow for selecting an appropriate analytical method.

References

• 1. osha.gov [osha.gov]
• 2. cdc.gov [cdc.gov]
• 3. m.youtube.com [m.youtube.com]
• 4. silicycle.com [silicycle.com]
• 5. Page:NIOSH Manual of Analytical Methods - 2010.pdf/1 - Wikisource, the free online library [en.wikisource.org]
• 6. Analytical Method [keikaventures.com]
• 7. The effect of silica desiccation under different storage conditions on filter-immobilized environmental DNA - PMC [pmc.ncbi.nlm.nih.gov]
• 8. nemc.us [nemc.us]
• 9. DIETHYLAMINE | Occupational Safety and Health Administration [osha.gov]
• 10. A solid sorbent air sampling and analytical procedure for methyl-, dimethyl-, ethyl-, and diethylamine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. osha.gov [osha.gov]
• 12. The Importance of Derivatizing Reagent in Chromatography Applications for Biogenic Amine Detection in Food and Beverages - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. books.rsc.org [books.rsc.org]

How to purify diethylamine by distillation for high-purity applications

This technical support guide provides researchers, scientists, and drug development professionals with detailed protocols, troubleshooting advice, and frequently asked questions regarding the purification of diethylamine by distillation for high-purity applications.

Troubleshooting Guide

Encountering issues during distillation can compromise the purity of your diethylamine. This guide addresses common problems in a question-and-answer format to help you navigate these challenges.

Issue ID	Question	Possible Causes	Suggested Solutions
DEA-T01	The distillation is very slow or not occurring at the expected temperature.	- Inadequate heating of the distillation flask.- Heat loss from the distillation column.- Incorrect thermometer placement.- Presence of a high-boiling impurity.	- Ensure the heating mantle is in good contact with the flask and set to an appropriate temperature.- Insulate the distillation column with glass wool or aluminum foil to prevent heat loss.[1]- The top of the thermometer bulb should be level with the side arm of the distillation head to accurately measure the temperature of the vapor entering the condenser.[2]- If the temperature is significantly higher than the boiling point of diethylamine, your starting material may be heavily contaminated with a higher boiling point substance.
DEA-T02	The temperature is fluctuating during distillation.	- Uneven boiling (bumping).- Inconsistent heat source.- The distillation is complete, and a higher boiling point fraction is beginning to distill.	- Add boiling chips or a magnetic stir bar to the distillation flask to ensure smooth boiling.[3]- Use a voltage controller for the heating mantle to provide a steady heat supply.- If the temperature rises sharply and remains stable at a higher plateau, you are collecting a different fraction. Stop the distillation if you only require pure diethylamine.
DEA-T03	The collected distillate is cloudy.	- Water contamination.- The distillation rate is too fast, causing aerosol formation.	- Diethylamine is miscible with water.[4] Ensure all glassware is thoroughly dried before starting. Consider a pre-drying step with a suitable drying agent if water contamination is suspected.- Reduce the heating rate to ensure a slow and steady distillation.
DEA-T04	A strong ammonia-like or fishy odor is present in the lab.	- Leaks in the distillation apparatus.	- Diethylamine has a strong, unpleasant odor.[4] Immediately turn off the heat source and allow the apparatus to cool. Check all joints and connections for a secure fit. Use appropriate joint clips. Ensure the distillation is performed in a well-ventilated fume hood.
DEA-T05	The purified diethylamine turns yellow or brown upon storage.	- Oxidation of the diethylamine.	- Store purified diethylamine under an inert atmosphere (e.g., nitrogen or argon) in a tightly sealed, amber glass bottle to protect it from air and light. For long-term storage, refrigeration is recommended.

Frequently Asked Questions (FAQs)

1. What are the common impurities in commercial diethylamine?

Commercial diethylamine is typically synthesized from ethanol and ammonia.[4] This process can lead to the presence of related amines as impurities, primarily:

• Ethylamine: A primary amine.

• Triethylamine: A tertiary amine.[5][6]

• Water: Due to its miscibility with diethylamine.[4]

• Oxidation products: Diethylamine can oxidize over time, leading to a yellow or brown discoloration.

2. How can I remove these impurities by distillation?

Fractional distillation is an effective method for separating diethylamine from its common impurities due to differences in their boiling points.[1][2][3]

Boiling Points of Diethylamine and Common Impurities

Compound	Boiling Point (°C)
Ethylamine	~17
Diethylamine	55-56 [4]
Triethylamine	~89[5][6]
Water	100

By carefully controlling the distillation temperature, you can separate these components. Ethylamine will distill first, followed by diethylamine. Triethylamine and water will remain in the distillation flask as higher-boiling residues.

3. Is it possible to purify diethylamine if it is in its salt form (e.g., diethylamine hydrochloride)?

Yes. To distill diethylamine from its hydrochloride salt, you must first liberate the free amine. This is achieved by reacting the salt with a strong base, such as sodium hydroxide (NaOH) or potassium hydroxide (KOH), followed by distillation.

4. How can I assess the purity of my distilled diethylamine?

Gas chromatography (GC) is a common and effective method for determining the purity of diethylamine.[7][8] By comparing the chromatogram of your purified sample to that of a standard, you can identify and quantify any remaining impurities. Titration with a standardized acid can also be used to determine the amine content.

Experimental Protocol: Fractional Distillation of Diethylamine

This protocol outlines the fractional distillation of diethylamine to remove lower and higher boiling point impurities.

Safety Precautions:

• Diethylamine is a flammable, corrosive, and toxic liquid with a strong, unpleasant odor.[4]

• Always work in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.

• Ensure all glassware is free of cracks and stars.

• Use a heating mantle with a stirrer or add boiling chips to the distillation flask to ensure smooth boiling. Never heat a closed system.

Equipment:

• Round-bottom flask

• Fractionating column (e.g., Vigreux or packed column)

• Distillation head with a thermometer adapter

• Thermometer

• Condenser

• Receiving flask

• Heating mantle with a stirrer or hot plate with a stir bar

• Boiling chips (if not using magnetic stirring)

• Joint clips

Procedure:

• Setup: Assemble the fractional distillation apparatus in a fume hood as shown in the diagram below. Ensure all joints are well-seated and secured with clips.

• Charging the Flask: Add the impure diethylamine and a few boiling chips or a stir bar to the round-bottom flask. Do not fill the flask more than two-thirds full.

• Heating: Begin to gently heat the flask.

• First Fraction (Low-Boiling Impurities): The temperature will initially rise. If ethylamine is present, the temperature will hold steady at its boiling point (around 17 °C) as it distills. Collect this first fraction in a separate receiving flask and dispose of it appropriately.

• Main Fraction (Diethylamine): After the low-boiling impurities have been removed, the temperature will rise again and then stabilize at the boiling point of diethylamine (55-56 °C).[4] Change the receiving flask to collect the pure diethylamine.

• Distillation Rate: Maintain a slow and steady distillation rate, with one to two drops of distillate collecting per second.

• Stopping the Distillation: When the temperature begins to drop or rise again, or when only a small amount of liquid remains in the distillation flask, stop the distillation by turning off the heat. Do not distill to dryness.

• Storage: Transfer the purified diethylamine to a clean, dry, amber glass bottle. For long-term storage, it is advisable to flush the bottle with an inert gas like nitrogen or argon before sealing.

Visualizations

References

• 1. Fractional distillation - Wikipedia [en.wikipedia.org]
• 2. Purification [chem.rochester.edu]
• 3. Fractional_distillation [chemeurope.com]
• 4. Diethylamine - Wikipedia [en.wikipedia.org]
• 5. Triethylamine - Wikipedia [en.wikipedia.org]
• 6. Triethylamine - Sciencemadness Wiki [sciencemadness.org]
• 7. [PDF] Determination of Diethylamine and Triethylamine Quantitatively using GC-headspace Chromatography | Semantic Scholar [semanticscholar.org]
• 8. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Diethylamine vs. Triethylamine: A Comparative Study of Basicity in Solution

A comprehensive analysis for researchers, scientists, and drug development professionals on the differing basicity of diethylamine and triethylamine in various solvent environments, supported by experimental data and detailed methodologies.

The basicity of amines is a fundamental concept in organic chemistry with profound implications for reaction mechanisms, catalysis, and drug efficacy. This guide provides a comparative study of the basicity of two commonly used aliphatic amines, diethylamine (a secondary amine) and triethylamine (a tertiary amine), in solution. While the inductive effect of alkyl groups suggests a straightforward trend in basicity, the interplay of steric hindrance and solvation effects leads to a fascinating reversal of this trend in different solvent environments.

Executive Summary

In the gas phase, where intrinsic molecular properties dominate, triethylamine is a stronger base than diethylamine due to the cumulative electron-donating inductive effect of its three ethyl groups. However, in aqueous solution, this order is reversed, with diethylamine exhibiting stronger basicity. This reversal is primarily attributed to the greater steric hindrance around the nitrogen atom in triethylamine, which impedes its solvation and the stabilization of its conjugate acid. In various organic solvents, the relative basicity of these two amines can vary depending on the solvent's polarity and protic nature.

Quantitative Comparison of Basicity

The basicity of an amine is quantitatively expressed by the pKb value, which is the negative logarithm of the base dissociation constant (Kb). A lower pKb value indicates a stronger base. Alternatively, the acidity of the conjugate acid (pKa of the corresponding ammonium ion) can be used, where a higher pKa value corresponds to a stronger base. The relationship between these two constants in water at 25°C is pKa + pKb = 14.

Amine	Solvent	pKa of Conjugate Acid	pKb
Diethylamine	Water	10.98[1][2][3]	3.02[3]
Triethylamine	Water	10.75[1][3]	3.25[3]
Triethylamine	DMSO	9.00[3]	-
Diethylamine	Acetonitrile	18.82	-
Triethylamine	Acetonitrile	18.46	-

Note: pKb values are typically reported in aqueous solutions. For non-aqueous solvents, pKa values of the conjugate acids are more commonly used to compare basicity.

Factors Influencing Basicity in Solution

The basicity of diethylamine and triethylamine in solution is a result of the complex interplay of three key factors: the inductive effect, steric hindrance, and solvation effects.

References

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. books.google.cn [books.google.cn]
• 3. Triethylamine - Wikipedia [en.wikipedia.org]

Diethylamine vs. Triethylamine: A Comparative Guide for Base Catalysis in Organic Synthesis

For researchers, scientists, and professionals in drug development, the selection of an appropriate base catalyst is a critical decision that can significantly influence reaction yield, selectivity, and overall efficiency. Among the most common choices are diethylamine (DEA) and triethylamine (TEA), two structurally similar yet functionally distinct aliphatic amines. While both are widely employed as base catalysts, their performance is dictated by fundamental differences in their chemical nature. Diethylamine, a secondary amine, and triethylamine, a tertiary amine, exhibit a nuanced interplay of basicity, steric hindrance, and nucleophilicity that governs their efficacy in various synthetic transformations.

This guide provides an objective comparison of diethylamine and triethylamine as base catalysts, supported by experimental data and detailed methodologies, to aid in the rational selection of the optimal catalyst for specific synthetic applications.

Physicochemical Properties: A Head-to-Head Comparison

The difference in the number of ethyl groups attached to the central nitrogen atom directly impacts the physical and chemical properties of DEA and TEA. These properties are fundamental to their behavior in a reaction mixture.

Property	Diethylamine (DEA)	Triethylamine (TEA)
Chemical Formula	(CH₃CH₂)₂NH[1]	(CH₃CH₂)₃N[2]
Molar Mass	73.139 g·mol⁻¹[1]	101.193 g·mol⁻¹[2]
Appearance	Colorless liquid[1]	Colorless liquid[2]
Boiling Point	55.5 °C[3]	89.5 °C[4]
Density	0.7074 g·mL⁻¹[1]	0.7255 g·mL⁻¹[2]
pKa of Conjugate Acid (in H₂O)	10.98[1][5]	10.75[2][5]

A key differentiator is the basicity, indicated by the pKa of the conjugate acid. In aqueous solutions, diethylamine is a slightly stronger base than triethylamine.[5][6] This is contrary to what might be expected from the inductive effect of the ethyl groups alone. While TEA has three electron-donating ethyl groups compared to DEA's two, which should increase electron density on the nitrogen, its greater steric bulk hinders the solvation and stabilization of its protonated form (triethylammonium ion) in water.[5] However, in non-polar organic solvents where solvation effects are minimal, triethylamine acts as a strong base.[7]

Comparative Catalytic Performance

The structural and electronic differences between DEA and TEA lead to distinct catalytic behaviors in various name reactions common in organic synthesis.

Logical Framework for Catalyst Selection

The choice between diethylamine and triethylamine can be guided by considering their inherent properties in the context of the desired reaction mechanism.

Caption: Decision framework for selecting DEA vs. TEA.

Performance in Key Organic Reactions

Reaction	Diethylamine (DEA) Performance	Triethylamine (TEA) Performance	Key Considerations
Knoevenagel Condensation	Effective catalyst. As a secondary amine, can form enamine intermediates which may offer alternative reaction pathways.[8]	Widely used as an effective non-nucleophilic base catalyst to deprotonate the active methylene compound.[9] Affords high yields (69-94%) and can replace carcinogenic pyridine.[9][10]	TEA is generally preferred for its straightforward role as a base catalyst, avoiding potential side reactions that could arise from enamine intermediates formed with DEA.[8]
Michael Addition	Acts as both a base and a potential nucleophilic catalyst.[11] Can participate directly in conjugate addition to α,β-unsaturated carbonyls.[12]	Commonly used as a weak Brønsted base to generate the nucleophile (e.g., a thiolate from a thiol) without participating in the addition itself.[13][14]	If the amine is intended only to deprotonate the nucleophile, TEA's non-nucleophilic nature is advantageous. If the goal is to form a β-amino compound, DEA is the reagent of choice.
Henry (Nitroaldol) Reaction	Used as a catalyst, often leading to the formation of the intermediate nitroalcohol, which may require a subsequent dehydration step.[15]	Promotes the reaction, often as part of a catalytic system (e.g., with a Lewis acid) or in cascade sequences.[16][17]	The choice may depend on the specific substrate and whether isolation of the nitroalcohol is desired.
Esterification (from Acyl Chlorides)	Can react with the acyl chloride to form an amide, which is often an undesired side reaction.	Acts as an efficient non-nucleophilic base to neutralize the HCl byproduct, driving the reaction to completion without competing with the alcohol nucleophile.[2][7]	TEA is the standard choice due to its non-nucleophilic character, preventing amide formation.
Polymerization	Not typically used as a primary catalyst in this context.	Has been shown to be a highly efficient catalyst for the melt polymerization of monomers like trimethylene carbonate (TMC), outperforming traditional catalysts like stannous octoate.[18][19]	For specific polymerizations, TEA can offer significantly faster reaction times.

Experimental Protocols

General Protocol for Triethylamine-Catalyzed Knoevenagel Condensation

This protocol is a generalized procedure based on the synthesis of pyrano[2,3-d]pyrimidine derivatives as described in the literature.[9]

• Reactant Setup: In a round-bottom flask equipped with a reflux condenser, combine the aromatic aldehyde (1 mmol), the active methylene compound (e.g., malononitrile or ethyl cyanoacetate, 1 mmol), and a suitable second component if it is a multicomponent reaction (e.g., barbituric acid, 1 mmol).

• Solvent Addition: Add a suitable solvent system, such as aqueous ethanol (e.g., 10 mL).

• Catalyst Addition: Introduce a catalytic amount of triethylamine (e.g., 0.1-0.2 mmol, 10-20 mol%).

• Reaction: Heat the mixture to reflux and monitor the reaction progress using Thin Layer Chromatography (TLC).

• Workup: Upon completion, cool the reaction mixture to room temperature. The product may precipitate and can be collected by filtration. If the product is soluble, the solvent is removed under reduced pressure, and the residue is purified by recrystallization or column chromatography.

Mechanistic Insights

The differing catalytic roles of secondary and tertiary amines are rooted in their mechanistic pathways. Triethylamine acts purely as a Brønsted base, abstracting a proton to generate a reactive intermediate. Diethylamine, however, can also act as a nucleophile, leading to different intermediates.

Caption: Contrasting catalytic pathways of TEA and DEA.

Conclusion and Recommendations

The choice between diethylamine and triethylamine is not a matter of superior versus inferior, but of selecting the right tool for the synthetic task at hand.

• Choose Triethylamine (TEA) when a strong, non-nucleophilic base is required. Its steric bulk is an asset, preventing it from participating in unwanted side reactions. It is the ideal choice for:

  • Neutralizing acidic byproducts (e.g., HCl in esterifications).[2]

  • Promoting elimination reactions.

  • Catalyzing reactions like the Knoevenagel condensation where simple deprotonation of the substrate is the desired catalytic step.[9]

• Choose Diethylamine (DEA) when nucleophilic participation from the amine is acceptable or desired, or when its slightly higher basicity in protic solvents is advantageous. It is suitable for:

  • Reactions where enamine intermediates are part of the intended mechanism.

  • Conjugate additions to form β-amino carbonyl compounds.[12]

  • Henry reactions where the resulting nitroalcohol is the target product.[15]

By understanding the fundamental chemical properties and resulting catalytic behavior of these two amines, researchers can make more informed decisions, leading to the optimization of synthetic routes and the successful development of target molecules.

References

• 1. Diethylamine - Wikipedia [en.wikipedia.org]
• 2. Triethylamine - Wikipedia [en.wikipedia.org]
• 3. greenchemindustries.com [greenchemindustries.com]
• 4. Triethylamine: Versatile Catalyst in Chemistry [eureka.patsnap.com]
• 5. quora.com [quora.com]
• 6. Arrange the following compounds in decreasing order of basicity: (P) Die.. [askfilo.com]
• 7. bdmaee.net [bdmaee.net]
• 8. tandfonline.com [tandfonline.com]
• 9. jmaterenvironsci.com [jmaterenvironsci.com]
• 10. Triethylamine: a potential N-base surrogate for pyridine in Knoevenagel condensation of aromatic aldehydes and malonic acid | Semantic Scholar [semanticscholar.org]
• 11. researchgate.net [researchgate.net]
• 12. fiveable.me [fiveable.me]
• 13. researchgate.net [researchgate.net]
• 14. Thia-Michael Reaction: The Route to Promising Covalent Adaptable Networks - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Sciencemadness Discussion Board - Diethylamine as catalyst in henry reaction? - Powered by XMB 1.9.11 [sciencemadness.org]
• 16. Triethylamine-Promoted Henry Reaction/Elimination of HNO2/Cyclization Sequence of Functionalized Nitroalkanes and 2-Oxoaldehydes: Diversity-Oriented Synthesis of Oxacycles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. uwindsor.ca [uwindsor.ca]
• 18. Triethylamine-based catalysts for the melt polymerization of carbonate monomers - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]
• 19. researchgate.net [researchgate.net]

GC/FID vs. GC/NPD: A Sensitivity Showdown for Diethylamine Trace Analysis

For researchers, scientists, and drug development professionals engaged in the trace analysis of volatile amines like diethylamine, the choice of gas chromatography (GC) detector is paramount to achieving the required sensitivity and selectivity. This guide provides an objective comparison of two common detectors: the Flame Ionization Detector (FID) and the Nitrogen-Phosphorus Detector (NPD), with a focus on their application in diethylamine trace analysis.

The inherent basicity and volatility of diethylamine present analytical challenges, often leading to poor peak shape and adsorption issues within the GC system. While both FID and NPD can be utilized for its detection, their fundamental operating principles result in a significant disparity in sensitivity, particularly at trace levels. The NPD, being selective for nitrogen-containing compounds, offers a distinct advantage in detecting diethylamine with significantly higher sensitivity compared to the more universal FID.

Quantitative Sensitivity Comparison

Analyte	Detector	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Matrix	Reference
Nicotine	GC/FID	0.0786 µg/mL	0.262 µg/mL	Tobacco	[1]
Nicotine	GC/NPD	0.0436 µg/mL	0.145 µg/mL	Tobacco	[1]
Dimethylamine	GC/NPD	6.6 nM (nMol L⁻¹)	-	Seawater	[2][3]
Monomethylamine	GC/NPD	19.1 nM (nMol L⁻¹)	-	Seawater	[2][3]
Trimethylamine	GC/NPD	4.1 nM (nMol L⁻¹)	-	Seawater	[2][3]

Note: The NIOSH Method 2010 for aliphatic amines explicitly states that the use of a nitrogen-specific detector (NPD) instead of an FID will greatly increase sensitivity for diethylamine analysis[4]. The data for methylamines demonstrates the high sensitivity of GC-NPD for volatile amines.

Principle of Detection and Selectivity

Flame Ionization Detector (FID): The FID is a widely used, robust detector that responds to virtually all organic compounds. It operates by pyrolyzing the column effluent in a hydrogen-air flame, which produces ions. The resulting current is measured and is proportional to the mass of carbon entering the flame. While versatile, its lack of selectivity means it will respond to any co-eluting hydrocarbon impurities, which can interfere with the detection of trace levels of diethylamine.

Nitrogen-Phosphorus Detector (NPD): The NPD, also known as a thermionic specific detector (TSD), is highly selective for compounds containing nitrogen and phosphorus. It utilizes a heated alkali metal salt bead (e.g., rubidium or cesium) in its plasma. When nitrogen or phosphorus-containing compounds elute from the column and pass over the hot bead, they undergo a surface chemical reaction that produces a significant increase in ion current. This selective response makes the NPD exceptionally sensitive for targeted analytes like diethylamine, even in complex matrices, as it will not respond to most other co-eluting compounds that do not contain nitrogen or phosphorus. A study comparing GC/FID and GC/NPD for nicotine analysis found the LOD and LOQ to be approximately two times lower for the NPD[1].

Experimental Protocols

Detailed methodologies are crucial for reproducible and accurate trace analysis. Below are representative experimental protocols for the analysis of volatile amines using GC/FID and GC/NPD.

GC/FID Method for Volatile Amines

This protocol is based on the analysis of impurities in dimethylamine and is applicable to other volatile amines like diethylamine.

• Instrumentation: Agilent GC system equipped with a Flame Ionization Detector (FID).

• Column: Agilent PoraPLOT for Amines, 0.32 mm x 25 m, fused silica PLOT (df = 10 µm)[5].

• Carrier Gas: Hydrogen (H₂) at 95 kPa[5].

• Injector: Split injector at 250 °C[5].

• Detector: FID at 250 °C[5].

• Oven Temperature Program: 110 °C (hold for 8 min) to 250 °C at a rate of 15 °C/min[5].

• Sample Preparation: The sample is collected on a silica gel tube and desorbed in 1 mL of dilute sulfuric acid in 10% (v/v) aqueous methanol[4].

GC/NPD Method for Volatile Amines

This protocol is adapted from a method for the sensitive analysis of volatile methylamines in seawater and can be optimized for diethylamine analysis.

• Instrumentation: Gas chromatograph equipped with a Nitrogen-Phosphorus Detector (NPD).

• Column: Agilent CP-Volamine, 60 m x 0.32 mm, 5 µm film thickness or similar amine-specific column.

• Carrier Gas: Helium at a flow rate of 1.38 mL/min[2][3].

• Injector: Split/splitless injector at 250 °C[2][3].

• Detector: NPD at 300 °C[2][3].

  • Detector Gases: Hydrogen (3.5 mL/min), Air (60 mL/min), and Nitrogen makeup gas (15 mL/min)[2][3].

• Oven Temperature Program: Initial temperature of 40 °C held for 2 minutes, followed by a suitable temperature ramp to elute diethylamine[2][3].

• Sample Preparation (Headspace SPME): Automated headspace solid-phase microextraction (HS-SPME) can be employed for pre-concentration of volatile amines from the sample matrix[2][3].

Experimental Workflow

The following diagram illustrates a typical experimental workflow for the trace analysis of diethylamine using either GC/FID or GC/NPD.

Figure 1. Experimental workflow for diethylamine trace analysis.

Logical Relationship: Detector Choice and Sensitivity

The decision between using GC/FID and GC/NPD for diethylamine trace analysis is directly linked to the required level of sensitivity. The following diagram illustrates this logical relationship.

Figure 2. Logic for detector selection based on sensitivity needs.

Conclusion

For the trace analysis of diethylamine, the Nitrogen-Phosphorus Detector (NPD) is unequivocally the more sensitive and selective choice compared to the Flame Ionization Detector (FID). While FID is a robust and universal detector suitable for higher concentrations of diethylamine, its lack of selectivity can be a significant drawback at trace levels. In contrast, the NPD's inherent selectivity for nitrogen-containing compounds provides a substantial sensitivity advantage, enabling lower detection and quantification limits. For researchers and professionals in drug development and other fields requiring precise and accurate measurement of trace diethylamine, the use of GC/NPD is highly recommended. The selection of an appropriate amine-specific GC column and optimized analytical conditions are also critical to achieving the best possible performance.

References

• 1. coresta.org [coresta.org]
• 2. Automated Method for the Sensitive Analysis of Volatile Amines in Seawater - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Analytical Method [keikaventures.com]
• 5. agilent.com [agilent.com]

A Comparative Guide to Validated Methods for the Quantitative Analysis of Diethylamine in Wastewater

The accurate quantification of diethylamine (DEA), a common industrial chemical and a precursor to certain carcinogens, in wastewater is crucial for environmental monitoring and ensuring the efficacy of water treatment processes. For researchers, scientists, and professionals in drug development, selecting the appropriate analytical method is paramount for obtaining reliable and reproducible results. This guide provides a comprehensive comparison of validated methods for the quantitative analysis of diethylamine in wastewater, supported by experimental data and detailed protocols.

Comparison of Analytical Methods

Several analytical techniques have been validated for the determination of diethylamine in aqueous matrices. The primary methods include Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC), often coupled with various detectors and sample preparation techniques. The choice of method typically depends on factors such as required sensitivity, sample matrix complexity, available instrumentation, and the need for simultaneous analysis of other amines.

Quantitative Performance Data

The following table summarizes the key performance parameters of different validated methods for diethylamine quantification.

Method	Derivatization Reagent	Detector	Linearity Range	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Recovery (%)	Relative Standard Deviation (RSD) (%)
GC	None	FID	1.42-35.9 mg/L[1]	10.14 mg/L[1]	-	52.6-56.2[1]	5.8[1]
HS-GC/MS	None	MS	1.42-35.9 mg/L[1]	0.12 mg/L[1]	-	86.8-109.5[1]	2.0[1]
HPLC	Phenylisothiocyanate	UV (254 nm)	0.4-1.8 mg/L[2]	-	-	-	2-6.9[2]
HPLC	NBD-Cl	FLD (λex=450, λem=540 nm)	5-100 ng/mL[3]	-	-	98.2-102.0[3]	< 2.9[3]
Derivatization-SPME-GC	Pentafluorobenzylaldehyde	FID	-	low ng/mL to pg/mL levels[1]	-	-	-

Experimental Protocols

Detailed methodologies for the key analytical techniques are outlined below. These protocols are based on established and validated methods from the scientific literature.

Headspace Gas Chromatography-Mass Spectrometry (HS-GC/MS)

This method is advantageous for volatile amines like diethylamine as it minimizes sample matrix effects and omits the need for complex extraction procedures.[1]

• Sample Preparation:

  • Transfer 10 mL of the wastewater sample into a 20 mL headspace vial.

  • Seal the vial with a cap.

• HS-GC/MS Conditions:

  • Column: Agilent HP-5MS capillary column (30.0 m × 0.25 mm × 0.25 µm).[4]

  • Headspace Autosampler:

    • Equilibrium Temperature: 80°C.[4]

    • Equilibrium Time: 30 min.[4]

  • GC Oven Temperature Program:

    • Initial Temperature: 50°C.[4]

  • Carrier Gas: High purity nitrogen with a flow rate of 1 mL/min.[1]

  • MS Interface Temperature: 230°C.[1]

  • Ion Source: Electron Impact (EI).[4]

  • Ion Source Temperature: 230°C.[4]

High-Performance Liquid Chromatography (HPLC) with Pre-Column Derivatization

Since diethylamine lacks a strong chromophore, derivatization is necessary for sensitive detection by UV or fluorescence detectors.[5]

• Derivatization with Phenylisothiocyanate (for UV Detection): [2]

  • The derivatization is performed in an aqueous medium at a pH of 11.2.

  • The reaction with phenylisothiocyanate is rapid, typically completing within 2 minutes.[2]

• HPLC-UV Conditions:

  • Column: Separon C18 (10 cm x 4 mm i.d.).[2]

  • Mobile Phase: Water - Methanol (1:1).[2]

  • Flow Rate: 0.5 mL/min.[2]

  • Detector: UV at 254 nm.[2]

  • Injection Volume: 10 µL.[2]

• Derivatization with 7-chloro-4-nitrobenzo-2-oxa-1,3-diazole (NBD-Cl) (for Fluorescence Detection): [3]

  • The derivatization reaction is carried out using NBD-Cl reagent in a borate buffer at pH 11.0.[3]

• HPLC-FLD Conditions:

  • Column: C18.[3]

  • Mobile Phase: Gradient elution with Eluent A: Phosphoric Acid Buffer (20 mM, pH = 2.8) and Eluent B: Methanol.[3]

  • Flow Rate: 0.8 mL/min.[3]

  • Column Temperature: 40°C.[3]

  • Detector: Fluorescence with λexcitation = 450 nm and λemission = 540 nm.[3]

Experimental Workflow Diagram

The following diagram illustrates a generalized workflow for the analysis of diethylamine in wastewater, encompassing sample preparation, optional derivatization, and instrumental analysis.

Caption: General workflow for diethylamine analysis in wastewater.

This guide provides a comparative overview of validated methods for the quantitative analysis of diethylamine in wastewater. Researchers and scientists can utilize this information to select the most suitable method based on their specific analytical requirements and available resources. The provided experimental protocols offer a starting point for method implementation and further optimization.

References

• 1. researchgate.net [researchgate.net]
• 2. tandfonline.com [tandfonline.com]
• 3. A Pre-Column Derivatization Method for the HPLC-FLD Determination of Dimethyl and Diethyl Amine in Pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Study on the Analysis Methods of Dimethylamine and Diethylamine in Ambient Water - Dissertation [m.dissertationtopic.net]
• 5. researchgate.net [researchgate.net]

A Comparative Guide to Diethylamine (DEA) and Monoethanolamine (MEA) for CO2 Capture Efficiency

For Researchers, Scientists, and Drug Development Professionals

The selection of an appropriate amine solvent is critical for the efficiency and economic viability of carbon dioxide (CO2) capture technologies. Monoethanolamine (MEA) has historically been the benchmark solvent for post-combustion CO2 capture. However, alternative amines, such as the secondary amine diethanolamine (DEA), are also widely used and present a different profile of advantages and disadvantages. This guide provides an objective comparison of the CO2 capture performance of DEA and MEA, supported by experimental data, to aid in the selection of the most suitable solvent for specific research and industrial applications.

Performance Comparison: Diethylamine vs. Monoethanolamine

The efficiency of an amine solvent for CO2 capture is determined by several key performance indicators, including its absorption capacity, absorption rate, heat of reaction, and stability against degradation. The following tables summarize the quantitative data for DEA and MEA based on available experimental studies.

Table 1: Physicochemical Properties and CO2 Absorption Capacity

Property	Diethylamine (DEA)	Monoethanolamine (MEA)	Reference(s)
Molar Mass ( g/mol )	105.14	61.08	N/A
Amine Type	Secondary	Primary	N/A
Theoretical CO2 Loading (mol CO2/mol amine)	0.5	0.5	[1]
Heat of Absorption (-ΔH_abs, kJ/mol CO2)	70.44	88.91	[2][3]

Table 2: Kinetic and Degradation Data

Parameter	Diethylamine (DEA)	Monoethanolamine (MEA)	Reference(s)
Reaction Kinetics	Slower than MEA	Faster than DEA	[1]
Thermal Stability	More stable than MEA	Less stable than DEA	[4]
Oxidative Degradation	Susceptible to oxidation	Susceptible to oxidation	[4][5]

Experimental Protocols

Accurate and reproducible experimental data are fundamental to the reliable comparison of amine solvents. The following sections detail the methodologies for key experiments cited in this guide.

Determination of CO2 Absorption Capacity and Rate

The CO2 absorption performance of amine solutions is typically evaluated using a bench-scale absorption setup.

Experimental Workflow: CO2 Absorption Measurement

Caption: Workflow for measuring CO2 absorption capacity and rate.

Methodology:

• Solvent Preparation: Prepare aqueous solutions of DEA and MEA of the desired concentration (e.g., 30 wt%).

• Experimental Setup: A typical setup consists of a gas delivery system with mass flow controllers, a humidifier, and an absorption reactor (e.g., a stirred-cell reactor or a wetted-wall column) maintained at a constant temperature. The outlet gas stream is connected to a gas analyzer to measure the CO2 concentration.

• Absorption Experiment:

  • A known volume of the amine solution is charged into the reactor.

  • A gas mixture with a specific CO2 concentration (e.g., 15% CO2 in N2) is passed through the solution at a constant flow rate.

  • The CO2 concentration in the outlet gas is continuously monitored. The experiment continues until the amine solution is saturated with CO2, indicated by the outlet CO2 concentration equaling the inlet concentration.

• Data Analysis:

  • Absorption Rate: The initial absorption rate can be calculated from the difference between the inlet and outlet CO2 concentrations at the beginning of the experiment.

  • Absorption Capacity (CO2 Loading): The amount of CO2 absorbed by the amine solution is determined by integrating the difference between the inlet and outlet CO2 flow rates over time. Alternatively, the CO2 loading in the liquid phase can be determined by titration methods[6][7].

Measurement of Heat of Absorption

The heat of absorption is a crucial parameter as it directly relates to the energy required for solvent regeneration. It is commonly measured using a reaction calorimeter.

Methodology:

• Apparatus: A differential reaction calorimeter (DRC) or a similar reaction calorimeter is used.[2][3][8]

• Procedure:

  • A known amount of the amine solution is placed in the calorimeter cell and brought to the desired temperature (e.g., 298 K).

  • A known amount of CO2 gas is introduced into the cell, and the heat evolved during the absorption is measured.

  • This process is repeated in a stepwise manner to determine the heat of absorption at different CO2 loadings.

• Calculation: The enthalpy of absorption (-ΔH_abs) is calculated from the measured heat and the moles of CO2 absorbed.

Evaluation of Amine Degradation

The stability of the amine solvent under operating conditions is assessed through thermal and oxidative degradation studies.

Methodology:

• Apparatus: High-pressure, high-temperature autoclaves or specialized degradation reactor setups are used.

• Thermal Degradation:

  • A known concentration of the amine solution, with a specific CO2 loading, is placed in the reactor.

  • The reactor is purged with an inert gas (e.g., N2) and heated to a stripper-relevant temperature (e.g., 120-150 °C) for a specified duration.

• Oxidative Degradation:

  • Similar to the thermal degradation setup, but a gas mixture containing oxygen (e.g., air) is introduced into the reactor to simulate the conditions in the absorber.

• Analysis:

  • After the experiment, the amine concentration is measured to determine the extent of degradation.

  • Degradation products can be identified and quantified using analytical techniques such as High-Performance Liquid Chromatography (HPLC) or Gas Chromatography-Mass Spectrometry (GC-MS)[9][10][11][12][13].

Chemical Reaction Pathways

The reaction of CO2 with primary and secondary amines proceeds primarily through the formation of a carbamate.

Reaction with Monoethanolamine (MEA - a primary amine):

Caption: Carbamate formation pathway for MEA.

Reaction with Diethylamine (DEA - a secondary amine):

References

• 1. A Comparative Study of the CO2 Absorption in Some Solvent-Free Alkanolamines and in Aqueous Monoethanolamine (MEA) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Comparison of Carbon Dioxide Absorption in Aqueous MEA, DEA, TEA, and AMP Solutions -Bulletin of the Korean Chemical Society | Korea Science [koreascience.kr]
• 3. Comparison of Carbon Dioxide Absorption in Aqueous MEA, DEA, TEA, and AMP Solutions | Semantic Scholar [semanticscholar.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 8. researchgate.net [researchgate.net]
• 9. matheo.uliege.be [matheo.uliege.be]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. researchgate.net [researchgate.net]
• 12. helda.helsinki.fi [helda.helsinki.fi]
• 13. Validation of an HPLC Analytical Method for Determination of Biogenic Amines in Agricultural Products and Monitoring of Biogenic Amines in Korean Fermented Agricultural Products - PMC [pmc.ncbi.nlm.nih.gov]

Efficacy of diethylamine as a corrosion inhibitor compared to other organic amines

An objective analysis of diethylamine's performance against other organic amine-based corrosion inhibitors, supported by experimental data and detailed methodologies.

Introduction

Organic amines are a cornerstone in the chemical industry for mitigating corrosion in various environments, particularly in acidic media. Their efficacy stems from the presence of a nitrogen atom with a lone pair of electrons, which facilitates adsorption onto metal surfaces, forming a protective barrier against corrosive agents. The molecular structure of the amine—whether it is primary, secondary, or tertiary—plays a pivotal role in its performance as a corrosion inhibitor. This guide provides a comparative analysis of diethylamine, a secondary amine, against other organic amines, focusing on their corrosion inhibition efficiency as demonstrated by experimental data.

The inhibitory action of organic amines is primarily attributed to their ability to adsorb onto the metal surface. This adsorption can be physisorption, involving electrostatic interactions between the charged metal surface and the amine molecule, or chemisorption, which involves charge sharing or transfer from the amine molecule to the metal surface to form a coordinate-type bond. The effectiveness of this adsorption and the resulting protective film is influenced by several factors including the electron density on the nitrogen atom, the steric hindrance of the alkyl groups, and the overall molecular size.

Theoretical studies suggest that the corrosion inhibition efficiency of aliphatic amines generally follows the order: primary < secondary < tertiary. This is attributed to the increasing electron density on the nitrogen atom with the addition of more electron-donating alkyl groups, which enhances the molecule's ability to bond with the metal surface. However, this effect can be counteracted by steric hindrance from bulkier alkyl groups, which may prevent the formation of a dense, uniform protective film.[1][2] This guide will delve into experimental data to evaluate how diethylamine performs within this theoretical framework.

Comparative Analysis of Corrosion Inhibition Efficacy

To provide a clear comparison, the following table summarizes the inhibition efficiency of diethylamine and other selected organic amines from various studies. It is important to note that the experimental conditions, such as the corrosive medium, temperature, and inhibitor concentration, significantly impact the observed efficacy.

Inhibitor Name	Amine Type	Corrosive Medium	Metal	Concentration	Temperature (°C)	Inhibition Efficiency (%)	Reference
Diethylamine (DEA)	Secondary	Aqueous drilling fluid	N80 Casing Steel	Not specified	48.9	Near 0% corrosion rate	[3]
Triethylamine (TEA)	Tertiary	Aqueous drilling fluid	N80 Casing Steel	Not specified	48.9	Near 0% corrosion rate	[3]
Diethylenetriamine (DETA)	Primary/Secondary	Ethanol-Gasoline Blend	Mild Steel	100 mg·L⁻¹	Not specified	~98%	[4]
Dicyclohexylamine (DCHA)	Secondary	CO2-saturated 1% NaCl + 200 ppm Acetic Acid	API X80 Carbon Steel	Not specified	20	39.61%	[5]
N-methyldiethanolamine (MDEA)	Tertiary	CO2-saturated 1% NaCl + 200 ppm Acetic Acid	API X80 Carbon Steel	Not specified	20	34.53%	[5]
1,3-bis-diethylamino-propan-2-ol (DEAP)	Tertiary	Thin electrolyte layer	Carbon Steel	2.5 x 10⁻² M	Not specified	95%

Note: The data presented is compiled from different studies and may not be directly comparable due to variations in experimental conditions. A near 0% corrosion rate indicates high effectiveness as an inhibitor.

From the available data, diethylenetriamine, a polyamine with structural similarities to diethylamine, demonstrates exceptional inhibition efficiency in an ethanol-gasoline blend.[4] In a study focused on H2S scavenging in drilling fluids, both diethylamine and triethylamine were found to be non-corrosive.[3] A direct comparison between dicyclohexylamine (a secondary amine) and N-methyldiethanolamine (a tertiary amine) in a CO2-saturated environment showed slightly better performance for the secondary amine at 20°C.[5] Furthermore, a synthesized tertiary amine, 1,3-bis-diethylamino-propan-2-ol (DEAP), exhibited a very high inhibition efficiency of 95%.

The relationship between the molecular structure of an amine and its corrosion inhibition performance is a complex interplay of electronic and steric effects. The following diagram illustrates this relationship.

Figure 1: Factors influencing amine corrosion inhibition.

Experimental Protocols

The data presented in this guide is derived from established experimental techniques for evaluating corrosion inhibitor performance. The two primary methods are the Weight Loss method and Electrochemical techniques, including Potentiodynamic Polarization and Electrochemical Impedance Spectroscopy (EIS).

Weight Loss Method

This gravimetric technique provides a direct measure of corrosion rate.

Protocol:

• Specimen Preparation: Mild steel coupons of known dimensions are mechanically polished with successively finer grades of abrasive paper, degreased with a solvent like acetone, and weighed accurately.

• Immersion: The prepared coupons are suspended in the corrosive medium (e.g., 1M HCl) with and without the inhibitor at a specified concentration and temperature for a set duration.

• Cleaning: After the immersion period, the coupons are removed, and corrosion products are cleaned off using a standard procedure, often involving an inhibited acid solution.

• Final Weighing: The cleaned and dried coupons are re-weighed.

• Calculation: The weight loss is used to calculate the corrosion rate (CR) and the inhibition efficiency (IE%) using the following formula:

  IE% = [(W₀ - Wᵢ) / W₀] x 100

  where W₀ is the weight loss in the absence of the inhibitor and Wᵢ is the weight loss in the presence of the inhibitor.

The following diagram illustrates the workflow for the weight loss method.

Figure 2: Weight Loss Method Workflow.

Potentiodynamic Polarization

This electrochemical method provides insights into the kinetics of the anodic and cathodic corrosion reactions.

Protocol:

• Electrochemical Cell Setup: A three-electrode cell is used, containing the working electrode (metal specimen), a reference electrode (e.g., Saturated Calomel Electrode - SCE), and a counter electrode (e.g., platinum).

• Stabilization: The working electrode is immersed in the test solution (with or without inhibitor), and the open-circuit potential (OCP) is allowed to stabilize.

• Polarization Scan: The potential of the working electrode is scanned from a cathodic potential to an anodic potential relative to the OCP at a slow, constant scan rate.

• Data Analysis: The resulting current is plotted against the applied potential. The corrosion current density (i_corr) is determined by extrapolating the linear (Tafel) regions of the anodic and cathodic curves to the corrosion potential (E_corr).

• Calculation: The inhibition efficiency is calculated using the following formula:

  IE% = [(i_corr(blank) - i_corr(inh)) / i_corr(blank)] x 100

  where i_corr(blank) is the corrosion current density without the inhibitor and i_corr(inh) is the corrosion current density with the inhibitor.

The following diagram outlines the workflow for potentiodynamic polarization measurements.

Figure 3: Potentiodynamic Polarization Workflow.

Conclusion

The efficacy of diethylamine as a corrosion inhibitor is comparable to other secondary and tertiary amines, with its performance being highly dependent on the specific environmental conditions. While theoretical considerations suggest a potential advantage for tertiary amines due to higher electron density on the nitrogen atom, steric hindrance can play a significant role in the formation of a protective film. The available experimental data indicates that diethylamine and related compounds can be highly effective corrosion inhibitors. A comprehensive evaluation under specific operating conditions is crucial for selecting the optimal amine inhibitor for a given application. The standardized experimental protocols outlined in this guide provide a framework for such evaluations.

References

• 1. nargesgoudarzi.com [nargesgoudarzi.com]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. commons.udsm.ac.tz [commons.udsm.ac.tz]
• 5. researchgate.net [researchgate.net]

Navigating the Matrix: A Comparative Guide to Interferences in the Spectrophotometric Analysis of Diethylamine

For researchers, scientists, and drug development professionals, the accurate quantification of diethylamine is crucial in various analytical workflows. Spectrophotometry offers a rapid and accessible method for this purpose, but its susceptibility to interferences from other compounds present in the sample matrix can pose a significant challenge. This guide provides an objective comparison of common spectrophotometric methods for diethylamine analysis, with a focus on potential interferences, supported by available experimental data.

The selection of an appropriate spectrophotometric method for diethylamine determination hinges on understanding the potential cross-reactivity with other substances. This guide explores several key reagents used for the colorimetric analysis of diethylamine and summarizes their known interference profiles.

Comparison of Spectrophotometric Methods and Their Susceptibility to Interferences

The following table summarizes different spectrophotometric methods for the determination of diethylamine and the reported interfering substances. It is important to note that the extent of interference is often concentration-dependent.

Method/Reagent	Principle of Method	Potential Interfering Substances	Remarks
Dahlgren's Method	Reaction with a specific chromogenic agent (details in the original publication) in an aqueous solution. The presence of bromide ions can be used to modulate the sensitivity and selectivity.	Ammonia, Amides, Ethylamine, Triethylamine	The method can be adapted to determine diethylamine in the presence of ammonia and amides. Bromide ions can be used to prevent the detection of triethylamine and enhance the sensitivity for ethylamine, while not affecting the diethylamine measurement.
p-Benzoquinone	Reaction of the amine with an excess of p-benzoquinone in an ethanolic medium to form a colored product.	Tertiary amines, Ammonia, Amides, Imides, Anilides, Hydrazines, α-Amino acids	This method is reported to be selective for primary and secondary aliphatic amines, with no interference from several other nitrogen-containing functional groups.[1]
Chloranil (Tetrachloro-p-benzoquinone)	Formation of a charge-transfer complex between the amine (donor) and chloranil (acceptor) in an aqueous or organic solvent, resulting in a colored solution.	Other electron-donating compounds	The specificity of this method depends on the relative electron-donating ability of other compounds in the sample matrix.
Sodium Nitroprusside	Formation of a colored complex between a secondary amine and sodium nitroprusside in the presence of a suitable ketone (e.g., acetone) and an alkaline medium.	Primary amines (can form Schiff bases that may react), Other secondary amines	This is a classic test for secondary amines. The reaction conditions, such as pH and the choice of ketone, can be optimized to enhance selectivity for diethylamine.

Experimental Protocols

Detailed experimental protocols are essential for reproducing analytical methods and for validating them with specific sample matrices. Below are generalized procedures for the key methods discussed.

General Protocol for Spectrophotometric Analysis of Diethylamine using a Chromogenic Reagent

• Preparation of Standard Solutions: A series of standard solutions of diethylamine of known concentrations are prepared in a suitable solvent (e.g., deionized water, ethanol).

• Sample Preparation: The sample containing diethylamine is appropriately diluted to fall within the linear range of the assay. If necessary, extraction or other sample clean-up steps are performed to remove known interfering substances.

• Color Development: A specific volume of the chromogenic reagent (e.g., p-benzoquinone, chloranil, sodium nitroprusside) is added to the standard and sample solutions. The reaction is allowed to proceed for a specified time at a controlled temperature and pH.

• Spectrophotometric Measurement: The absorbance of the resulting colored solutions is measured at the wavelength of maximum absorbance (λmax) against a reagent blank.

• Quantification: A calibration curve is constructed by plotting the absorbance of the standards against their concentrations. The concentration of diethylamine in the sample is then determined from this curve.

Protocol for Investigating Interferences

• Prepare a standard solution of diethylamine.

• Prepare solutions of potential interfering substances at various concentrations.

• Analyze the diethylamine standard in the absence of any interfering substance to establish a baseline absorbance.

• Analyze the diethylamine standard in the presence of each potential interfering substance at different concentrations.

• Calculate the percentage of interference using the following formula: % Interference = [(Absorbance with interferent - Absorbance without interferent) / Absorbance without interferent] * 100

• A substance is considered an interferent if it causes a significant change in the absorbance of the diethylamine solution (typically a deviation of more than ±5%).

Visualizing the Workflow and a Key Reaction Pathway

To better illustrate the process of investigating interferences and a common reaction mechanism, the following diagrams are provided.

Caption: Workflow for Investigating Interferences.

Caption: Diethylamine and Chloranil Reaction.

Conclusion

The spectrophotometric analysis of diethylamine is a valuable tool, but its accuracy is highly dependent on the chosen method and the composition of the sample matrix. While methods utilizing reagents like p-benzoquinone show good selectivity against some common functional groups, no single method is entirely free from interferences. Therefore, it is imperative for researchers to perform thorough validation studies, including interference testing with compounds that are likely to be present in their specific samples. By carefully selecting the analytical method and validating its performance, reliable and accurate quantification of diethylamine can be achieved.

References

• 1. researchgate.net [researchgate.net]

Navigating the Analysis of Diethylamine and Triethylamine in Pharmaceuticals: A Comparative Guide to GC Methods

A critical aspect of pharmaceutical quality control is the vigilant monitoring of residual impurities in active pharmaceutical ingredients (APIs) and final drug products. Diethylamine (DEA) and triethylamine (TEA), commonly employed as reagents or catalysts in synthetic organic chemistry, can persist as residual impurities. Their potential toxicity necessitates sensitive and accurate quantitative determination. Gas chromatography (GC), particularly with headspace (HS) sampling, has emerged as the predominant analytical technique for this purpose. This guide provides a comparative overview of various HS-GC methods, supported by experimental data, to assist researchers and drug development professionals in selecting and implementing the most suitable approach for their needs.

The primary challenge in the GC analysis of amines lies in their basic nature, which can lead to poor peak shapes, low recovery, and interactions with the acidic sites on GC columns and injection ports.[1][2] Various strategies have been developed to mitigate these issues, including the use of base-deactivated columns and the addition of a stronger, less volatile base to the sample matrix to liberate the free, volatile amines.[1][3]

Comparative Analysis of GC Methodologies

Several headspace gas chromatography methods coupled with flame ionization detection (GC-FID) have been validated for the quantification of DEA and TEA in pharmaceutical substances. The following tables summarize the performance of different approaches, highlighting key validation parameters as stipulated by the International Council for Harmonisation (ICH) guidelines.[4]

Method Parameter	Method A: HS-GC-FID with DBU [1]	Method B: HS-GC-FID with Imidazole [3]	Method C: HS-GC-FID on a Wax Column [5]	Method D: HS-GC-FID on a Volamine Column [2]
Column	Not specified in abstract	DB-624 (30 m x 0.32 mm, 1.8 µm)	Agilent CP-Wax (25 m x 0.32 mm, 1.2 µm)	Agilent CP-Volamine
Diluent/Reagent	NMP or DMAc with 5% (v/v) DBU	Dimethyl sulphoxide and imidazole	Water	Not specified
Linearity (r²)	0.999 to 1.000	> 0.99	Not specified	> 0.999
LOD	0.0025 - 0.025 mg/mL	Not specified	Not specified	Not specified
LOQ	0.005 - 0.05 mg/mL	Not specified	Not specified	3 - 4 µg/mL (for TEA and DIPA)
Precision (%RSD)	0.3% to 3.1% (at LOQ)	Not specified	Not specified	Not specified
Accuracy/Recovery (%)	Not specified in abstract	Not specified	Not specified	> 90%

Table 1: Comparison of Performance Data for Various GC Methods.

Detailed Experimental Protocols

Method A: Headspace GC-FID with 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU)[1]

This method utilizes DBU as a sample additive to enhance the recovery and precision of volatile amine analysis.

• Sample Preparation: Dissolve the sample in N-methyl-2-pyrrolidone (NMP) or dimethylacetamide (DMAc) containing 5% (v/v) DBU.

• GC Parameters:

  • Injector: Headspace

  • Detector: Flame Ionization Detector (FID)

  • Column: Details not specified in the provided abstract.

  • Carrier Gas: Not specified.

  • Temperature Program: Not specified.

• Validation: The method was validated for specificity, sensitivity (LOD and LOQ), precision, linearity, and robustness, demonstrating excellent linearity (r² > 0.999) and precision.[1]

Method B: Headspace GC-FID with Imidazole[3]

This approach employs imidazole in a non-aqueous medium to convert amine salts into their free, volatile base form.

• Sample Preparation: Dissolve the sample in a vial containing dimethyl sulphoxide (DMSO) and imidazole.

• Headspace Parameters:

  • Incubation Temperature: 100°C

  • Incubation Time: 20 min

  • Syringe Temperature: 110°C

• GC Parameters:

  • Column: DB-624 (30 m x 0.32 mm i.d., 1.8 µm film thickness)

  • Injector Temperature: 200°C

  • Detector Temperature: 250°C (FID)

  • Carrier Gas: Nitrogen, 1 mL/min

  • Split Ratio: 1:10

  • Oven Program: 40°C for 10 min, then ramp to 240°C at 40°C/min.

Method C: GC-FID using a Wax-based Capillary Column[5]

This application note details the separation of a mixture of volatile amines on a polar, wax-type column.

• Sample Preparation: The sample is dissolved in water.

• GC Parameters:

  • Column: Agilent CP-Wax for volatile amines and diamines (25 m x 0.32 mm, 1.2 µm)

  • Injector: Split, 50 mL/min

  • Detector: FID

  • Carrier Gas: Nitrogen at 20 kPa

  • Oven Program: 60°C (2 min hold), then ramp to 100°C at 5°C/min.

Experimental Workflow and Logic

The general workflow for the quantitative determination of DEA and TEA in drug substances by GC involves several key steps, from sample preparation to data analysis.

Figure 1. General experimental workflow for the GC analysis of DEA and TEA.

Conclusion

The quantitative determination of diethylamine and triethylamine in pharmaceutical substances is reliably achieved using headspace gas chromatography with flame ionization detection. The choice of method, particularly the sample preparation strategy, is crucial for overcoming the analytical challenges posed by these basic compounds. The addition of a non-volatile base like DBU or imidazole has been shown to be effective in improving method performance.[1][3] For robust and reproducible results, careful selection of the GC column, such as a base-deactivated or a specialized amine column, is also recommended.[2][6] The methods presented here, validated according to ICH guidelines, provide a solid foundation for the accurate and precise monitoring of these critical impurities in drug development and manufacturing.

References

• 1. A simple and universal headspace GC-FID method for accurate quantitation of volatile amines in pharmaceuticals - Analytical Methods (RSC Publishing) DOI:10.1039/D3AY00956D [pubs.rsc.org]
• 2. Development of a rapid GC-FID method to simultaneously determine triethylamine, diisopropylamine, and 1,1,3,3-tetramethylguanidine residues in an active pharmaceutical ingredient - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ijpsonline.com [ijpsonline.com]
• 4. researchgate.net [researchgate.net]
• 5. agilent.com [agilent.com]
• 6. researchgate.net [researchgate.net]

A Comparative Guide to Conventional and Microwave-Assisted Hydrothermal Synthesis Using Diethylamine

For Researchers, Scientists, and Drug Development Professionals: An Objective Analysis of Two Key Synthesis Methods

The synthesis of crystalline materials, such as zeolites and metal-organic frameworks, is a cornerstone of materials science and plays a crucial role in catalysis, separation, and drug delivery. Hydrothermal synthesis, a process that utilizes aqueous solvents at elevated temperatures and pressures, is a widely adopted technique. This guide provides a detailed comparison of two primary heating methods employed in hydrothermal synthesis, particularly when using diethylamine as a directing or structure-directing agent: conventional oven heating and microwave-assisted heating. This comparison is supported by a summary of typical experimental data, detailed methodologies, and visual workflows to aid in selecting the most appropriate method for your research needs.

At a Glance: Key Differences and Performance Metrics

Microwave-assisted hydrothermal synthesis consistently demonstrates significant advantages over conventional heating methods, primarily in terms of reaction speed and energy efficiency. The rapid, volumetric heating induced by microwaves leads to faster nucleation and crystal growth, often resulting in smaller, more uniform particles.

Parameter	Conventional Hydrothermal Synthesis	Microwave-Assisted Hydrothermal Synthesis	Key Advantages of Microwave Synthesis
Heating Mechanism	Conduction and convection from an external heat source	Direct dielectric heating of polar molecules	Rapid, uniform, and selective heating
Typical Synthesis Time	24 - 168 hours	0.5 - 8 hours	Drastic reduction in reaction time
Typical Temperature	150 - 200°C	150 - 200°C	More precise temperature control
Resultant Crystal Size	Larger, often with a wider size distribution	Smaller, more uniform crystals	Control over particle size and morphology
Energy Consumption	High	Significantly lower	More energy-efficient and environmentally friendly
Product Yield	Variable, can be high with long reaction times	Often comparable or higher in shorter times	Improved efficiency
Crystallinity	Generally high with sufficient time	High, often achieved rapidly	Faster attainment of crystalline products

Experimental Protocols: A Step-by-Step Look

The following protocols provide a representative overview of the synthesis of zeolites using diethylamine (or a similar amine like diethanolamine as a structural analogue) under both conventional and microwave-assisted hydrothermal conditions.

Conventional Hydrothermal Synthesis of Zeolite Beta

This protocol is adapted from established methods for synthesizing Zeolite Beta using an amine template.

Materials:

• Sodium hydroxide (NaOH)

• Aluminum hydroxide (Al(OH)₃)

• Fumed silica (SiO₂)

• Diethylamine (DEA) or Diethanolamine

• Deionized water

Procedure:

• Preparation of Aluminosilicate Gel:

  • Dissolve sodium hydroxide in deionized water in a Teflon liner.

  • Add aluminum hydroxide to the NaOH solution and stir until a clear solution is obtained.

  • In a separate vessel, disperse fumed silica in deionized water.

  • Slowly add the sodium aluminate solution to the silica suspension under vigorous stirring.

  • Add diethylamine to the mixture and continue stirring for 1-2 hours to ensure homogeneity.

• Crystallization:

  • Seal the Teflon liner in a stainless-steel autoclave.

  • Place the autoclave in a preheated oven at 150°C.

  • Maintain the temperature for 72 hours.

• Product Recovery:

  • Cool the autoclave to room temperature.

  • Filter the solid product and wash thoroughly with deionized water until the pH of the filtrate is neutral.

  • Dry the product in an oven at 110°C overnight.

Microwave-Assisted Hydrothermal Synthesis of Zeolites

This generalized protocol is based on typical parameters reported for the rapid synthesis of various zeolites.

Materials:

• Sodium hydroxide (NaOH)

• Sodium aluminate (NaAlO₂)

• Colloidal silica (e.g., Ludox)

• Diethylamine (DEA)

• Deionized water

Procedure:

• Preparation of Synthesis Gel:

  • Prepare a sodium hydroxide solution in a microwave-safe Teflon vessel.

  • Dissolve sodium aluminate in the NaOH solution.

  • Add colloidal silica to the solution while stirring.

  • Finally, add diethylamine to the gel and stir for 30 minutes to homogenize.

• Microwave Irradiation:

  • Seal the Teflon vessel and place it in a microwave synthesis reactor.

  • Ramp the temperature to 175°C over 10 minutes.

  • Hold the temperature at 175°C for 2 hours under microwave irradiation.

• Product Recovery:

  • Cool the vessel to room temperature using compressed air.

  • Recover the solid product by filtration and wash extensively with deionized water.

  • Dry the final product at 110°C overnight.

Visualizing the Synthesis Workflow

The following diagrams illustrate the distinct workflows of conventional and microwave-assisted hydrothermal synthesis.

Caption: A comparison of the experimental workflows for conventional and microwave-assisted hydrothermal synthesis.

The Underlying Mechanisms: A Signaling Pathway Perspective

The fundamental difference between the two methods lies in the energy transfer mechanism, which directly impacts the kinetics of crystallization.

Safety & Regulatory Compliance

Navigating the Safe Disposal of Diethylamine: A Comprehensive Guide for Laboratory Professionals

Ensuring the safe and compliant disposal of diethylamine is a critical responsibility for all laboratory personnel. This volatile, flammable, and corrosive compound necessitates stringent adherence to established protocols to mitigate risks to both personnel and the environment. This guide provides essential, step-by-step procedures for the proper disposal of diethylamine, tailored for researchers, scientists, and drug development professionals.

Immediate Safety and Handling Protocols

Before initiating any disposal procedures, it is imperative to be equipped with the appropriate personal protective equipment (PPE) and to work in a well-ventilated area, preferably under a chemical fume hood.[1] Diethylamine is toxic in contact with skin and if inhaled, and it causes severe skin burns and eye damage.[2]

Required Personal Protective Equipment (PPE):

• Gloves: Handle with gloves that have been inspected prior to use. Use proper glove removal technique to avoid skin contact.[3]

• Eye/Face Protection: Use tightly fitting safety goggles and a face shield (minimum 8-inch).[3]

• Protective Clothing: Wear appropriate protective clothing to prevent skin exposure.[1]

• Respiratory Protection: If ventilation is inadequate, wear a NIOSH/MSHA or European Standard EN 149 approved respirator.[1]

Step-by-Step Diethylamine Disposal Procedure

Diethylamine must be treated as hazardous waste and disposed of in accordance with all local, regional, national, and international regulations.[4] It is crucial to never empty diethylamine into drains.[3][4][5]

• Segregation and Collection:

  • Collect waste diethylamine and any contaminated materials in a designated, properly labeled, and sealed container.[6] The container should be approved for hazardous waste.[4]

  • Do not mix diethylamine waste with other chemicals unless specifically instructed to do so by a qualified professional.

• Storage of Waste:

  • Store the waste container in a cool, dry, and well-ventilated area away from heat, sparks, and open flames.[2][7]

  • The storage area should be secure and accessible only to authorized personnel.

  • Ensure the container is tightly closed to prevent the release of flammable and corrosive vapors.[2][7]

• Arranging for Professional Disposal:

  • Contact a licensed hazardous waste disposal company to arrange for the collection and disposal of the diethylamine waste.[3][5]

  • Provide the disposal company with a complete and accurate description of the waste, including its composition and any known hazards.

• Recommended Disposal Method:

  • The primary recommended method for the disposal of diethylamine is incineration in a chemical incinerator equipped with an afterburner and scrubber.[3][5] This should be performed by a licensed disposal facility.

Managing Spills

In the event of a diethylamine spill, immediate action is required to contain and clean up the material safely.

• Evacuate and Ventilate: Evacuate all non-essential personnel from the spill area and ensure adequate ventilation.[3][6]

• Control Ignition Sources: Remove all sources of ignition from the area.[3][6]

• Containment and Absorption:

  • For small spills, absorb the liquid with an inert material such as vermiculite, dry sand, or earth.[6]

  • For larger spills, contain the spill to prevent it from entering drains or waterways.[2]

• Collection and Disposal:

  • Collect the absorbed material and place it in a sealed container for disposal as hazardous waste.[6]

  • Wash the spill area thoroughly with water after the material has been removed.[6]

Key Hazard Information for Diethylamine

For a quick reference, the table below summarizes the key quantitative hazard information for diethylamine, which underscores the importance of proper handling and disposal.

Hazard Classification	GHS Category	Hazard Statement
Flammable Liquid	2	Highly flammable liquid and vapor (H225)[2]
Acute Toxicity (Oral)	4	Harmful if swallowed (H302)[2]
Acute Toxicity (Dermal)	3	Toxic in contact with skin (H311)[2]
Acute Toxicity (Inhalation)	4	Harmful if inhaled (H332)[2]
Skin Corrosion/Irritation	1A	Causes severe skin burns and eye damage (H314)[2]
Serious Eye Damage/Irritation	1	Causes serious eye damage (H318)[2]
Specific Target Organ Toxicity (Single Exposure)	3	May cause respiratory irritation (H335)[2]
Hazardous to the Aquatic Environment (Chronic)	3	Harmful to aquatic life with long lasting effects (H412)[2]

Diethylamine Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of diethylamine.

Caption: Logical workflow for the proper disposal of diethylamine.

References

• 1. fishersci.com [fishersci.com]
• 2. idesapetroquimica.com [idesapetroquimica.com]
• 3. cdhfinechemical.com [cdhfinechemical.com]
• 4. carlroth.com:443 [carlroth.com:443]
• 5. cdhfinechemical.com [cdhfinechemical.com]
• 6. nj.gov [nj.gov]
• 7. lobachemie.com [lobachemie.com]

Safeguarding Your Research: A Comprehensive Guide to Handling Diethylamine

For researchers, scientists, and drug development professionals, the safe handling of chemicals is paramount. This guide provides essential, immediate safety and logistical information for the use of diethylamine, ensuring the protection of personnel and the integrity of your work.

Diethylamine is a highly flammable, toxic, and corrosive substance that demands strict adherence to safety protocols.[1][2] It can cause severe skin burns and eye damage, is harmful if inhaled or swallowed, and may cause respiratory irritation.[1][2] This document outlines the necessary personal protective equipment (PPE), handling procedures, and disposal plans to mitigate these risks.

Essential Personal Protective Equipment (PPE)

The appropriate selection and use of PPE are the first line of defense against diethylamine exposure. All personnel must be trained on the proper use and limitations of their PPE.

Eye and Face Protection:

• Chemical safety goggles are mandatory to protect against splashes.[3]

• A face shield (minimum 8-inch) should be worn in conjunction with goggles, especially when handling larger quantities or when there is a significant risk of splashing.[3][4]

Skin and Body Protection:

• Gloves: Wear compatible, chemical-resistant gloves.[3] Specific materials recommended by safety equipment suppliers include Barricade®, Tychem® 7500, Tychem® 10000, Responder®, and Silvershield®.[5] Always inspect gloves for signs of degradation or perforation before use.

• Protective Clothing: A lab coat or chemical-resistant apron is required.[4] For large-scale operations or in case of a significant spill, full-body protective clothing and a chemical protection suit may be necessary.[1] Antistatic clothes and footwear are recommended to prevent ignition of flammable vapors.[1]

Respiratory Protection:

• Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.[3][6]

• If exposure limits are likely to be exceeded, a government-approved respirator is required.[3][7] For high exposure potentials, a MSHA/NIOSH-approved supplied-air respirator with a full facepiece operated in a pressure-demand or other positive-pressure mode is recommended.[5]

Quantitative Safety Data

The following table summarizes key quantitative data for diethylamine, providing a quick reference for safety thresholds and physical properties.

Parameter	Value	Reference
OSHA PEL (Permissible Exposure Limit)	TWA: 25 ppm (75 mg/m³)	[5]
NIOSH REL (Recommended Exposure Limit)	TWA: 10 ppm (30 mg/m³) STEL: 25 ppm (75 mg/m³)	[5]
IDLH (Immediately Dangerous to Life or Health)	200 ppm	[5]
Flash Point	-28 °C (-18.4 °F)	[7]
Flammability Limits in Air (% by volume)	Lower: 1.8%, Upper: 10.1%	[7]
Autoignition Temperature	312 °C (593.6 °F)	[7]
Acute Oral Toxicity (LD50, Rat)	540 mg/kg	[8]
Acute Dermal Toxicity (LD50, Rabbit)	820 mg/kg	[8]

TWA: Time-Weighted Average; STEL: Short-Term Exposure Limit

Operational Plan for Handling Diethylamine

Adherence to a strict, step-by-step operational plan is crucial for minimizing risks.

1. Preparation and Precautionary Measures:

• Risk Assessment: Before beginning any work, conduct a thorough risk assessment for the specific procedure.

• Emergency Equipment: Ensure that a safety shower and eyewash station are readily accessible and have been recently tested.[3][5] Fire extinguishing media such as dry chemical, CO2, or alcohol-resistant foam should be available.[5]

• Ventilation: All handling of diethylamine must occur in a properly functioning chemical fume hood.[3][6]

• Ignition Sources: Eliminate all potential ignition sources from the handling area, including open flames, sparks, and hot surfaces.[1][2] Use non-sparking tools and explosion-proof equipment.[1][7]

• Grounding: Ground and bond all metal containers during the transfer of diethylamine to prevent static discharge.[5][7]

2. Handling Procedure:

• Personal Protective Equipment: Don the appropriate PPE as detailed above.

• Container Handling: Keep containers tightly closed when not in use.[1][2] Handle and open containers with care to prevent spills.

• Dispensing: When dispensing, use a method that minimizes the generation of vapors, such as a burette or a pump.

• Avoid Contact: Do not allow the chemical to come into contact with skin, eyes, or clothing.[3][4] Do not breathe vapors or mists.[1][9]

3. Post-Handling and Decontamination:

• Hand Washing: Wash hands thoroughly with soap and water after handling diethylamine, even if gloves were worn.[1]

• Decontamination: Decontaminate all surfaces and equipment that may have come into contact with diethylamine.

• PPE Removal: Remove PPE carefully to avoid contaminating yourself. Contaminated clothing should be removed immediately and laundered before reuse.[3]

4. Emergency Procedures:

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Seek immediate medical attention.[1][9]

• Skin Contact: Immediately wash the affected area with large amounts of water for at least 15 minutes.[9] Remove contaminated clothing. Seek immediate medical attention.[1]

• Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention.[7]

• Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water and give them a cupful of water to drink. Seek immediate medical attention.[7][9]

• Spills: Evacuate the area and remove all ignition sources.[5] For small spills, absorb the liquid with an inert material such as vermiculite, dry sand, or earth and place it in a sealed container for disposal.[5] Ventilate the area and wash the spill site after the material has been removed.[5] For large spills, contact your institution's emergency response team.

Disposal Plan

• Waste Collection: Collect all diethylamine waste, including contaminated materials, in a properly labeled, sealed, and compatible container. Do not mix with other waste.

• Hazardous Waste: Diethylamine and its containers must be disposed of as hazardous waste.[5]

• Regulatory Compliance: All disposal must be in accordance with local, state, and federal regulations. Contact your institution's environmental health and safety department for specific disposal procedures.[5]

Experimental Workflow and Safety Pathway

The following diagrams illustrate the logical relationships in the safe handling of diethylamine and a typical experimental workflow.

References

• 1. pentachemicals.eu [pentachemicals.eu]
• 2. idesapetroquimica.com [idesapetroquimica.com]
• 3. Safety Guideline [chemtrack.org]
• 4. datasheets.scbt.com [datasheets.scbt.com]
• 5. nj.gov [nj.gov]
• 6. fishersci.com [fishersci.com]
• 7. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 8. oxfordlabfinechem.com [oxfordlabfinechem.com]
• 9. carlroth.com:443 [carlroth.com:443]